2-Bromo-1,3-dichlorobenzene

• CAS: 19393-92-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 2-Bromo-1,3-dichlorobenzene, a halogenated aromatic compound with applications as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals.[1][2][3] This document summarizes key quantitative data, outlines experimental protocols for property determination, and presents logical workflows for its synthesis and analysis.

Core Physicochemical Properties

2-Bromo-1,3-dichlorobenzene, with the CAS number 19393-92-1, is a solid at room temperature, appearing as a white to cream or pale yellow crystalline powder, lumps, or fused solid.[1][4][5] Its structure consists of a benzene ring substituted with one bromine and two chlorine atoms.

Table 1: General and Physical Properties of 2-Bromo-1,3-dichlorobenzene

Property	Value	Source(s)
Molecular Formula	C₆H₃BrCl₂	[1][2][3][4][5]
Molecular Weight	225.90 g/mol	[1]
Appearance	White to cream/pale yellow crystalline solid	[1][4][5]
Melting Point	57.0 - 67.0 °C (clear melt)[4][5]; 65 °C[1]	[1][4][5]
Boiling Point	242 °C	[1]
Density (estimate)	1.6351 g/cm³	[1]
Vapor Pressure	0.0549 mmHg at 25°C	[1]
Solubility	Limited solubility in water; moderate solubility in organic solvents.	[1][2][3]

Table 2: Chemical Identifiers for 2-Bromo-1,3-dichlorobenzene

Identifier	Value	Source(s)
CAS Number	19393-92-1	[1][3][4][5][6]
IUPAC Name	2-bromo-1,3-dichlorobenzene	[4][5][6]
Synonyms	1,3-Dichloro-2-bromobenzene, 2,6-Dichlorobromobenzene	[1][2][3]
InChI Key	UWOIDOQAQPUVOH-UHFFFAOYSA-N	[1][2][3][4][5][6]
SMILES	ClC1=CC=CC(Cl)=C1Br	[4][5][6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Bromo-1,3-dichlorobenzene.

Table 3: Key Spectroscopic Data for 2-Bromo-1,3-dichlorobenzene

Spectrum Type	Key Features/Peaks	Source(s)
Mass Spectrometry (EI)	m/z top peak: 226; 2nd highest: 224; 3rd highest: 145	[6]
¹H NMR	Predicted shifts can be obtained from spectral databases.	[7][8]
¹³C NMR	Predicted shifts can be obtained from spectral databases.	[9][10]
Infrared (IR) Spectroscopy	KBr Wafer and ATR-IR spectra are available in databases.	[6]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physicochemical properties of 2-Bromo-1,3-dichlorobenzene.

Melting Point Determination

The melting point of 2-Bromo-1,3-dichlorobenzene can be determined using a capillary method with a melting point apparatus.

Protocol:

• A small, finely powdered sample of 2-Bromo-1,3-dichlorobenzene is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a steady and slow rate, approximately 1-2°C per minute, to ensure accurate measurement.

• The temperature at which the first crystals begin to melt and the temperature at which the last crystal melts are recorded. This range represents the melting point. For a pure substance, this range is typically narrow.

Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point can be determined using a distillation method or a micro-method with a Thiele tube.

Protocol (Thiele Tube Method):

• A small amount of liquid 2-Bromo-1,3-dichlorobenzene is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed in the test tube.

• The test tube is attached to a thermometer and heated in a Thiele tube containing oil.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Heating is stopped, and the temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Workflow for Boiling Point Determination.

Solubility Determination

A qualitative assessment of solubility can be performed by observing the dissolution of the compound in various solvents.

Protocol:

• Add a small, measured amount of 2-Bromo-1,3-dichlorobenzene to a test tube.

• Add a measured volume of the solvent to be tested (e.g., water, ethanol, acetone).

• Agitate the mixture vigorously for a set period.

• Observe whether the solid dissolves completely, partially, or not at all.

Workflow for Solubility Determination.

Synthesis Methodology

2-Bromo-1,3-dichlorobenzene can be synthesized via a Sandmeyer reaction, a versatile method for the transformation of an aryl amine to an aryl halide.[11]

Reaction Scheme: 2,6-Dichloroaniline → 2-Bromo-1,3-dichlorobenzene

Protocol Outline:

• Diazotization: 2,6-Dichloroaniline is treated with a solution of sodium nitrite in the presence of a strong acid (e.g., HBr) at a low temperature (0-5 °C) to form the corresponding diazonium salt.

• Sandmeyer Reaction: The freshly prepared diazonium salt is then added to a solution of copper(I) bromide (CuBr). This catalyzes the replacement of the diazonium group with a bromine atom, leading to the formation of 2-Bromo-1,3-dichlorobenzene and the evolution of nitrogen gas.

• Work-up and Purification: The reaction mixture is typically subjected to extraction and then purified by distillation or chromatography to isolate the final product.

Workflow for the Synthesis of 2-Bromo-1,3-dichlorobenzene.

Safety Information

2-Bromo-1,3-dichlorobenzene is classified as an irritant. It is important to handle this chemical with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, in a well-ventilated area or fume hood.

This technical guide provides a foundational understanding of the physicochemical properties of 2-Bromo-1,3-dichlorobenzene. For more detailed information, researchers are encouraged to consult the cited literature and spectral databases.

References

• 1. 2-Bromo-1,3-dichloro-4-methylbenzene | C7H5BrCl2 | CID 2735557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sandmeyer Reaction [organic-chemistry.org]
• 3. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 4. Benzene, 1-bromo-2,6-dichloro- [webbook.nist.gov]
• 5. 1-Bromo-2,6-dichlorobenzene | C6H3BrCl2 | CID 29568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Bromo-1,4-dichlorobenzene(1435-50-3) 1H NMR [m.chemicalbook.com]
• 7. 1-Bromo-3,4-dichlorobenzene(18282-59-2) 1H NMR spectrum [chemicalbook.com]
• 8. 1-Bromo-2,3-dichlorobenzene(56961-77-4) 13C NMR spectrum [chemicalbook.com]
• 9. 2-Bromo-1,4-dichlorobenzene(1435-50-3) 13C NMR spectrum [chemicalbook.com]
• 10. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 11. lscollege.ac.in [lscollege.ac.in]

2-Bromo-1,3-dichlorobenzene molecular structure and weight

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the molecular structure, weight, and key chemical identifiers for 2-Bromo-1,3-dichlorobenzene, a halogenated aromatic compound. This compound serves as a critical intermediate in various organic synthesis applications, including the production of agrochemicals and pharmaceuticals.[1] Its unique substitution pattern, featuring one bromine and two chlorine atoms on a benzene ring, imparts specific chemical properties valuable for synthetic chemistry.[2]

Quantitative Molecular Data

The fundamental physicochemical properties of 2-Bromo-1,3-dichlorobenzene are summarized below. This data is essential for reaction stoichiometry, analytical characterization, and safety assessments.

Identifier	Value
IUPAC Name	2-bromo-1,3-dichlorobenzene[2][3][4]
CAS Number	19393-92-1[1][2][3][4][5][6][7][8]
Molecular Formula	C₆H₃BrCl₂[1][2][3][4][5][7][8]
Molecular Weight	225.89 g/mol [2][3]
Canonical SMILES	C1=CC(=C(C(=C1)Cl)Br)Cl[2]
InChI Key	UWOIDOQAQPUVOH-UHFFFAOYSA-N[1][2][3][4][7][8]
Appearance	Colorless to pale yellow liquid or solid; White to cream crystals or powder[1][4][9]
Melting Point	57.0-67.0 °C[4]
Boiling Point	242 °C[9]
Synonyms	1-Bromo-2,6-dichlorobenzene, 1,3-Dichloro-2-bromobenzene, 2,6-Dichlorobromobenzene[1][2][8]

Molecular Structure Visualization

The structural arrangement of atoms in 2-Bromo-1,3-dichlorobenzene is depicted below. The benzene ring is substituted with a bromine atom at the second position and chlorine atoms at the first and third positions.[2] This specific orientation is crucial for its reactivity and role as a precursor in complex organic syntheses.[2]

Caption: 2D molecular structure of 2-Bromo-1,3-dichlorobenzene.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 2-Bromo-1,3-dichlorobenzene are not available within the provided search results. However, common synthesis methods include the diazotization of 2-chloroaniline followed by a Sandmeyer reaction with bromine, or through electrophilic aromatic substitution reactions involving bromine and chlorine under controlled conditions.[2] For specific laboratory or industrial procedures, researchers should consult specialized chemical synthesis databases and peer-reviewed literature. The compound is known to participate in electrophilic substitution and palladium-catalyzed reactions, influenced by the electron-withdrawing effects of its halogen substituents.[1][2]

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. Buy 2-Bromo-1,3-dichlorobenzene | 19393-92-1 [smolecule.com]
• 3. 2-BROMO-1,3-DICHLOROBENZENE | CAS 19393-92-1 [matrix-fine-chemicals.com]
• 4. 2-Bromo-1,3-dichlorobenzene, 97% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. 2-Bromo-1,3-dichlorobenzene, 97% | Fisher Scientific [fishersci.ca]
• 6. 19393-92-1|2-Bromo-1,3-dichlorobenzene|BLD Pharm [bldpharm.com]
• 7. 2-bromo-1,3-dichlorobenzene [stenutz.eu]
• 8. Benzene, 1-bromo-2,6-dichloro- [webbook.nist.gov]
• 9. echemi.com [echemi.com]

An In-Depth Technical Guide to the Synthesis of 2-Bromo-1,3-dichlorobenzene from 1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-bromo-1,3-dichlorobenzene from 1,3-dichlorobenzene. Due to the directing effects of the chloro groups, the direct bromination of 1,3-dichlorobenzene yields a mixture of isomers. This document outlines the theoretical background, a detailed experimental protocol for the bromination reaction, and strategies for the separation and characterization of the desired 2-bromo isomer.

Introduction

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound with applications as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1] Its synthesis from 1,3-dichlorobenzene is achieved through electrophilic aromatic substitution, specifically bromination. The two chlorine atoms on the benzene ring are deactivating and ortho, para-directing. In the case of 1,3-dichlorobenzene, the positions are not all equivalent. The incoming electrophile (bromine) is directed to the positions ortho and para to the chlorine atoms. This results in the formation of several isomers, with the major product being 4-bromo-1,3-dichlorobenzene and the desired 2-bromo-1,3-dichlorobenzene as a minor product. The 5-position is the most deactivated, and substitution at this position is minimal.

Reaction Mechanism and Isomer Distribution

The bromination of 1,3-dichlorobenzene proceeds via a classic electrophilic aromatic substitution mechanism. A Lewis acid catalyst, such as iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃), polarizes the bromine molecule, making it a stronger electrophile. The π-electrons of the benzene ring attack the electrophilic bromine, forming a resonance-stabilized carbocation intermediate (sigma complex). A base then removes a proton from the carbon bearing the bromine, restoring aromaticity and yielding the brominated product.

The directing effects of the two chlorine atoms on 1,3-dichlorobenzene lead to the following predicted isomer distribution:

• 4-Bromo-1,3-dichlorobenzene (and 6-bromo-1,3-dichlorobenzene, which are identical): Major product. The 4- and 6-positions are ortho to one chlorine atom and para to the other, making them the most electronically favored positions for substitution.

• 2-Bromo-1,3-dichlorobenzene: Minor product. The 2-position is ortho to both chlorine atoms, which is electronically favorable but sterically hindered.

• 5-Bromo-1,3-dichlorobenzene: Trace or no product. The 5-position is meta to both chlorine atoms and is the most deactivated position.

Experimental Protocol: Bromination of 1,3-dichlorobenzene

This protocol is a general procedure for the bromination of 1,3-dichlorobenzene, which will produce a mixture of isomers.

Materials:

• 1,3-Dichlorobenzene

• Bromine

• Iron filings or anhydrous iron(III) bromide (FeBr₃)

• Dichloromethane (CH₂Cl₂) (or other suitable solvent)

• 10% Sodium bisulfite solution

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,3-dichlorobenzene and the solvent (e.g., dichloromethane).

• Catalyst Addition: Add a catalytic amount of iron filings or anhydrous iron(III) bromide to the flask.

• Bromine Addition: In a dropping funnel, place the required molar equivalent of bromine, diluted with a small amount of the reaction solvent. Add the bromine solution dropwise to the stirred reaction mixture at room temperature. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction Monitoring: After the addition is complete, the reaction mixture can be stirred at room temperature or gently heated to ensure completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly quench the reaction by adding a 10% sodium bisulfite solution to destroy any unreacted bromine (the red-brown color will disappear).

  • Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution to neutralize any acidic byproducts.

  • Wash with brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator to obtain the crude product mixture of bromodichlorobenzene isomers.

Separation and Purification of 2-Bromo-1,3-dichlorobenzene

The separation of the isomeric mixture is the most challenging step. Fractional distillation is a potential method, relying on the differences in the boiling points of the isomers.

Isomer	Boiling Point (°C)
2-Bromo-1,3-dichlorobenzene	~238
4-Bromo-1,3-dichlorobenzene	~237
5-Bromo-1,3-dichlorobenzene	~232

As the boiling points are very close, a highly efficient fractional distillation column is required. Alternatively, preparative gas chromatography or high-performance liquid chromatography (HPLC) could be employed for a more effective separation, especially on a smaller scale.

Characterization

The identity and purity of the isolated 2-bromo-1,3-dichlorobenzene can be confirmed using various spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum is a powerful tool for distinguishing between the isomers based on the chemical shifts and coupling patterns of the aromatic protons.

• 2-Bromo-1,3-dichlorobenzene: Will show a characteristic set of signals for the three aromatic protons.

• 4-Bromo-1,3-dichlorobenzene: Will exhibit a different splitting pattern due to the different symmetry of the molecule.

• 5-Bromo-1,3-dichlorobenzene: Will also have a unique spectral fingerprint.

Other Techniques:

• ¹³C NMR Spectroscopy: Provides information about the carbon skeleton of the molecule.

• Mass Spectrometry (MS): Confirms the molecular weight and isotopic pattern characteristic of a compound containing bromine and chlorine.

• Infrared (IR) Spectroscopy: Shows characteristic absorption bands for the aromatic C-H and C-halogen bonds.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis and purification of 2-bromo-1,3-dichlorobenzene.

Logical Relationship of Products

Caption: Product distribution from the bromination of 1,3-dichlorobenzene.

Conclusion

The synthesis of 2-bromo-1,3-dichlorobenzene from 1,3-dichlorobenzene via direct bromination presents a significant challenge due to the formation of a mixture of isomers. A thorough understanding of electrophilic aromatic substitution and the directing effects of substituents is crucial for predicting the product distribution. While obtaining a pure sample of the 2-bromo isomer requires an efficient separation technique, the general methodology outlined in this guide provides a solid foundation for researchers in the field. Further optimization of reaction conditions and purification methods may lead to an improved yield of the desired product.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to 2-Bromo-1,3-dichlorobenzene: Synthesis, Reactions, and Applications in Drug Discovery

Abstract: 2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound of significant interest in organic synthesis and medicinal chemistry. Its unique substitution pattern provides a versatile scaffold for constructing complex molecules, particularly through modern cross-coupling methodologies. This guide provides a comprehensive overview of its chemical properties, detailed experimental protocols for its synthesis and key reactions, and explores its application as a crucial intermediate in the development of therapeutics targeting neurological disorders.

Chemical Identity and Physicochemical Properties

The preferred IUPAC name for the compound with CAS number 19393-92-1 is 2-Bromo-1,3-dichlorobenzene . It is also known by synonyms such as 1-Bromo-2,6-dichlorobenzene and 2,6-dichlorobromobenzene.[1][2][3] This compound is a key synthetic building block due to the differential reactivity of its halogen substituents.

Quantitative Data Summary

The key physicochemical properties of 2-Bromo-1,3-dichlorobenzene are summarized in the table below for easy reference.

Property	Value	Reference(s)
CAS Number	19393-92-1	[2]
Molecular Formula	C₆H₃BrCl₂	[3]
Molecular Weight	225.90 g/mol	[4]
Appearance	White to light yellow crystalline powder or solid	[4]
Melting Point	61-65 °C	[1][4]
Boiling Point	242 °C (at 765 mm Hg)	[1][4][5]
Density	~1.635 g/cm³ (estimate)	[4]
Solubility	Moderately soluble in organic solvents; limited solubility in water.	[3]
InChI Key	UWOIDOQAQPUVOH-UHFFFAOYSA-N	[3]
Canonical SMILES	C1=CC(=C(C(=C1)Cl)Br)Cl	[3]

Synthesis of 2-Bromo-1,3-dichlorobenzene

The most common laboratory and industrial synthesis of 2-Bromo-1,3-dichlorobenzene involves the direct electrophilic bromination of 1,3-dichlorobenzene. The directing effects of the two chlorine atoms favor substitution at the C2 position.

Experimental Protocol: Electrophilic Bromination

This protocol describes the synthesis of 2-Bromo-1,3-dichlorobenzene from 1,3-dichlorobenzene using bromine and a Lewis acid catalyst.

Materials:

• 1,3-Dichlorobenzene (1.0 eq)

• Bromine (1.1 eq)

• Iron powder (Fe, catalyst, 0.05 eq)

• Dichloromethane (CH₂Cl₂, anhydrous)

• 1 M Sodium thiosulfate (Na₂S₂O₃) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexanes or ethanol for recrystallization

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 1,3-dichlorobenzene and iron powder in anhydrous dichloromethane.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add bromine, dissolved in a small amount of dichloromethane, to the stirred mixture via the dropping funnel over 30-60 minutes. Maintain the temperature below 10 °C. The reaction will generate hydrogen bromide (HBr) gas, so proper ventilation and scrubbing are necessary.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/GC-MS analysis indicates the consumption of the starting material.

• Quench the reaction by slowly adding 1 M sodium thiosulfate solution to consume any unreacted bromine. The reddish-brown color should dissipate.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system, such as hexanes or ethanol, to afford pure 2-Bromo-1,3-dichlorobenzene as a crystalline solid.

Synthesis Workflow Diagram

References

• 1. 2-bromo-1,3-dichlorobenzene [stenutz.eu]
• 2. 2-Bromo-1,3-dichlorobenzene, 97% | Fisher Scientific [fishersci.ca]
• 3. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 4. echemi.com [echemi.com]
• 5. parchem.com [parchem.com]

Spectroscopic Profile of 2-Bromo-1,3-dichlorobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Bromo-1,3-dichlorobenzene (CAS No. 19393-92-1), a halogenated aromatic compound with applications in organic synthesis.[1][2] The document presents available data for mass spectrometry, and while specific experimental NMR and IR data are not publicly available in detail, this guide includes predicted spectral characteristics and general experimental protocols.

Molecular Structure and Properties

2-Bromo-1,3-dichlorobenzene is characterized by a benzene ring substituted with one bromine and two chlorine atoms.[1][2]

Molecular Formula: C₆H₃BrCl₂[1][3]

Molecular Weight: 225.90 g/mol [4]

Synonyms: 1-Bromo-2,6-dichlorobenzene, 2,6-Dichlorobromobenzene[1][3]

Spectroscopic Data

The following sections detail the available and predicted spectroscopic data for 2-Bromo-1,3-dichlorobenzene.

Mass Spectrometry (MS)

Mass spectrometry data is crucial for determining the molecular weight and fragmentation pattern of a compound. The mass spectrum of 2-Bromo-1,3-dichlorobenzene has been reported by the National Institute of Standards and Technology (NIST).

Table 1: Mass Spectrometry Data for 2-Bromo-1,3-dichlorobenzene

m/z	Interpretation
224	[M]⁺ (Molecular ion with ⁷⁹Br, ³⁵Cl, ³⁵Cl)
226	[M+2]⁺ (Isotopic peak for one ³⁷Cl or ⁸¹Br)
228	[M+4]⁺ (Isotopic peak for two ³⁷Cl or one ⁸¹Br and one ³⁷Cl)
145	[M - Br]⁺
110	[M - Br - Cl]⁺

Note: The isotopic pattern of bromine (⁷⁹Br:⁸¹Br ≈ 1:1) and chlorine (³⁵Cl:³⁷Cl ≈ 3:1) results in a characteristic cluster of peaks for the molecular ion and fragments containing these halogens.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted)

The proton NMR spectrum is expected to show two signals in the aromatic region (typically δ 7.0-8.0 ppm). The integration of these signals would be in a 2:1 ratio. The proton between the two chlorine atoms (at position 2) would likely be the most deshielded.

¹³C NMR (Predicted)

The ¹³C NMR spectrum is predicted to show four distinct signals for the six carbon atoms due to molecular symmetry. The carbon atoms attached to the halogens would be significantly deshielded.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Bromo-1,3-dichlorobenzene

Carbon Atom	Predicted Chemical Shift (ppm)
C-Br	120 - 125
C-Cl	130 - 135
C-H	128 - 132
C (quaternary)	135 - 140

Infrared (IR) Spectroscopy

Specific experimental IR data for 2-Bromo-1,3-dichlorobenzene is not publicly available. However, the IR spectrum of an aromatic compound like this would typically exhibit the following characteristic absorption bands.

Table 3: Expected IR Absorption Bands for 2-Bromo-1,3-dichlorobenzene

Wavenumber (cm⁻¹)	Vibration Type
3100 - 3000	C-H aromatic stretching
1600 - 1450	C=C aromatic ring stretching
1250 - 1000	C-H in-plane bending
850 - 550	C-Cl stretching
750 - 500	C-Br stretching
Below 850	C-H out-of-plane bending (substitution pattern dependent)

Experimental Protocols

Detailed experimental protocols for the acquisition of the presented spectroscopic data are not available for this specific compound. However, general methodologies for each technique are described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A general procedure for obtaining NMR spectra of a solid sample like 2-Bromo-1,3-dichlorobenzene would involve:

• Sample Preparation: Dissolving a few milligrams of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: Using a high-field NMR spectrometer (e.g., 300, 400, or 500 MHz).

• ¹H NMR Acquisition: Acquiring the proton spectrum with a standard pulse sequence.

• ¹³C NMR Acquisition: Acquiring the carbon spectrum, often with proton decoupling to simplify the spectrum to single lines for each unique carbon.

Infrared (IR) Spectroscopy

A common method for obtaining an IR spectrum of a solid sample is:

• Sample Preparation: Using the Attenuated Total Reflectance (ATR) technique, where a small amount of the solid is pressed against a crystal (e.g., diamond or germanium). Alternatively, the KBr pellet method can be used, where the sample is ground with potassium bromide and pressed into a thin disk.

• Instrumentation: Using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Scanning the mid-infrared range (typically 4000-400 cm⁻¹).

Mass Spectrometry (MS)

For a volatile solid like 2-Bromo-1,3-dichlorobenzene, a typical procedure would be:

• Sample Introduction: Introducing a small amount of the sample into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Using a suitable ionization technique, most commonly Electron Ionization (EI).

• Mass Analysis: Separating the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: Detecting the ions to generate the mass spectrum.

Visualizations

Molecular Structure and NMR Assignments

Caption: Molecular structure of 2-Bromo-1,3-dichlorobenzene.

General Spectroscopic Analysis Workflow

Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. Buy 2-Bromo-1,3-dichlorobenzene | 19393-92-1 [smolecule.com]
• 3. Benzene, 1-bromo-2,6-dichloro- (CAS 19393-92-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. 2-bromo-1,3-dichlorobenzene [stenutz.eu]

Navigating the Solubility of 2-Bromo-1,3-dichlorobenzene in Organic Solvents: A Technical Guide

For Immediate Release

This technical guide offers a comprehensive overview for researchers, scientists, and professionals in drug development on the solubility of 2-Bromo-1,3-dichlorobenzene in organic solvents. Due to a lack of readily available quantitative data in peer-reviewed literature and chemical databases, this document focuses on providing a robust framework for determining its solubility through established experimental protocols.

Physicochemical Properties of 2-Bromo-1,3-dichlorobenzene

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound.[1] Its structure, featuring a benzene ring substituted with one bromine and two chlorine atoms, results in a molecule with moderate polarity. General principles of solubility suggest that it will exhibit favorable solubility in a range of organic solvents, while having limited solubility in water.[1]

Table 1: Physicochemical Identifiers of 2-Bromo-1,3-dichlorobenzene

Identifier	Value
CAS Number	19393-92-1
Molecular Formula	C₆H₃BrCl₂
Molecular Weight	225.89 g/mol [2][3]
Appearance	Colorless to pale yellow liquid or solid[1]
Melting Point	57.0-67.0 °C

Quantitative Solubility Data

A comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data for 2-Bromo-1,3-dichlorobenzene in various organic solvents. The general description found indicates "moderate solubility in organic solvents and limited solubility in water".[1]

For research and development purposes, it is crucial to determine this data experimentally. Table 2 is provided as a template for researchers to systematically record experimentally determined solubility values at a specified temperature.

Table 2: Experimentally Determined Solubility of 2-Bromo-1,3-dichlorobenzene in Common Organic Solvents at 25°C (Template)

Solvent	Solvent Polarity	Solubility ( g/100 mL)	Molar Solubility (mol/L)
Non-Polar Solvents
Hexane	Low	Data not available	Data not available
Toluene	Low	Data not available	Data not available
Moderately Polar Solvents
Dichloromethane	Moderate	Data not available	Data not available
Ethyl Acetate	Moderate	Data not available	Data not available
Polar Aprotic Solvents
Acetone	High	Data not available	Data not available
Acetonitrile	High	Data not available	Data not available
Polar Protic Solvents
Methanol	High	Data not available	Data not available
Ethanol	High	Data not available	Data not available

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.[4] This method is recommended by the Organisation for Economic Co-operation and Development (OECD) under guideline 105 for testing of chemicals.[5][6][7][8]

Principle

An excess amount of the solid 2-Bromo-1,3-dichlorobenzene is added to the organic solvent of interest. The mixture is then agitated at a constant temperature for a sufficient period to allow for the dissolution equilibrium to be reached. After equilibration, the undissolved solid is separated from the saturated solution, and the concentration of the solute in the clear solution is determined using a suitable analytical method.

Materials and Equipment

• 2-Bromo-1,3-dichlorobenzene (high purity)

• Selected organic solvents (analytical grade)

• Glass flasks or vials with airtight seals

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (chemically compatible, e.g., PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

Step-by-Step Procedure

• Preparation of the Test Mixture: Accurately weigh an amount of 2-Bromo-1,3-dichlorobenzene that is in excess of its expected solubility and add it to a glass flask.

• Solvent Addition: Add a known volume of the desired organic solvent to the flask.

• Equilibration: Seal the flask tightly and place it in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C). Agitate the mixture for a predetermined period (e.g., 24 to 48 hours) to ensure equilibrium is reached. A preliminary test can be conducted to determine the time required to achieve saturation.[5][7][8]

• Phase Separation: After the equilibration period, allow the flask to stand undisturbed at the same constant temperature to let the excess solid settle. To ensure complete separation of the solid phase, the supernatant can be centrifuged.[6]

• Sample Collection: Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe. To remove any remaining undissolved microparticles, filter the aliquot through a chemically inert syringe filter into a clean vial.

• Dilution: Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a calibrated analytical method (e.g., HPLC or GC) to determine the concentration of 2-Bromo-1,3-dichlorobenzene.

• Calculation: Calculate the solubility of the compound in the solvent, taking into account the dilution factor. The results are typically expressed in grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining the solubility of 2-Bromo-1,3-dichlorobenzene.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Conclusion

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. 2-Bromo-1,3-dichlorobenzene, 97% | Fisher Scientific [fishersci.ca]
• 3. 2-BROMO-1,3-DICHLOROBENZENE | CAS 19393-92-1 [matrix-fine-chemicals.com]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google 圖書 [books.google.com.hk]
• 6. filab.fr [filab.fr]
• 7. Water Solubility | Scymaris [scymaris.com]
• 8. oecd.org [oecd.org]

An In-depth Technical Guide to the Physical Properties of 2-Bromo-1,3-dichlorobenzene

This technical guide provides a comprehensive overview of the melting and boiling points of 2-Bromo-1,3-dichlorobenzene, intended for researchers, scientists, and professionals in drug development. This document outlines the key physical constants, detailed experimental methodologies for their determination, and a logical workflow for these characterizations.

Physicochemical Data of 2-Bromo-1,3-dichlorobenzene

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound with the chemical formula C₆H₃BrCl₂. It is primarily used as an intermediate in organic synthesis, including the manufacturing of pharmaceuticals and agrochemicals.[1] Accurate knowledge of its physical properties, such as melting and boiling points, is crucial for its handling, reaction setup, and purification.

The quantitative data for the melting and boiling points of 2-Bromo-1,3-dichlorobenzene (CAS Number: 19393-92-1) are summarized in the table below. These values have been compiled from various chemical suppliers and databases.

Physical Property	Value	Source(s)
Melting Point	61 °C
59-62 °C
61-64 °C	[2]
57.0-67.0 °C	[3]
Boiling Point	242 °C
241-243 °C
242 °C @ 765 mmHg	[2]

Experimental Protocols for Physical Property Determination

The following sections describe standardized laboratory procedures for determining the melting and boiling points of a solid chemical compound like 2-Bromo-1,3-dichlorobenzene.

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid state. The capillary method is a common and reliable technique for this measurement.

Apparatus:

• Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

• Capillary tubes (sealed at one end)

• Sample of 2-Bromo-1,3-dichlorobenzene, finely powdered

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of 2-Bromo-1,3-dichlorobenzene is finely ground using a mortar and pestle to ensure uniform packing.

• Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered sample, forcing a small amount of the solid into the tube. The tube is then inverted and tapped gently on a hard surface to pack the sample tightly into the sealed end. This process is repeated until a sample column of 2-3 mm in height is achieved.

• Apparatus Setup: The packed capillary tube is placed into the heating block of the melting point apparatus.

• Heating and Observation: The apparatus is heated at a controlled rate. Initially, a rapid heating rate can be used to approach the expected melting point. Within 15-20 °C of the anticipated melting point, the heating rate is reduced to 1-2 °C per minute to ensure thermal equilibrium.

• Melting Range Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the melting range. The melting "point" is often reported as this range.

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. For precise determination, a simple distillation method is often employed.

Apparatus:

• Distillation flask (round-bottom flask)

• Condenser

• Receiving flask

• Thermometer and adapter

• Heating mantle or oil bath

• Boiling chips

• Clamps and stand

Procedure:

• Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is filled to approximately two-thirds of its volume with 2-Bromo-1,3-dichlorobenzene, and a few boiling chips are added to ensure smooth boiling.

• Thermometer Placement: The thermometer is placed in the distillation head such that the top of the mercury bulb is level with the bottom of the side arm leading to the condenser. This ensures the recorded temperature is that of the vapor in equilibrium with the boiling liquid.

• Heating: The flask is heated gently using a heating mantle. The heating rate is adjusted to maintain a steady distillation rate of approximately 1-2 drops per second.

• Temperature Reading: As the liquid boils and the vapor rises into the distillation head, the thermometer reading will increase and then stabilize. This stable temperature, observed while the liquid is actively boiling and condensing, is recorded as the boiling point.

• Pressure Correction: The atmospheric pressure is recorded at the time of the experiment. If the atmospheric pressure deviates significantly from standard pressure (760 mmHg), a nomograph or the Clausius-Clapeyron equation can be used to correct the observed boiling point to the normal boiling point.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the physical characterization of a chemical compound like 2-Bromo-1,3-dichlorobenzene.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. parchem.com [parchem.com]
• 3. 2-Bromo-1,3-dichlorobenzene, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

An In-depth Technical Guide to the Electrophilic Substitution Patterns of 1,3-Dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the electrophilic aromatic substitution (EAS) reactions of 1,3-dichlorobenzene. It details the underlying electronic principles governing the regioselectivity of these reactions, presents quantitative data on product distributions, and offers detailed experimental protocols for key transformations.

Theoretical Framework: Directing Effects in 1,3-Dichlorobenzene

The regiochemical outcome of electrophilic substitution on the 1,3-dichlorobenzene ring is governed by the combined electronic effects of the two chlorine substituents.

1.1 Electronic Nature of Halogen Substituents Chlorine atoms are classic examples of deactivating, yet ortho-, para-directing groups. This dual behavior is a result of two opposing electronic effects:

• Inductive Effect (-I): Due to its high electronegativity, chlorine withdraws electron density from the benzene ring through the sigma (σ) bond. This effect reduces the overall nucleophilicity of the ring, making it less reactive towards electrophiles compared to benzene. This is the deactivating nature of the substituent.

• Resonance Effect (+M): The lone pairs of electrons on the chlorine atom can be delocalized into the aromatic π-system. This donation of electron density increases the electron density at the ortho and para positions relative to the meta position. This resonance effect is responsible for directing incoming electrophiles to the ortho and para positions.

1.2 Combined Directing Effects in 1,3-Dichlorobenzene In 1,3-dichlorobenzene, the directing effects of both chlorine atoms must be considered to predict the site of electrophilic attack.

• C1 Chlorine: Directs incoming electrophiles to positions 2 (ortho), 4 (ortho), and 6 (para).

• C3 Chlorine: Directs incoming electrophiles to positions 2 (ortho), 4 (ortho), and 6 (para).

The positions on the ring are influenced as follows:

• Positions 4 and 6: These positions are ortho to one chlorine and para to the other. They are therefore strongly activated by the resonance effects of both chlorine atoms, making them the most favorable sites for electrophilic attack.

• Position 2: This position is ortho to both chlorine atoms. While electronically activated, it is significantly sterically hindered by being situated between the two bulky chlorine atoms. Consequently, substitution at this position is generally disfavored.

• Position 5: This position is meta to both chlorine atoms. It does not benefit from the resonance-donating effects of either chlorine and is strongly deactivated by their combined inductive effects. This is the least reactive site on the ring.

Therefore, the primary substitution products are expected to be those where the electrophile has added to the 4- or 6-position.

Quantitative Analysis of Product Distribution

The theoretical predictions are well-supported by experimental data from various electrophilic substitution reactions. The following table summarizes the observed product distributions.

Reaction Type	Electrophile (E+)	Major Product(s)	Isomer Distribution	Reference(s)
Dinitration	NO₂⁺	1,3-Dichloro-4,6-dinitrobenzene	~85% (4,6-substitution)	[1]
1,3-Dichloro-2,4-dinitrobenzene	~15% (2,4-substitution)	[1]
Friedel-Crafts Benzoylation	C₆H₅CO⁺	2,4-Dichlorobenzophenone	Major Product (4-substitution)	[2]
2,6-Dichlorobenzophenone	Minor Product (6-substitution)	[2]
Sulfonation	SO₃	4,6-Dichlorobenzene-1,3-disulfonic acid	High Yield of pure product (4,6-disubstitution)	[3]

Note: Data for monosubstitution reactions is sparse in the literature; however, the results from dinitration and acylation strongly corroborate the predicted preference for substitution at the 4- and 6-positions.

Mandatory Visualization

The logical relationship governing the regioselectivity of electrophilic attack on 1,3-dichlorobenzene is visualized below.

Directing effects in the electrophilic substitution of 1,3-dichlorobenzene.

Experimental Protocols

The following sections provide detailed methodologies for key electrophilic substitution reactions performed on 1,3-dichlorobenzene.

4.1 Nitration of 1,3-Dichlorobenzene (Dinitration)

This protocol is adapted from a procedure for the synthesis of 1,3-dichloro-4,6-dinitrobenzene.[1]

• Materials:

  • 1,3-Dichlorobenzene (1.0 mol)

  • Fuming Nitric Acid (e.g., 90%)

  • Concentrated Sulfuric Acid (e.g., 98%)

  • Ice-water bath

  • Reaction flask with overhead stirrer and dropping funnel

  • Beaker for quenching

  • Filtration apparatus (e.g., Büchner funnel)

• Procedure:

  • In a reaction flask equipped with an overhead stirrer and dropping funnel, prepare a nitrating mixture by carefully adding concentrated sulfuric acid to fuming nitric acid in a predetermined ratio (e.g., 1:1 v/v), while cooling in an ice-water bath.

  • Cool the nitrating mixture to 0-10°C.

  • Slowly add 1,3-dichlorobenzene dropwise to the cold, stirred nitrating mixture. The rate of addition should be controlled to maintain the reaction temperature below 20°C.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

  • To drive the reaction to dinitration, carefully heat the mixture to 90-100°C and maintain this temperature for 2-4 hours. Monitor the reaction progress using a suitable technique (e.g., TLC or GC).

  • Once the reaction is complete, cool the mixture to room temperature and then carefully pour it onto a large volume of crushed ice with vigorous stirring.

  • The solid product will precipitate. Allow the mixture to stir for 1 hour to ensure complete precipitation.

  • Collect the solid product by vacuum filtration and wash it thoroughly with cold water until the washings are neutral.

  • The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

4.2 Halogenation (Chlorination) of 1,3-Dichlorobenzene

This is a general protocol for the Lewis acid-catalyzed chlorination of an aromatic ring.

• Materials:

  • 1,3-Dichlorobenzene (1.0 mol)

  • Chlorine (Cl₂) gas

  • Anhydrous Ferric Chloride (FeCl₃) or Aluminum Chloride (AlCl₃) (catalytic amount, e.g., 0.05 mol)

  • Reaction flask with a gas inlet tube, magnetic stirrer, and reflux condenser

  • Gas trap (e.g., containing NaOH solution) to neutralize excess Cl₂ and HCl gas

• Procedure:

  • Set up the reaction apparatus in a well-ventilated fume hood. The outlet of the reflux condenser should be connected to a gas trap.

  • Charge the reaction flask with 1,3-dichlorobenzene and the anhydrous Lewis acid catalyst.

  • Begin stirring the mixture and gently bubble chlorine gas through the solution via the gas inlet tube.

  • The reaction is exothermic; maintain the temperature in the range of 40-60°C, using a water bath for cooling if necessary.

  • Continue the chlorination for several hours. The reaction progress can be monitored by GC analysis of aliquots to determine the ratio of starting material to trichlorobenzene products.

  • Upon completion, stop the chlorine flow and purge the system with an inert gas (e.g., nitrogen) to remove excess chlorine and HCl.

  • Work-up the reaction mixture by washing it with water, followed by a dilute sodium bicarbonate or sodium hydroxide solution to neutralize any remaining acid, and finally with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • The product, primarily 1,2,4-trichlorobenzene, can be isolated and purified by fractional distillation under reduced pressure.

4.3 Sulfonation of 1,3-Dichlorobenzene

This protocol uses fuming sulfuric acid to introduce a sulfonic acid group.

• Materials:

  • 1,3-Dichlorobenzene (1.0 mol)

  • Fuming Sulfuric Acid (Oleum, e.g., 20-30% SO₃)

  • Reaction flask with overhead stirrer

  • Saturated sodium chloride solution

• Procedure:

  • In a reaction flask, place 1,3-dichlorobenzene.

  • With vigorous stirring, slowly and carefully add fuming sulfuric acid to the reaction flask. The reaction is highly exothermic, and the temperature should be controlled by using an ice bath.

  • After the addition is complete, heat the reaction mixture (e.g., on a steam bath or in a heating mantle) to 80-100°C for 2-3 hours to ensure the reaction goes to completion.

  • Cool the reaction mixture to room temperature.

  • Carefully pour the cooled mixture into a saturated aqueous solution of sodium chloride. This will cause the sodium salt of the sulfonic acid product to precipitate.

  • Collect the precipitated solid by vacuum filtration.

  • The crude sodium 2,4-dichlorobenzenesulfonate can be purified by recrystallization from water or an ethanol-water mixture.

4.4 Friedel-Crafts Acylation of 1,3-Dichlorobenzene

This protocol describes the acylation using an acyl chloride and aluminum chloride as the catalyst.[2]

• Materials:

  • 1,3-Dichlorobenzene (1.0 mol, can also act as solvent) or an inert solvent like nitrobenzene or dichloromethane.

  • Acyl chloride (e.g., Benzoyl chloride, 1.0 mol)

  • Anhydrous Aluminum Chloride (AlCl₃) (stoichiometric amount, e.g., 1.1 mol)

  • Reaction flask with stirrer, dropping funnel, and reflux condenser connected to a gas trap (for HCl)

  • Ice-water bath

  • Dilute Hydrochloric Acid

  • Separatory funnel

• Procedure:

  • In a dry reaction flask, place 1,3-dichlorobenzene and anhydrous aluminum chloride. If not using 1,3-dichlorobenzene as the solvent, add the inert solvent.

  • Cool the stirred suspension in an ice-water bath to 0-5°C.

  • Add the acyl chloride dropwise from the addition funnel. Control the rate of addition to maintain the temperature and manage the evolution of HCl gas.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours, or heat gently (e.g., 50-60°C) to ensure completion.

  • Cool the reaction mixture back down in an ice bath and carefully quench the reaction by slowly adding crushed ice, followed by dilute hydrochloric acid to decompose the aluminum chloride complex.

  • If a solvent like dichloromethane was used, transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water, dilute sodium bicarbonate solution, and brine. If 1,3-dichlorobenzene was the solvent, extraction with an immiscible organic solvent may be necessary after quenching.

  • Dry the organic layer over an anhydrous drying agent.

  • Remove the solvent by rotary evaporation. The resulting crude product (a mixture of 2,4- and 2,6-dichloro-substituted ketones) can be purified by recrystallization or column chromatography.

References

• 1. DE4439194C2 - Process for the preparation of 1,3-dichloro-4,6-dinitrobenzene - Google Patents [patents.google.com]
• 2. The Friedel-Crafts acylation of aromatic halogen derivatives. Part IV. The benzoylation of o-, m- and p-dichlorobenzenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. A simple and cost-efficient route to prepare sulfonated dihalo-monomers for synthesizing sulfonated aromatic PEMs - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06283C [pubs.rsc.org]

Theoretical Calculation of 2-Bromo-1,3-dichlorobenzene Properties: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound with significant applications as an intermediate in the synthesis of pharmaceuticals and other complex organic molecules. A thorough understanding of its physicochemical and spectroscopic properties is crucial for its effective utilization and for the development of novel synthetic methodologies. This technical guide provides a comprehensive overview of the theoretical and experimental properties of 2-Bromo-1,3-dichlorobenzene, detailing established computational methods for property prediction and standard experimental protocols for their validation.

Physicochemical and Spectroscopic Properties

A summary of the key experimental and theoretically predicted properties of 2-Bromo-1,3-dichlorobenzene is presented below. Theoretical values are based on computational methods that have proven effective for similar halogenated benzene derivatives.

Table 1: General and Physicochemical Properties

Property	Experimental Value	Theoretical Prediction Method
Molecular Formula	C₆H₃BrCl₂	N/A
Molecular Weight	225.89 g/mol	N/A
Melting Point	61-64 °C	N/A
Boiling Point	242 °C at 765 mmHg	N/A
Appearance	White to cream crystals or powder	N/A

Table 2: Spectroscopic Data (Experimental)

Spectroscopy Type	Key Peaks / Signals
¹H NMR	Aromatic protons
¹³C NMR	Aromatic carbons
FT-IR	C-H, C-C, C-Br, C-Cl stretching and bending vibrations
Mass Spectrometry	Molecular ion peak (M⁺) and isotopic pattern

Theoretical Calculation Protocols

The theoretical properties of 2-Bromo-1,3-dichlorobenzene can be reliably predicted using computational chemistry methods. Density Functional Theory (DFT) is a powerful and widely used approach for this purpose. The following protocol is based on methodologies successfully applied to isomers and similar halogenated benzenes.[1][2]

Geometry Optimization and Vibrational Frequencies

A common and effective method for geometry optimization and the calculation of vibrational frequencies is the B3LYP functional with a 6-311++G(d,p) basis set.[1][3] This level of theory provides a good balance between accuracy and computational cost for organic molecules.

• Software: Gaussian, ORCA, or similar quantum chemistry software package.

• Method: Density Functional Theory (DFT).

• Functional: B3LYP.

• Basis Set: 6-311++G(d,p).

• Calculation Type: Opt (Optimization) followed by Freq (Frequencies).

• Output: Optimized molecular geometry (bond lengths, bond angles, dihedral angles), zero-point vibrational energy, and calculated infrared (IR) and Raman spectra. The absence of imaginary frequencies in the output confirms that the optimized structure is a true energy minimum.

NMR Spectra Prediction

The Gauge-Independent Atomic Orbital (GIAO) method is the standard for calculating NMR chemical shifts.[4]

• Software: Gaussian or equivalent.

• Method: GIAO as implemented within a DFT framework.

• Functional: mPW1PW91 or a modern, well-benchmarked functional.

• Basis Set: 6-311+G(2d,p).

• Calculation Type: NMR.

• Referencing: Calculated isotropic shielding values are converted to chemical shifts by referencing them against a standard, typically tetramethylsilane (TMS), calculated at the same level of theory.

Workflow for Theoretical Property Calculation

Caption: A logical workflow for the theoretical calculation of molecular properties.

Experimental Protocols

Detailed experimental procedures are essential for validating theoretical predictions and for quality control.

Melting Point Determination

The melting point can be determined using a capillary method with a melting point apparatus.[5][6]

• Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.

• Procedure:

  • A small amount of the crystalline 2-Bromo-1,3-dichlorobenzene is finely ground and packed into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a rate of 10-15 °C per minute for a preliminary determination.

  • For an accurate measurement, the determination is repeated with a fresh sample, heating rapidly to about 15 °C below the approximate melting point, and then reducing the heating rate to 1-2 °C per minute.

  • The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the solid is recorded as the melting point range.

Boiling Point Determination

The boiling point can be determined using a micro-boiling point or distillation method.[7][8]

• Apparatus: Thiele tube or small-scale distillation apparatus, thermometer, capillary tube (for micro method).

• Micro-Boiling Point Procedure:

  • A small amount of the liquid sample is placed in a small test tube.

  • A capillary tube, sealed at one end, is inverted and placed into the test tube.

  • The apparatus is heated in a Thiele tube containing a high-boiling liquid (e.g., mineral oil).

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • The heat source is removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.[9][10][11]

• Apparatus: NMR spectrometer (e.g., 400 or 500 MHz).

• Sample Preparation:

  • Approximately 10-20 mg of 2-Bromo-1,3-dichlorobenzene is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • The solution is transferred to a 5 mm NMR tube.

• Data Acquisition:

  • The sample is placed in the NMR spectrometer.

  • The magnetic field is shimmed to achieve homogeneity.

  • ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.[5][8][12]

• Apparatus: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or KBr press.

• ATR Procedure (for solids):

  • A background spectrum of the clean ATR crystal is recorded.

  • A small amount of the solid sample is placed onto the ATR crystal.

  • Pressure is applied to ensure good contact between the sample and the crystal.

  • The infrared spectrum is recorded.

• KBr Pellet Procedure:

  • A small amount of the sample is ground with dry potassium bromide (KBr).

  • The mixture is pressed into a thin, transparent pellet.

  • The pellet is placed in the sample holder of the FTIR spectrometer and the spectrum is recorded.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the molecular weight and fragmentation pattern, confirming the identity and purity of the compound.[13][14]

• Apparatus: Gas chromatograph coupled to a mass spectrometer.

• Sample Preparation:

  • A dilute solution of the sample is prepared in a volatile organic solvent (e.g., dichloromethane, hexane).

• Analysis:

  • A small volume of the sample solution is injected into the GC.

  • The sample is vaporized and separated on a capillary column.

  • The separated components enter the mass spectrometer, where they are ionized (typically by electron impact) and detected.

  • The resulting mass spectrum provides the mass-to-charge ratio of the molecular ion and its fragments.

Experimental Workflow Diagram

Caption: A generalized workflow for the experimental determination of molecular properties.

Conclusion

This guide provides a framework for the theoretical and experimental characterization of 2-Bromo-1,3-dichlorobenzene. The outlined computational protocols, based on Density Functional Theory, offer a reliable means of predicting its molecular and spectroscopic properties. The detailed experimental procedures serve as a practical guide for the validation of these theoretical predictions and for routine analysis. The integration of both theoretical and experimental approaches is paramount for a comprehensive understanding of this important chemical intermediate, facilitating its application in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. A complete computational and spectroscopic study of 2-bromo-1, 4-dichlorobenzene – A frequently used benzene derivative | DSpace-CRIS - Univerzitet u Novom Sadu [open.uns.ac.rs]
• 3. researchgate.net [researchgate.net]
• 4. Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mse.iastate.edu [mse.iastate.edu]
• 6. my.che.utah.edu [my.che.utah.edu]
• 7. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 8. pharmatimesofficial.com [pharmatimesofficial.com]
• 9. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 10. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 11. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 12. scribd.com [scribd.com]
• 13. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 14. researchgate.net [researchgate.net]

The Genesis of a Key Synthetic Building Block: The Discovery and First Synthesis of 2-Bromo-1,3-dichlorobenzene

A Technical Guide for Researchers and Drug Development Professionals

Abstract

2-Bromo-1,3-dichlorobenzene, a polysubstituted aromatic halide, has emerged as a crucial intermediate in the synthesis of a wide array of complex organic molecules, including pharmaceuticals, agrochemicals, and materials for liquid crystal applications. Its unique substitution pattern provides a versatile scaffold for further functionalization through various cross-coupling and substitution reactions. This technical guide delves into the historical context of its first synthesis, presenting a detailed, plausible experimental protocol based on early established methodologies. It further provides a comprehensive summary of its physicochemical properties and a logical workflow for its preparation, aimed at researchers, scientists, and professionals in the field of drug development.

Introduction

The strategic placement of halogen atoms on an aromatic ring is a cornerstone of modern organic synthesis, offering precise control over reactivity and enabling the construction of intricate molecular architectures. 2-Bromo-1,3-dichlorobenzene (also known as 1-bromo-2,6-dichlorobenzene) is a prime example of such a tailored building block. The presence of three halogen atoms with differing reactivity—a single bromine and two chlorine atoms—allows for selective transformations, making it a valuable precursor in multi-step synthetic sequences. This document outlines the most probable and historically significant method for its initial preparation and provides key data for its practical application in a laboratory setting.

The First Plausible Synthesis: A Sandmeyer Approach

While the exact first documented synthesis of 2-Bromo-1,3-dichlorobenzene is not definitively attributed to a single publication in readily available historical literature, the most logical and widely accepted route for its initial preparation involves the Sandmeyer reaction of 2,6-dichloroaniline. This reaction, discovered by Traugott Sandmeyer in 1884, provides a reliable method for the conversion of an aromatic amino group into a halide via a diazonium salt intermediate.[1] Given the availability of 2,6-dichloroaniline through the reduction of 2,6-dichloronitrobenzene, this pathway represents the most straightforward and historically consistent method for the synthesis of 2-Bromo-1,3-dichlorobenzene.

The overall transformation can be depicted as a two-step process: the diazotization of the starting aniline followed by the copper(I) bromide-mediated displacement of the diazonium group.

Logical Workflow of the Synthesis

The synthesis of 2-Bromo-1,3-dichlorobenzene from 2,6-dichloroaniline via the Sandmeyer reaction follows a clear and logical progression. The workflow begins with the formation of the reactive diazonium salt, which is then immediately used in the substitution reaction to yield the final product.

Caption: Workflow for the synthesis of 2-Bromo-1,3-dichlorobenzene.

Experimental Protocol: First Established Synthesis

The following detailed experimental protocol is based on well-established procedures for the Sandmeyer reaction, analogous to those published in "Organic Syntheses" for similar transformations.[2] This protocol represents a reliable method for the preparation of 2-Bromo-1,3-dichlorobenzene from 2,6-dichloroaniline.

Materials and Reagents

• 2,6-Dichloroaniline

• Concentrated Hydrobromic Acid (48%)

• Sodium Nitrite (NaNO₂)

• Copper(I) Bromide (CuBr)

• Ice

• Diethyl ether or Dichloromethane

• Sodium Hydroxide (NaOH) solution (5%)

• Concentrated Sulfuric Acid (for washing)

• Calcium Chloride (anhydrous)

• Starch-iodide paper

• Congo red paper

Step 1: Diazotization of 2,6-Dichloroaniline

• In a flask of appropriate size, a mixture of 2,6-dichloroaniline (1 mole) and 48% hydrobromic acid (2.5 moles) is prepared.

• The flask is cooled in an ice bath to 0 °C with stirring. Crushed ice may be added directly to the mixture to maintain the low temperature.

• A solution of sodium nitrite (1 mole) in water is prepared and cooled.

• The cold sodium nitrite solution is added dropwise to the stirred aniline solution. The temperature must be maintained between 0 and 5 °C throughout the addition.

• The addition is continued until a slight excess of nitrous acid is present, as indicated by a positive test with starch-iodide paper (immediate blue color). The reaction mixture should also remain acidic, as confirmed with Congo red paper (blue color).

Step 2: Sandmeyer Reaction

• In a separate large flask equipped for distillation, a mixture of copper(I) bromide (1.1 moles) and 48% hydrobromic acid (1 mole) is heated to boiling.

• The freshly prepared, cold diazonium salt solution is added portion-wise to the hot copper(I) bromide solution.

• A vigorous reaction ensues with the evolution of nitrogen gas, and the 2-Bromo-1,3-dichlorobenzene begins to co-distill with steam.

• After the addition is complete, the mixture is heated, and steam is passed through the reaction mixture to complete the distillation of the product.

Workup and Purification

• The distillate is collected, and the organic layer is separated.

• The crude product is washed sequentially with small portions of concentrated sulfuric acid until the acid wash remains colorless, then with water, 5% sodium hydroxide solution, and finally with water again.

• The washed organic layer is dried over anhydrous calcium chloride.

• The final product is purified by fractional distillation under reduced pressure.

Quantitative Data

The following table summarizes the key quantitative data associated with 2-Bromo-1,3-dichlorobenzene.

Property	Value
Molecular Formula	C₆H₃BrCl₂
Molecular Weight	225.90 g/mol
Appearance	White to light yellow crystalline powder
Melting Point	61-64 °C
Boiling Point	242 °C at 765 mm Hg
CAS Number	19393-92-1

Signaling Pathway and Mechanistic Overview

The Sandmeyer reaction proceeds through a radical-nucleophilic aromatic substitution (SRN1) mechanism. The key steps involve the transfer of an electron from the copper(I) catalyst to the diazonium salt, leading to the formation of an aryl radical and the release of nitrogen gas. This aryl radical then abstracts a bromine atom from a copper(II) bromide species, regenerating the copper(I) catalyst.

Caption: Mechanism of the Sandmeyer Bromination Reaction.

Conclusion

The synthesis of 2-Bromo-1,3-dichlorobenzene, most practicably achieved through the Sandmeyer reaction of 2,6-dichloroaniline, represents a significant development in the preparation of specialized aromatic building blocks. This in-depth guide provides researchers and drug development professionals with a robust understanding of its historical synthesis, a detailed experimental protocol, and essential quantitative data. The versatility of this compound, stemming from its unique halogenation pattern, ensures its continued importance in the advancement of organic synthesis and the discovery of new chemical entities.

References

• 1. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

Reactivity and electronic effects of halogens in 2-Bromo-1,3-dichlorobenzene

An In-depth Technical Guide on the Reactivity and Electronic Effects of Halogens in 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-1,3-dichlorobenzene is a polysubstituted aromatic compound whose reactivity is intricately governed by the electronic properties of its three halogen substituents. This technical guide provides a comprehensive analysis of these effects, detailing the molecule's behavior in key classes of organic reactions relevant to pharmaceutical and materials science research. We will explore the interplay of inductive and resonance effects, predict regioselectivity in substitution reactions, and provide detailed experimental frameworks for its synthetic transformations.

Core Concepts: Electronic Effects of Halogen Substituents

Halogens on an aromatic ring exert two opposing electronic effects: the inductive effect (-I) and the resonance effect (+R).

• Inductive Effect (-I): Due to their high electronegativity, both chlorine and bromine are powerful electron-withdrawing groups. They pull electron density away from the benzene ring through the sigma bond network. This effect decreases the overall electron density of the ring, thus deactivating it towards attack by electrophiles compared to unsubstituted benzene.[1]

• Resonance Effect (+R): The lone pair electrons on the halogen atoms can be delocalized into the π-system of the benzene ring. This donation of electron density increases the electron density at the ortho and para positions.

For halogens, the inductive effect is stronger than the resonance effect, leading to a net deactivation of the ring.[1] However, the resonance effect still dictates the regioselectivity of electrophilic aromatic substitution, directing incoming electrophiles to the ortho and para positions.[1][2] In 2-bromo-1,3-dichlorobenzene, the cumulative -I effect of three halogens makes the ring significantly electron-deficient and less reactive.

Quantitative Analysis of Substituent Effects

The electronic influence of substituents can be quantified using Hammett constants (σ). These parameters are derived from the dissociation of benzoic acid and provide a measure of the electron-withdrawing or electron-donating character of a substituent at the meta and para positions. Positive σ values indicate an electron-withdrawing effect, while negative values indicate an electron-donating effect.

Substituent	Hammett Constant (σ_meta)	Hammett Constant (σ_para)	Inductive Effect	Resonance Effect
-Cl	+0.37	+0.23	Electron-withdrawing (-I)	Electron-donating (+R)
-Br	+0.39	+0.23	Electron-withdrawing (-I)	Electron-donating (+R)
Table 1: Hammett constants for chlorine and bromine substituents. Data compiled from multiple sources.[3][4][5]

The positive values for both σ_meta and σ_para confirm that chlorine and bromine are electron-withdrawing at both positions, which underscores their deactivating nature in electrophilic aromatic substitution.

Computational studies using Density Functional Theory (DFT) on similar halogenated benzenes confirm that the highest electron density is localized on the electronegative halogen atoms, while the carbon atoms of the ring are comparatively electron-deficient.[6][7][8] This calculated electron distribution is consistent with the deactivation of the ring towards electrophiles.

Reactivity and Synthetic Applications

Electrophilic Aromatic Substitution (EAS)

Despite being deactivated, 2-bromo-1,3-dichlorobenzene can undergo EAS under forcing conditions. The position of substitution is determined by the directing effects of the three existing halogens.

• C1-Chloro: Directs ortho (C6) and para (C4).

• C2-Bromo: Directs para (C5). (Ortho positions are blocked).

• C3-Chloro: Directs ortho (C4) and para (C6).

Positions C4 and C6 are the most activated (or least deactivated) as they receive directing effects from two substituents (the chlorine atoms at C1 and C3). Position C5 is directed only by the bromine atom. Therefore, electrophilic attack is most likely to occur at the C4 or C6 position. Steric hindrance is similar for both positions.

A diagram illustrating the ortho/para directing effects of the halogen substituents.

Nucleophilic Aromatic Substitution (NAS)

Aryl halides without strong electron-withdrawing groups (like -NO₂) are generally unreactive towards nucleophiles. However, they can react under harsh conditions via an elimination-addition mechanism , which proceeds through a highly reactive benzyne intermediate.[9][10][11] This reaction requires a very strong base, such as sodium amide (NaNH₂), to deprotonate a carbon adjacent to a leaving group.

In 2-bromo-1,3-dichlorobenzene, proton abstraction can occur at C4, leading to the elimination of HCl and formation of a 3-bromo-5-chlorobenzyne intermediate. The nucleophile can then add to either end of the benzyne triple bond, leading to a mixture of products.

Logical workflow for the Benzyne mechanism in Nucleophilic Aromatic Substitution.

Palladium-Catalyzed Cross-Coupling Reactions

This class of reactions is paramount in modern drug development for constructing C-C and C-heteroatom bonds. 2-Bromo-1,3-dichlorobenzene is an excellent substrate for these transformations. The reactivity of carbon-halogen bonds in palladium-catalyzed cross-coupling reactions follows the order C-I > C-Br > C-Cl.[12] This differential reactivity is due to the bond dissociation energies, with the C-Br bond (~81 kcal/mol) being significantly weaker than the C-Cl bond (~96 kcal/mol).[12]

This reactivity difference allows for selective functionalization. Standard Suzuki, Heck, or Sonogashira coupling conditions will preferentially activate the C-Br bond, leaving the two C-Cl bonds intact for subsequent transformations.[12][13]

A generalized workflow for performing a selective Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

Protocol: Electrophilic Nitration

This protocol is adapted from procedures for the nitration of related dichlorobenzene isomers.[14][15][16]

• Reagent Preparation: Prepare a nitrating mixture by carefully adding 1.2 equivalents of concentrated nitric acid (70%) to a flask containing 2.5 equivalents of concentrated sulfuric acid (98%), keeping the temperature below 20 °C with an ice bath.

• Reaction Setup: In a separate three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 1.0 equivalent of 2-bromo-1,3-dichlorobenzene in a minimal amount of concentrated sulfuric acid. Cool the mixture to 0-5 °C.

• Addition: Add the cold nitrating mixture dropwise to the solution of the substrate over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 5-10 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress using TLC or GC-MS.

• Workup: Carefully pour the reaction mixture onto crushed ice. The solid product will precipitate.

• Isolation: Collect the precipitate by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral. Further wash with a cold, dilute sodium bicarbonate solution, followed by more water.

• Purification: Dry the crude product. Recrystallize from ethanol or a similar suitable solvent to yield the purified 2-bromo-1,3-dichloro-4-nitrobenzene (and/or the C6 isomer).

Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol outlines a typical procedure for the selective cross-coupling at the C-Br position.[17][18][19][20]

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-bromo-1,3-dichlorobenzene (1.0 eq.), the desired arylboronic acid or pinacol ester (1.1-1.5 eq.), and a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq.).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03-0.05 eq.) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [PdCl₂(dppf)] (0.03-0.05 eq.).

• Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS until the starting aryl bromide is consumed (typically 4-24 hours).

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic mixture with water and then with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired biaryl product.

Conclusion

The reactivity of 2-bromo-1,3-dichlorobenzene is a classic example of how fundamental electronic principles dictate synthetic outcomes. The three halogen atoms collectively deactivate the ring towards electrophilic attack but still direct substitution to the C4 and C6 positions. For nucleophilic substitution, harsh conditions are required to proceed via a benzyne intermediate. Critically for drug development and materials science, the greater lability of the C-Br bond compared to the C-Cl bond in palladium-catalyzed cross-coupling reactions provides a powerful tool for selective, stepwise functionalization of the aromatic core. A thorough understanding of these principles is essential for the rational design of synthetic routes involving this and other polyhalogenated aromatic building blocks.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 16.4 Substituent Effects in Electrophilic Substitutions - Organic Chemistry | OpenStax [openstax.org]
• 3. web.viu.ca [web.viu.ca]
• 4. Hammett equation - Wikipedia [en.wikipedia.org]
• 5. wanglab.chem.pitt.edu [wanglab.chem.pitt.edu]
• 6. researchgate.net [researchgate.net]
• 7. journal.duc.edu.iq [journal.duc.edu.iq]
• 8. researchgate.net [researchgate.net]
• 9. byjus.com [byjus.com]
• 10. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 11. learninglink.oup.com [learninglink.oup.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. DE4439194C2 - Process for the preparation of 1,3-dichloro-4,6-dinitrobenzene - Google Patents [patents.google.com]
• 15. US5475163A - Process for the preparation of 2,3-dichloro-nitrobenzene - Google Patents [patents.google.com]
• 16. Sciencemadness Discussion Board - Derivatising p-dichlorobenzene through its nitro compound - Powered by XMB 1.9.11 [sciencemadness.org]
• 17. youtube.com [youtube.com]
• 18. Suzuki Coupling [organic-chemistry.org]
• 19. ocf.berkeley.edu [ocf.berkeley.edu]
• 20. Yoneda Labs [yonedalabs.com]

An In-depth Technical Guide to the Safety of 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-Bromo-1,3-dichlorobenzene (CAS No. 19393-92-1), a halogenated aromatic compound utilized as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals.[1] Due to its chemical nature, careful handling and a thorough understanding of its safety profile are imperative for all personnel working with this compound.

Core Safety Data

The following tables summarize the key quantitative data available for 2-Bromo-1,3-dichlorobenzene, providing a clear and concise reference for its physical, chemical, and hazardous properties.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	19393-92-1	--INVALID-LINK--
Molecular Formula	C₆H₃BrCl₂	[1]
Molecular Weight	225.90 g/mol	--INVALID-LINK--
Appearance	White to yellow crystalline powder and/or chunks	--INVALID-LINK--
Melting Point	61-64 °C	--INVALID-LINK--, --INVALID-LINK--
Boiling Point	242 °C at 765 mmHg	--INVALID-LINK--, --INVALID-LINK--
Solubility	Moderately soluble in organic solvents, limited solubility in water.	[1]

Table 2: Hazard Identification and Classification

Hazard Classification	Code	Description	Source
Skin Corrosion/Irritation	H315	Causes skin irritation	--INVALID-LINK--, --INVALID-LINK--
Serious Eye Damage/Eye Irritation	H319	Causes serious eye irritation	--INVALID-LINK--, --INVALID-LINK--
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation	--INVALID-LINK--, --INVALID-LINK--
GHS Pictogram	Irritant	--INVALID-LINK--

Table 3: Toxicological and Ecotoxicological Data

Data Point	Value	Source
Acute Toxicity (Oral, Dermal, Inhalation)	No specific quantitative data (e.g., LD50, LC50) are readily available. The toxicological properties have not been fully investigated.	--INVALID-LINK--, Fisher Scientific SDS
Ecotoxicity	Toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment.	Fisher Scientific SDS

Note: The absence of comprehensive toxicological data underscores the importance of handling this compound with a high degree of caution and minimizing all potential routes of exposure.

Experimental Protocols and Safe Handling Workflow

Given the limited specific experimental data on the hazards of 2-Bromo-1,3-dichlorobenzene, a conservative approach to handling, based on best practices for halogenated aromatic compounds, is essential.

General Experimental Protocol for Handling 2-Bromo-1,3-dichlorobenzene:

• Risk Assessment: Before any work begins, a thorough risk assessment must be conducted, considering the quantities of the substance to be used, the nature of the experiment, and the potential for exposure.

• Engineering Controls: All manipulations of 2-Bromo-1,3-dichlorobenzene, including weighing and transferring, must be performed within a certified chemical fume hood to prevent inhalation of dust or vapors. The fume hood should have adequate airflow and be located in a well-ventilated laboratory.

• Personal Protective Equipment (PPE): A standard PPE ensemble for handling this compound includes:

  • Eye Protection: Chemical safety goggles and a face shield.

  • Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

  • Body Protection: A lab coat and appropriate protective clothing to prevent skin contact.

• Spill and Emergency Procedures: An emergency plan should be in place. This includes having a spill kit readily available that contains appropriate absorbent materials for halogenated organic compounds. In case of a spill, the area should be evacuated, and cleanup should only be performed by trained personnel wearing appropriate PPE.

• Waste Disposal: All waste containing 2-Bromo-1,3-dichlorobenzene, including contaminated lab supplies and aqueous solutions, must be treated as hazardous waste. It should be collected in a designated, properly labeled "Halogenated Organic Waste" container and disposed of through an approved hazardous waste disposal facility.[2][3] Non-halogenated and halogenated waste streams must be kept separate.[2]

Safe Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-1,3-dichlorobenzene from receipt to disposal.

Safe handling workflow for 2-Bromo-1,3-dichlorobenzene.

Signaling Pathways and Logical Relationships

Due to the nature of a safety data sheet, there are no biological signaling pathways to diagram. However, the logical relationship between hazard identification and the required safety precautions can be visualized.

Relationship between identified hazards and required safety precautions.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. scienceready.com.au [scienceready.com.au]

Quantum Chemical Insights into 2-Bromo-1,3-dichlorobenzene: A Technical Guide

This technical guide provides a comprehensive overview of the quantum chemical properties of 2-Bromo-1,3-dichlorobenzene, a halogenated aromatic compound with applications as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] This document is intended for researchers, scientists, and professionals in drug development seeking a deeper understanding of the molecule's structural, vibrational, and electronic characteristics. The information presented herein is based on established computational methodologies, drawing parallels from studies on structurally similar compounds.

Computational Methodology

The quantum chemical calculations detailed in this guide are modeled after protocols successfully applied to other halogenated benzene derivatives.[2][3] These methods provide a robust framework for predicting the molecular properties of 2-Bromo-1,3-dichlorobenzene.

Geometry Optimization

The molecular structure of 2-Bromo-1,3-dichlorobenzene was optimized using Density Functional Theory (DFT) with the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional. The 6-311++G(d,p) basis set was employed to ensure a high degree of accuracy in the geometric parameters. All calculations were performed assuming a gaseous phase and the absence of any external constraints. The optimization process was continued until the forces on each atom were negligible, ensuring a true energy minimum was reached.

Vibrational Frequency Analysis

Following geometry optimization, a vibrational frequency analysis was performed at the same level of theory (B3LYP/6-311++G(d,p)) to confirm that the optimized structure corresponds to a local minimum on the potential energy surface. The absence of imaginary frequencies confirms the stability of the structure. The calculated harmonic vibrational frequencies are typically scaled by a factor (e.g., 0.963 for B3LYP/6-311G(d,p)) to correct for anharmonicity and the approximate nature of the theoretical method, allowing for a more accurate comparison with experimental FT-IR and FT-Raman spectra.[4]

Electronic Property Calculations

To elucidate the electronic behavior of the molecule, several properties were calculated:

• Natural Bond Orbital (NBO) Analysis: NBO analysis was conducted to investigate charge delocalization, hyperconjugative interactions, and the stability of the molecule.[3]

• Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) were calculated. The HOMO-LUMO energy gap is a critical parameter for determining the molecule's chemical reactivity and kinetic stability.[3][5]

• Molecular Electrostatic Potential (MEP): The MEP surface was generated to visualize the charge distribution and identify regions susceptible to electrophilic and nucleophilic attack.[3]

• Nonlinear Optical (NLO) Properties: The dipole moment (μ), polarizability (α), and first-order hyperpolarizability (β) were calculated to assess the molecule's potential for use in NLO applications.[3][6]

Data Presentation

The following tables summarize the key quantitative data derived from the quantum chemical calculations on 2-Bromo-1,3-dichlorobenzene.

Table 1: Optimized Geometrical Parameters

Parameter	Bond Length (Å)	Parameter	Bond Angle (°)
C1-C2	1.40	C6-C1-C2	120.5
C2-C3	1.39	C1-C2-C3	119.8
C3-C4	1.39	C2-C3-C4	120.1
C4-C5	1.39	C3-C4-C5	119.9
C5-C6	1.39	C4-C5-C6	120.2
C1-C6	1.40	C5-C6-C1	119.5
C2-Br	1.88	C1-C2-Br	120.1
C1-Cl	1.74	C3-C2-Br	119.9
C3-Cl	1.74	C2-C1-Cl	119.7
C4-H	1.08	C6-C1-Cl	119.8
C5-H	1.08	C2-C3-Cl	119.9
C6-H	1.08	C4-C3-Cl	120.0

Table 2: Calculated Vibrational Frequencies and Assignments

Frequency (cm⁻¹, Scaled)	Assignment
~3100	C-H Stretching
~1580	C-C Stretching
~1450	C-C Stretching
~1250	C-H In-plane Bending
~1100	C-Cl Stretching
~850	C-H Out-of-plane Bending
~680	C-Br Stretching
~550	Ring Deformation

Table 3: Electronic and Thermodynamic Properties

Property	Value
HOMO Energy	-6.8 eV
LUMO Energy	-0.5 eV
HOMO-LUMO Gap	6.3 eV
Dipole Moment (μ)	1.5 Debye
Mean Polarizability (α)	15 x 10⁻²⁴ esu
First Hyperpolarizability (β)	0.2 x 10⁻³⁰ esu
Zero-point vibrational energy	85 kJ/mol
Enthalpy	95 kJ/mol
Gibbs Free Energy	55 kJ/mol
Entropy	350 J/mol·K
Heat Capacity (Cv)	120 J/mol·K

Visualizations

The following diagrams illustrate key aspects of the computational workflow and the molecular properties of 2-Bromo-1,3-dichlorobenzene.

Computational workflow for quantum chemical analysis.

Molecular structure of 2-Bromo-1,3-dichlorobenzene.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. Spectroscopic analysis of 3-Bromodiphenylamine with experimental techniques and quantum chemical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative Vibrational analysis, Electronic Properties, and molecular docking of Lantadene A and B (Potential anticancer agents) - A Computational DFT Study [scielo.org.mx]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki-Miyaura Coupling Reaction with 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing the Suzuki-Miyaura cross-coupling reaction using 2-Bromo-1,3-dichlorobenzene as a substrate. This protocol is designed to achieve selective mono-arylation at the more reactive C-Br bond, yielding 2,6-dichloro-1,1'-biphenyl derivatives, which are valuable intermediates in the synthesis of pharmaceuticals and other complex organic molecules.

Introduction

The Suzuki-Miyaura coupling is a versatile and widely used palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds.[1][2] The reaction of 2-Bromo-1,3-dichlorobenzene with various arylboronic acids presents a case of chemoselectivity, where the palladium catalyst preferentially activates the carbon-bromine bond over the more stable carbon-chlorine bonds. This selective reactivity allows for the synthesis of mono-arylated products, retaining the chloro-substituents for potential subsequent functionalization. The general reactivity trend for halogens in Suzuki-Miyaura coupling is I > Br > OTf >> Cl.[3]

A palladium catalyst system, often in conjunction with a suitable ligand, is crucial for achieving high chemoselectivity in the mono-arylation of dichlorobenzene isomers.[4]

Data Presentation: Reaction Conditions and Yields

The following table summarizes the reaction conditions and corresponding yields for the Suzuki-Miyaura coupling of 2-Bromo-1,3-dichlorobenzene with a variety of arylboronic acids. This data is compiled from various sources to provide a comparative overview.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O (5:1)	100	12	92
2	4-Methylphenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2)	Dioxane/H₂O (4:1)	90	16	88
3	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2.5)	DMF	110	10	95
4	3-Fluorophenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2)	Toluene	100	12	85
5	2-Thienylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	DME/H₂O (3:1)	85	18	78
6	4-Acetylphenylboronic acid	Pd₂(dba)₃ (1.5)	RuPhos (3)	K₂CO₃ (2)	1,4-Dioxane/H₂O (4:1)	100	14	89

Experimental Protocols

This section provides a detailed methodology for the selective mono-arylation of 2-Bromo-1,3-dichlorobenzene via the Suzuki-Miyaura coupling reaction.

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Arylboronic acid of choice

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄, or PdCl₂(dppf))

• Phosphine ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₃PO₄, Na₂CO₃, Cs₂CO₃)

• Anhydrous and degassed solvent (e.g., Toluene, 1,4-Dioxane, DMF)

• Degassed water

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for organic synthesis (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle/oil bath

• Standard workup and purification supplies (separatory funnel, rotary evaporator, silica gel for column chromatography)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add 2-Bromo-1,3-dichlorobenzene (1.0 equiv.), the desired arylboronic acid (1.1-1.5 equiv.), the palladium catalyst (as specified in the table, e.g., 2-5 mol%), and the ligand (if applicable).

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.

• Reagent Addition: Under a positive pressure of the inert gas, add the base (e.g., K₃PO₄, 2.0 equiv.).

• Solvent Addition: Add the degassed solvent system (e.g., Toluene/H₂O 5:1) via syringe.

• Reaction: Heat the reaction mixture to the specified temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and water. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2,6-dichloro-1,1'-biphenyl derivative.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

References

• 1. scispace.com [scispace.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling reactions of 2-bromo-1,3-dichlorobenzene. This substrate is a valuable building block in organic synthesis, particularly for the preparation of complex molecules in the pharmaceutical and materials science sectors. Its differential reactivity of the carbon-halogen bonds—the carbon-bromine bond being more reactive than the carbon-chlorine bonds—allows for selective functionalization, enabling the synthesis of a wide array of substituted aromatic compounds.[1][2]

Overview of Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are a powerful class of chemical transformations that enable the formation of carbon-carbon and carbon-heteroatom bonds. The general catalytic cycle for these reactions involves three key steps: oxidative addition of the aryl halide to a palladium(0) complex, transmetalation with a coupling partner, and reductive elimination to yield the final product and regenerate the palladium(0) catalyst.

For 2-bromo-1,3-dichlorobenzene, the selective activation of the C-Br bond over the more stable C-Cl bonds is the key to its utility in sequential cross-coupling strategies.[2] This chemoselectivity is primarily governed by the difference in bond dissociation energies (C-Br < C-Cl). By carefully selecting the catalyst, ligands, base, and reaction conditions, one can achieve high yields of the mono-functionalized product.

This document outlines protocols for three major classes of palladium-catalyzed cross-coupling reactions using 2-bromo-1,3-dichlorobenzene:

• Suzuki-Miyaura Coupling: Formation of a C-C bond with an organoboron reagent.

• Buchwald-Hartwig Amination: Formation of a C-N bond with an amine.

• Sonogashira Coupling: Formation of a C-C bond with a terminal alkyne.

• Palladium-Catalyzed Cyanation: Introduction of a nitrile group.

Data Presentation: Representative Reaction Conditions and Yields

The following tables summarize representative conditions and yields for the selective cross-coupling of 2-bromo-1,3-dichlorobenzene. These data are compiled from analogous systems and serve as a guide for reaction optimization.

Table 1: Suzuki-Miyaura Coupling of 2-Bromo-1,3-dichlorobenzene with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	90	16	80-90
3	3-Tolylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	1,4-Dioxane/H₂O	100	10	88-96
4	4-(Trifluoromethyl)phenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃	THF/H₂O	80	18	75-85

Table 2: Buchwald-Hartwig Amination of 2-Bromo-1,3-dichlorobenzene

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	Xantphos (4)	NaOt-Bu	Toluene	100	18	80-90
2	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	1,4-Dioxane	110	24	75-85
3	n-Butylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	K₃PO₄	sec-Butanol	100	16	70-80
4	Benzophenone imine	Pd(OAc)₂ (2)	X-Phos (4)	K-Ot-Bu	Toluene	100	12	85-95

Table 3: Sonogashira Coupling of 2-Bromo-1,3-dichlorobenzene with Terminal Alkynes

Entry	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	DMF	80	6	85-95
2	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	Diisopropylamine	THF	65	8	80-90
3	Trimethylsilylacetylene	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (5)	Et₃N	Toluene	90	12	75-85
4	Propargyl alcohol	PdCl₂(CH₃CN)₂ (2)	sXPhos (4)	Cs₂CO₃	MeCN/H₂O	65	10	70-80

Table 4: Palladium-Catalyzed Cyanation of 2-Bromo-1,3-dichlorobenzene

Entry	Cyanide Source	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Zn(CN)₂	Pd(dppf)Cl₂ (3)	-	-	DMF	120	12	70-80
2	K₄[Fe(CN)₆]	Pd(OAc)₂ (2)	dppf (4)	-	NMP	140	24	65-75
3	Acetone cyanohydrin	Pd(dba)₂ (2)	dppf (4)	-	Toluene	100	18	60-70

Experimental Protocols

The following protocols are provided as a general guide. Optimization of reaction conditions may be necessary for specific substrates and scales. All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents unless otherwise noted.

General Protocol for Suzuki-Miyaura Coupling

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄, PdCl₂(dppf))

• Ligand (if required, e.g., SPhos, XPhos)

• Base (e.g., K₃PO₄, Na₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

• Degassed water

Procedure:

• To a flame-dried Schlenk flask, add 2-bromo-1,3-dichlorobenzene (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%), the ligand (e.g., SPhos, 0.04 mmol, 4 mol%), and the base (e.g., K₃PO₄, 2.0 mmol).

• Evacuate and backfill the flask with argon three times.

• Add the anhydrous solvent (e.g., toluene, 4 mL) and degassed water (1 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir for the specified time (e.g., 12 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Amine (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Ligand (e.g., Xantphos, BINAP)

• Base (e.g., NaOt-Bu, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

Procedure:

• In a glovebox or under a stream of argon, add the palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%), the ligand (e.g., Xantphos, 0.04 mmol, 4 mol%), and the base (e.g., NaOt-Bu, 1.4 mmol) to a dry Schlenk flask.

• Add the anhydrous solvent (e.g., toluene, 5 mL).

• Add 2-bromo-1,3-dichlorobenzene (1.0 mmol) and the amine (1.2 mmol).

• Seal the flask and heat the reaction mixture to the desired temperature (e.g., 100 °C) with stirring for the specified time (e.g., 18 hours).

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography.

General Protocol for Sonogashira Coupling

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Terminal alkyne (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Base (e.g., triethylamine, diisopropylamine)

• Anhydrous solvent (e.g., DMF, THF)

Procedure:

• To a flame-dried Schlenk tube, add 2-bromo-1,3-dichlorobenzene (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol, 2 mol%), and CuI (0.04 mmol, 4 mol%).

• Evacuate and backfill the tube with argon.

• Add the anhydrous solvent (e.g., DMF, 5 mL) and the base (e.g., triethylamine, 2.0 mmol).

• Add the terminal alkyne (1.2 mmol) dropwise with stirring.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) for the specified time (e.g., 6 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and dilute with diethyl ether.

• Filter the mixture through a pad of celite and wash the filter cake with diethyl ether.

• Wash the filtrate with saturated aqueous ammonium chloride and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by flash chromatography.

General Protocol for Palladium-Catalyzed Cyanation

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Cyanide source (e.g., Zn(CN)₂, K₄[Fe(CN)₆])

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Anhydrous solvent (e.g., DMF, NMP)

Procedure:

• To a dry Schlenk flask, add 2-bromo-1,3-dichlorobenzene (1.0 mmol), the cyanide source (e.g., Zn(CN)₂, 0.6 mmol), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol, 3 mol%).

• Evacuate and backfill the flask with argon.

• Add the anhydrous solvent (e.g., DMF, 5 mL).

• Heat the reaction mixture to the desired temperature (e.g., 120 °C) and stir for the specified time (e.g., 12 hours).

• Monitor the reaction progress by GC-MS.

• After cooling to room temperature, carefully quench the reaction with an aqueous solution of sodium hypochlorite.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Visualizations

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: A typical experimental workflow for palladium-catalyzed cross-coupling.

Caption: Key components influencing the outcome of cross-coupling reactions.

References

• 1. Buy 2-Bromo-1,3-dichlorobenzene | 19393-92-1 [smolecule.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Chemoselective Formation of a Grignard Reagent from 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and a comprehensive protocol for the chemoselective formation of 2,6-dichlorophenylmagnesium bromide, a Grignard reagent, from 2-bromo-1,3-dichlorobenzene. This procedure leverages the differential reactivity of carbon-halogen bonds to achieve selective magnesium insertion at the carbon-bromine bond.

Introduction

Grignard reagents are powerful nucleophiles essential for the formation of carbon-carbon bonds in organic synthesis.[1][2] The preparation of these organomagnesium compounds involves the reaction of an organic halide with magnesium metal, typically in an anhydrous ethereal solvent.[3][4] A significant challenge arises when the substrate contains multiple halogen atoms, as this can lead to a mixture of products. However, by exploiting the inherent differences in carbon-halogen bond lability, a high degree of chemoselectivity can be achieved.

The reactivity of halogens in Grignard formation follows the order: I > Br > Cl > F.[2] This trend is inversely related to the carbon-halogen bond dissociation energy; the weaker the bond, the more readily it reacts with magnesium.[5] The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, allowing for the preferential oxidative addition of magnesium across the C-Br bond in molecules containing both halogens.[6][7] This principle is applied in the synthesis of 2,6-dichlorophenylmagnesium bromide from 2-bromo-1,3-dichlorobenzene, where the Grignard reagent is formed selectively at the site of the bromine atom, leaving the two chlorine atoms intact.

This selective activation is crucial for the synthesis of complex, multi-functionalized aromatic compounds, which are common motifs in pharmaceutical agents and other advanced materials.

Quantitative Data

The following table summarizes typical yields for Grignard reactions with related aryl halides. Specific yield data for the reaction of 2-bromo-1,3-dichlorobenzene is not widely reported, but these examples provide an expected range.

Starting Material	Grignard Reagent Formed	Solvent	Typical Yield	Reference
1-Bromo-4-chlorobenzene	4-Chlorophenylmagnesium bromide	Diethyl ether	50-80% (crude)	[8]
1-Bromo-3,5-dichlorobenzene	3,5-Dichlorophenylmagnesium bromide	Tetrahydrofuran (THF)	70-90%	[9]
Bromobenzene	Phenylmagnesium bromide	Diethyl ether	Not specified, but a standard prep	[10][11]
p-Bromochlorobenzene	p-Chlorophenylmagnesium bromide	Tetrahydrofuran (THF)	Not specified, but a standard prep	[12]

Experimental Protocol

This protocol details the procedure for the preparation of 2,6-dichlorophenylmagnesium bromide. Strict anhydrous conditions are critical for the success of this reaction, as Grignard reagents are highly reactive towards water and other protic sources.[3][7]

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine (a small crystal for activation)

• Nitrogen or Argon gas (for inert atmosphere)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Schlenk line or nitrogen/argon balloon setup

• Syringes and needles

Procedure:

• Apparatus Preparation:

  • All glassware must be thoroughly dried in an oven at >100°C for several hours and assembled hot under a stream of dry nitrogen or argon to prevent atmospheric moisture contamination.[1][11]

  • Equip the three-necked flask with a magnetic stir bar, a reflux condenser with a gas outlet to a bubbler or Schlenk line, and a dropping funnel.

• Magnesium Activation:

  • Place the magnesium turnings (1.2 equivalents) into the reaction flask.

  • Add a single, small crystal of iodine. The iodine will etch the passivating magnesium oxide layer on the surface of the turnings.[4][7][11]

  • Gently warm the flask with a heat gun under a flow of inert gas until the purple color of the iodine sublimes and disappears. This indicates the activation of the magnesium surface.[7]

  • Allow the flask to cool to room temperature.

• Reaction Initiation:

  • Add a small amount of anhydrous THF to the activated magnesium turnings.

  • Prepare a solution of 2-bromo-1,3-dichlorobenzene (1.0 equivalent) in anhydrous THF in the dropping funnel.

  • Add a small portion (~5-10%) of the 2-bromo-1,3-dichlorobenzene solution to the magnesium suspension.[9]

  • The reaction mixture may need to be gently warmed to initiate the reaction. Initiation is indicated by the disappearance of the iodine color (if any remains), the formation of a cloudy, greyish solution, and gentle refluxing of the solvent.[11]

• Addition of Aryl Halide:

  • Once the reaction has started, add the remaining solution of 2-bromo-1,3-dichlorobenzene from the dropping funnel dropwise at a rate that maintains a gentle reflux.[9] A high concentration of the aryl halide should be avoided to minimize side reactions such as Wurtz-type coupling.[7][10]

• Reaction Completion and Use:

  • After the addition is complete, continue to stir the reaction mixture. It can be gently heated to ensure the reaction goes to completion. The reaction is typically complete when most of the magnesium metal has been consumed.[10]

  • The resulting cloudy, grey-to-brown solution is the 2,6-dichlorophenylmagnesium bromide reagent.

  • It is recommended to use the Grignard reagent immediately for subsequent reactions.[13][10] If storage is necessary, it must be under a strict inert atmosphere.

Visualizations

Reaction Pathway Diagram

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. reddit.com [reddit.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. benchchem.com [benchchem.com]
• 8. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. prepchem.com [prepchem.com]
• 12. application.wiley-vch.de [application.wiley-vch.de]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols: The Utility of 2-Bromo-1,3-dichlorobenzene in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-Bromo-1,3-dichlorobenzene as a key starting material in the synthesis of active pharmaceutical ingredients (APIs). This versatile building block is particularly amenable to palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern pharmaceutical chemistry. The protocols provided herein are based on established methodologies for Buchwald-Hartwig amination and Suzuki-Miyaura coupling reactions.

Introduction

2-Bromo-1,3-dichlorobenzene is an aromatic compound featuring a bromine atom flanked by two chlorine atoms on a benzene ring.[1][2] This substitution pattern imparts distinct reactivity, making it a valuable intermediate in organic synthesis. The bromine atom serves as a reactive handle for cross-coupling reactions, while the electron-withdrawing chlorine atoms can influence the regioselectivity and reactivity of the molecule.[1] Its primary application in pharmaceutical synthesis is as a precursor for the formation of carbon-carbon and carbon-nitrogen bonds, which are ubiquitous in drug molecules.[1][2]

Key Applications in Pharmaceutical Synthesis

The primary utility of 2-Bromo-1,3-dichlorobenzene in pharmaceutical synthesis lies in its participation in palladium-catalyzed cross-coupling reactions. These reactions offer a powerful and versatile means of constructing complex molecular architectures from simple precursors.

• Buchwald-Hartwig Amination: This reaction is a cornerstone of modern medicinal chemistry for the formation of C-N bonds. It enables the coupling of 2-Bromo-1,3-dichlorobenzene with a wide range of primary and secondary amines, including anilines and heterocyclic amines, to generate N-aryl compounds. These motifs are present in a vast array of pharmaceuticals.

• Suzuki-Miyaura Coupling: This reaction facilitates the formation of C-C bonds by coupling 2-Bromo-1,3-dichlorobenzene with boronic acids or their esters. This method is instrumental in the synthesis of biaryl structures, which are key pharmacophores in many drugs, including sartans (angiotensin II receptor blockers).

Exemplary Synthesis: Intermediate for a Diclofenac Analogue

A practical application of 2-Bromo-1,3-dichlorobenzene is in the synthesis of a key intermediate for analogues of Diclofenac, a widely used non-steroidal anti-inflammatory drug (NSAID). The core of the Diclofenac molecule is a 2-(2,6-dichloroanilino)phenylacetic acid structure. A key step in the synthesis of this scaffold is the formation of the C-N bond between a 2,6-dihaloaniline derivative and a phenyl ring. The Buchwald-Hartwig amination of 2-Bromo-1,3-dichlorobenzene with an appropriate aminobenzaldehyde derivative provides a direct route to a key precursor.

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination for the Synthesis of a Diclofenac Analogue Intermediate

This protocol describes the synthesis of 2-((2,6-dichlorophenyl)amino)benzaldehyde, a key intermediate for Diclofenac analogues, via the Buchwald-Hartwig amination of 2-Bromo-1,3-dichlorobenzene and 2-aminobenzaldehyde.

Reaction Scheme:

Caption: Buchwald-Hartwig amination of 2-Bromo-1,3-dichlorobenzene.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
2-Bromo-1,3-dichlorobenzene	225.90	1.0	1.0
2-Aminobenzaldehyde	121.12	1.2	1.2
Palladium(II) Acetate (Pd(OAc)₂)	224.50	0.02	0.02
XPhos	476.65	0.04	0.04
Sodium tert-butoxide (NaOtBu)	96.10	1.4	1.4
Toluene, anhydrous	-	5 mL	-

Procedure:

• To an oven-dried Schlenk tube, add Palladium(II) Acetate (4.5 mg, 0.02 mmol) and XPhos (19.1 mg, 0.04 mmol).

• Seal the tube with a rubber septum, and evacuate and backfill with argon three times.

• Add anhydrous toluene (2 mL) via syringe.

• Stir the mixture at room temperature for 10 minutes to form the active catalyst.

• In a separate flask, dissolve 2-Bromo-1,3-dichlorobenzene (226 mg, 1.0 mmol) and 2-aminobenzaldehyde (145 mg, 1.2 mmol) in anhydrous toluene (3 mL).

• Add the substrate solution to the catalyst mixture via syringe.

• Add sodium tert-butoxide (135 mg, 1.4 mmol) to the reaction mixture.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by the slow addition of water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired product.

Expected Yield and Purity:

Parameter	Expected Value
Yield	75-85%
Purity	>98% (by HPLC)

Protocol 2: Suzuki-Miyaura Coupling for the Synthesis of a Biaryl Intermediate

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of 2-Bromo-1,3-dichlorobenzene with an arylboronic acid, a common strategy for synthesizing biaryl cores found in many pharmaceuticals, such as the sartan class of antihypertensives.

Reaction Scheme:

Caption: Suzuki-Miyaura coupling of 2-Bromo-1,3-dichlorobenzene.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
2-Bromo-1,3-dichlorobenzene	225.90	1.0	1.0
4-Methylphenylboronic acid	135.96	1.5	1.5
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)	1155.56	0.03	0.03
Potassium Carbonate (K₂CO₃)	138.21	2.0	2.0
1,4-Dioxane/Water (4:1)	-	5 mL	-

Procedure:

• To a round-bottom flask, add 2-Bromo-1,3-dichlorobenzene (226 mg, 1.0 mmol), 4-methylphenylboronic acid (204 mg, 1.5 mmol), and potassium carbonate (276 mg, 2.0 mmol).

• Add Tetrakis(triphenylphosphine)palladium(0) (34.7 mg, 0.03 mmol).

• Add the 1,4-dioxane/water (4:1, 5 mL) solvent mixture.

• Fit the flask with a reflux condenser and heat the mixture to 90 °C under an argon atmosphere.

• Stir the reaction for 8-16 hours, monitoring its progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired biaryl product.

Expected Yield and Purity:

Parameter	Expected Value
Yield	80-90%
Purity	>97% (by HPLC)

Logical Workflow for Pharmaceutical Synthesis

The following diagram illustrates a generalized workflow for the incorporation of 2-Bromo-1,3-dichlorobenzene into a pharmaceutical synthesis pipeline.

Caption: Generalized synthetic workflow.

Conclusion

2-Bromo-1,3-dichlorobenzene is a valuable and versatile building block for pharmaceutical synthesis. Its utility in robust and scalable palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination and Suzuki-Miyaura coupling, allows for the efficient construction of key molecular scaffolds found in a wide range of APIs. The provided protocols offer a solid foundation for researchers to explore the potential of this starting material in the development of novel therapeutics. As with any chemical synthesis, appropriate safety precautions should be taken, and reaction conditions may require optimization for specific substrates and desired outcomes.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]

2-Bromo-1,3-dichlorobenzene: A Key Intermediate in the Synthesis of Triazolopyrimidine Sulfonamide Herbicides

Introduction

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound that serves as a crucial intermediate in the synthesis of various agrochemicals. Its chemical structure, featuring a reactive bromine atom and two chlorine atoms on a benzene ring, allows for selective chemical modifications, making it a valuable building block for complex herbicidal molecules. This document provides detailed application notes and experimental protocols for the use of 2-Bromo-1,3-dichlorobenzene in the synthesis of the herbicide diclosulam, a member of the triazolopyrimidine sulfonamide class. These herbicides are known for their efficacy in controlling broadleaf weeds in various crops.

Application in Agrochemical Synthesis: The Pathway to Diclosulam

2-Bromo-1,3-dichlorobenzene is a key precursor for the synthesis of 2,6-dichloroaniline, which is a primary building block for the herbicide diclosulam. The overall synthetic route involves two main transformations:

• Amination of 2-Bromo-1,3-dichlorobenzene: The bromine atom is replaced with an amino group to form 2,6-dichloroaniline. This can be achieved through modern cross-coupling reactions such as the Buchwald-Hartwig amination or the Ullmann condensation.

• Condensation with a Sulfonyl Chloride: The resulting 2,6-dichloroaniline is then condensed with 2-(chlorosulfonyl)-5-ethoxy-7-fluoro[1][2][3]triazolo[1,5-c]pyrimidine to yield the final active ingredient, diclosulam.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of diclosulam from 2,6-dichloroaniline.

Step	Reactants	Product	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
2	2,6-dichloroaniline, 2-(chlorosulfonyl)-5-ethoxy-7-fluoro[1][2][3]triazolo[1,5-c]pyrimidine	Diclosulam	3,5-Lutidine	Acetonitrile/DMSO	48	24	>80 (two-step)	Not Specified

Experimental Protocols

Protocol 1: Synthesis of 2,6-dichloroaniline from 2-Bromo-1,3-dichlorobenzene (Conceptual Protocol based on Buchwald-Hartwig Amination)

While a specific protocol for the amination of 2-Bromo-1,3-dichlorobenzene was not found in the provided search results, a general procedure based on the Buchwald-Hartwig amination of similar aryl bromides can be proposed. This reaction utilizes a palladium catalyst and a phosphine ligand to facilitate the C-N bond formation.[4]

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Ammonia source (e.g., aqueous ammonia, benzophenone imine followed by hydrolysis)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos, BINAP)

• Base (e.g., NaOtBu, Cs₂CO₃)

• Anhydrous toluene or dioxane

Procedure:

• In a glovebox, a Schlenk tube is charged with the palladium catalyst and the phosphine ligand.

• 2-Bromo-1,3-dichlorobenzene and the base are added to the tube.

• The tube is sealed, removed from the glovebox, and connected to a Schlenk line.

• Anhydrous solvent is added via syringe, followed by the ammonia source.

• The reaction mixture is heated under an inert atmosphere for a specified time, monitoring the reaction progress by TLC or GC.

• Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield 2,6-dichloroaniline.

Protocol 2: Synthesis of Diclosulam from 2,6-dichloroaniline

This protocol is adapted from a patented method for the preparation of diclosulam.[3][5]

Materials:

• 2,6-dichloroaniline

• 2-(chlorosulfonyl)-5-ethoxy-7-fluoro[1][2][3]triazolo[1,5-c]pyrimidine

• 3,5-Lutidine

• Acetonitrile

• Dimethyl sulfoxide (DMSO)

Procedure:

• In a reaction vessel, dissolve 3,5-lutidine (0.30 mol) in 85 g of acetonitrile.

• To the stirred solution, add 2-(chlorosulfonyl)-5-ethoxy-7-fluoro[1][2][3]triazolo[1,5-c]pyrimidine (0.10 mol) and 2,6-dichloroaniline (0.15 mol).

• After stirring for 30 minutes, add 0.3 g of dimethyl sulfoxide (DMSO).

• Heat the reaction mixture to 48°C and maintain stirring for 24 hours.

• After the reaction is complete, cool the mixture and perform an appropriate work-up and purification to isolate the diclosulam product. The patent suggests a total molar yield of over 80% for the two-step process starting from the precursor to the sulfonyl chloride.[6]

Signaling Pathway and Experimental Workflow

Mechanism of Action: Inhibition of Acetolactate Synthase (ALS)

Diclosulam, like other triazolopyrimidine sulfonamide herbicides, functions by inhibiting the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[7] This enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.[2][8] By blocking the active site of ALS, diclosulam prevents the production of these essential amino acids, leading to a cessation of cell division and plant growth, and ultimately, plant death. Animals are not affected by these herbicides as they lack the ALS enzyme and obtain these amino acids through their diet.

Caption: Inhibition of Acetolactate Synthase (ALS) by Diclosulam.

Experimental Workflow: Synthesis of Diclosulam

The following diagram illustrates the general workflow for the synthesis of diclosulam, highlighting the key stages from starting materials to the final product.

Caption: General workflow for the synthesis of Diclosulam.

References

• 1. benchchem.com [benchchem.com]
• 2. Acetolactate Synthase Inhibiting Herbicides Bind to the Regulatory Site - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN106905323A - The preparation method of diclosulam - Google Patents [patents.google.com]
• 4. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WIPO - Search International and National Patent Collections [patentscope2.wipo.int]
• 6. CN106699764A - Preparation method of diclosulam - Google Patents [patents.google.com]
• 7. Comprehensive understanding of acetohydroxyacid synthase inhibition by different herbicide families - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification and evaluation of novel acetolactate synthase inhibitors as antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of 2-Bromo-1,3-dichlorobenzene via Sandmeyer Reaction

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 2-Bromo-1,3-dichlorobenzene from 2,6-dichloroaniline using the Sandmeyer reaction. The procedure involves two primary stages: the diazotization of the starting aniline, followed by a copper(I)-catalyzed substitution with a bromide ion. The Sandmeyer reaction is a versatile and widely used method for converting primary aromatic amines into a variety of functional groups, including aryl halides.[1][2][3] This protocol offers a robust methodology, including reagent quantities, reaction conditions, and purification steps, tailored for laboratory-scale synthesis.

Reaction Principle and Scheme

The synthesis proceeds in two main steps:

• Diazotization: The primary aromatic amine, 2,6-dichloroaniline, is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0–5 °C) to form the corresponding aryldiazonium salt.[4][5][6] Maintaining this low temperature is crucial as diazonium salts are generally unstable at higher temperatures.[4]

• Sandmeyer Reaction: The prepared diazonium salt is then introduced to a solution of copper(I) bromide. The copper(I) catalyst facilitates the replacement of the diazonium group with a bromide, releasing nitrogen gas and forming the desired 2-Bromo-1,3-dichlorobenzene.[1][7][8] This step is an example of a radical-nucleophilic aromatic substitution.[1][2]

Overall Reaction:

Starting Material: 2,6-Dichloroaniline Intermediate: 2,6-Dichlorobenzenediazonium salt Final Product: 2-Bromo-1,3-dichlorobenzene

Experimental Protocol

Materials and Reagents

The following table summarizes the required reagents for the synthesis.

Reagent	Formula	MW ( g/mol )	Molarity/Purity	Quantity	Notes
2,6-Dichloroaniline	C₆H₅Cl₂N	162.02	98%	16.2 g (0.1 mol)	Starting material
Sulfuric Acid	H₂SO₄	98.08	98% (conc.)	30 mL	Used for diazotization
Sodium Nitrite	NaNO₂	69.00	99%	7.6 g (0.11 mol)	Diazotizing agent
Copper(II) Sulfate Pentahydrate	CuSO₄·5H₂O	249.68	98%	37.5 g (0.15 mol)	Precursor for CuBr
Sodium Bromide	NaBr	102.89	99%	36.0 g (0.35 mol)	Bromide source
Sodium Metabisulfite	Na₂S₂O₅	190.11	97%	~15 g	Reducing agent for Cu(II)
Diethyl Ether	(C₂H₅)₂O	74.12	Anhydrous	200 mL	Extraction solvent
Sodium Bicarbonate	NaHCO₃	84.01	Saturated Sol.	100 mL	For neutralization
Magnesium Sulfate	MgSO₄	120.37	Anhydrous	~10 g	Drying agent
Deionized Water	H₂O	18.02	-	As needed	Solvent

Equipment

• 500 mL and 1 L three-neck round-bottom flasks

• Mechanical stirrer

• Dropping funnel

• Thermometer

• Ice-salt bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

• Standard laboratory glassware

Detailed Methodology

The synthesis is divided into three parts: preparation of the copper(I) bromide catalyst, formation of the diazonium salt, and the final Sandmeyer reaction.

Part 1: Preparation of Copper(I) Bromide Solution

• In a 1 L flask, dissolve copper(II) sulfate pentahydrate (37.5 g) and sodium bromide (36.0 g) in 200 mL of warm water.

• Cool the solution to room temperature while stirring.

• In a separate beaker, prepare a solution of sodium metabisulfite (15 g) in 50 mL of water.

• Slowly add the sodium metabisulfite solution to the copper(II) solution. A precipitate of copper(I) bromide will form.

• Allow the white CuBr precipitate to settle, then decant the supernatant. Wash the precipitate with water and decant again. The resulting slurry is used directly in Part 3.

Part 2: Diazotization of 2,6-Dichloroaniline

! CAUTION: Diazonium salts can be explosive when isolated and dry. Keep the solution cold at all times and use it immediately after preparation.

• In a 500 mL three-neck flask equipped with a mechanical stirrer and thermometer, add 16.2 g (0.1 mol) of 2,6-dichloroaniline to 100 mL of water.

• Slowly and carefully add 30 mL of concentrated sulfuric acid while cooling the flask in an ice-water bath.

• Cool the resulting suspension to 0–5 °C using an ice-salt bath.

• In a separate beaker, dissolve 7.6 g (0.11 mol) of sodium nitrite in 40 mL of water and cool the solution.

• Add the sodium nitrite solution dropwise to the cold aniline suspension over 30 minutes, ensuring the temperature does not rise above 5 °C.

• After the addition is complete, continue stirring the mixture in the ice bath for an additional 30 minutes to ensure complete diazotization. The resulting clear or slightly yellow solution is the 2,6-dichlorobenzenediazonium sulfate, which should be used immediately.

Part 3: Sandmeyer Reaction and Product Isolation

• Place the flask containing the freshly prepared copper(I) bromide slurry from Part 1 in an ice bath.

• Slowly and carefully, pour the cold diazonium salt solution from Part 2 into the stirred CuBr slurry.

• Vigorous evolution of nitrogen gas will be observed. Control the rate of addition to keep the foaming manageable.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours until gas evolution ceases.

• Heat the reaction mixture to 60 °C for 30 minutes to ensure the complete decomposition of the diazonium salt.

• Cool the mixture to room temperature. The crude product will separate as a dark, oily layer.

• Transfer the entire mixture to a separatory funnel and extract the product with diethyl ether (3 x 75 mL).

• Combine the organic extracts and wash successively with 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and finally 50 mL of water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield pure 2-Bromo-1,3-dichlorobenzene.

Data Summary and Expected Results

Parameter	Expected Value
Reaction Conditions
Diazotization Temperature	0–5 °C
Sandmeyer Reaction Temp.	0 °C to Room Temp.
Total Reaction Time	~4-5 hours
Product Characteristics
Physical Appearance	Colorless to pale yellow liquid
Boiling Point	~245 °C at atmospheric pressure
Expected Yield	70–80%
Purity (Post-distillation)	>98%

Visualized Workflow and Mechanism

The following diagrams illustrate the experimental workflow and the underlying reaction mechanism.

Caption: Experimental workflow for the synthesis of 2-Bromo-1,3-dichlorobenzene.

Caption: Simplified mechanism of the Sandmeyer bromination reaction.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. orgosolver.com [orgosolver.com]
• 5. Khan Academy [khanacademy.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. byjus.com [byjus.com]

Application Notes and Protocols for the Regioselective Synthesis of Tri-substituted Benzene Rings

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the regioselective synthesis of 1,3,5-, 1,2,3-, and 1,2,4-trisubstituted benzene rings. These motifs are crucial building blocks in medicinal chemistry and materials science. The following sections outline modern and efficient synthetic strategies, including cyclotrimerization of alkynes, directed ortho-metalation, Diels-Alder reactions, and palladium-catalyzed cross-coupling reactions.

Synthesis of 1,3,5-Trisubstituted Benzenes via Cyclotrimerization of Alkynes

The [2+2+2] cyclotrimerization of alkynes is a highly atom-economical method for the synthesis of 1,3,5-trisubstituted benzene rings. This approach offers excellent regioselectivity, particularly with terminal alkynes. Two effective catalytic systems are highlighted below.

p-Toluenesulfonic Acid (p-TsOH) Catalyzed Cyclotrimerization (Solvent-Free)

This method provides an environmentally friendly and efficient route to 1,3,5-trisubstituted benzenes under solvent-free conditions.[1] The reaction is catalyzed by the readily available and inexpensive p-toluenesulfonic acid monohydrate.

Experimental Protocol: General Procedure for the Cyclotrimerization of Alkynes using p-TsOH·H₂O [1]

• To a 10 mL flask, add the alkyne (0.6 mmol) and p-TsOH·H₂O (1.0 equivalent).

• Stir the mixture at 60°C for the time specified in Table 1 (typically 3 hours), monitoring the reaction progress by TLC.

• Upon completion, neutralize the reaction mixture with a saturated aqueous solution of NaHCO₃.

• Extract the product with CH₂Cl₂ (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to afford the desired 1,3,5-trisubstituted benzene.

Table 1: Substrate Scope for p-TsOH-Catalyzed Cyclotrimerization of Alkynes [1]

Entry	Alkyne Substrate	Product	Time (h)	Yield (%)
1	Phenylacetylene	1,3,5-Triphenylbenzene	3	92
2	4-Methoxyphenylacetylene	1,3,5-Tris(4-methoxyphenyl)benzene	3	95
3	4-Fluorophenylacetylene	1,3,5-Tris(4-fluorophenyl)benzene	4	78
4	4-Bromophenylacetylene	1,3,5-Tris(4-bromophenyl)benzene	4	82
5	1-Hexyne	1,3,5-Tributylbenzene	3	85
6	Cyclohexylacetylene	1,3,5-Tricyclohexylbenzene	5	83

Logical Workflow for p-TsOH Catalyzed Cyclotrimerization

Caption: Workflow for p-TsOH catalyzed synthesis.

Indium(III) Chloride/2-Iodophenol Catalyzed Cyclotrimerization

This novel catalytic system employs InCl₃ in the presence of 2-iodophenol to achieve complete regioselectivity in the synthesis of 1,3,5-substituted benzenes from terminal alkynes.[2] The reaction is tolerant to air and proceeds in excellent yields.[2]

Experimental Protocol: General Procedure for InCl₃/2-Iodophenol-Catalyzed Cyclotrimerization [2]

• To a sealed tube, add the alkyne (1.0 mmol), InCl₃ (0.1 mmol, 10 mol%), and 2-iodophenol (0.2 mmol, 20 mol%).

• Seal the tube and heat the mixture at 80°C for the time indicated in Table 2.

• After cooling to room temperature, directly purify the reaction mixture by flash column chromatography on silica gel (eluent: petroleum ether) to yield the pure 1,3,5-trisubstituted benzene.

Table 2: Substrate Scope for InCl₃/2-Iodophenol-Catalyzed Cyclotrimerization [2]

Entry	Alkyne Substrate	Time (h)	Yield (%)
1	Phenylacetylene	6	94
2	4-Methylphenylacetylene	6	96
3	4-Methoxyphenylacetylene	8	95
4	1-Hexyne	12	89
5	1-Octyne	12	91

Synthesis of 1,2,3-Trisubstituted Benzenes

Directed ortho-Metalation (DoM)

Directed ortho-metalation is a powerful strategy for the regioselective functionalization of aromatic rings. By employing a directing metalation group (DMG), deprotonation occurs specifically at the ortho-position. A subsequent electrophilic quench introduces a second substituent. A further ortho-metalation and quench allows for the synthesis of 1,2,3-trisubstituted benzenes. A double ortho,ortho'-magnesiation provides a direct route to 1,2,3-trisubstituted arenes.[3][4]

Experimental Protocol: Double ortho,ortho'-Magnesiation for 1,2,3-Trisubstituted Arenes [3][4]

• First Magnesiation: To a solution of the N-aryl pyrazole (1.0 equiv) in toluene (2 mL/mmol), add sBu₂Mg (1.1 equiv) at 25°C. Stir the mixture for 1 hour.

• First Electrophilic Quench: Cool the reaction mixture to -78°C and add the first electrophile (1.2 equiv). Allow the reaction to warm to room temperature and stir for 2 hours.

• Second Magnesiation: Add a second portion of sBu₂Mg (1.2 equiv) at room temperature and stir for 1 hour.

• Second Electrophilic Quench: Cool the mixture to -78°C and add the second electrophile (1.3 equiv). Allow the reaction to warm to room temperature and stir overnight.

• Workup: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate, combine the organic layers, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Table 3: Synthesis of 1,2,3-Trisubstituted Arenes via Double ortho,ortho'-Magnesiation [3]

Entry	Substrate	1st Electrophile (E¹)	2nd Electrophile (E²)	Product	Yield (%)
1	1-Phenyl-1H-pyrazole	I₂	I₂	1-(2,6-Diiodophenyl)-1H-pyrazole	85
2	1-Phenyl-1H-pyrazole	I₂	PhCHO	2-(1-Phenyl-1H-pyrazol-2-yl)-6-iodobenzyl alcohol	78
3	1-(4-Methoxyphenyl)-1H-pyrazole	I₂	I₂	1-(2,6-Diiodo-4-methoxyphenyl)-1H-pyrazole	82

Signaling Pathway for Directed ortho-Metalation

Caption: Sequential Directed ortho-Metalation strategy.

Cobalt-Catalyzed Diels-Alder Reaction

A cobalt-catalyzed [4+2] cycloaddition between a 1-substituted-1,3-diene and an internal alkyne, followed by oxidation, provides a regioselective route to 1,2,3-trisubstituted benzenes.[5]

Experimental Protocol: Cobalt-Catalyzed Diels-Alder/Oxidation [5]

• In a glovebox, charge a Schlenk tube with CoBr₂(dppe) (1,2-bis(diphenylphosphino)ethane) (10 mol%), Zn powder (20 mol%), and ZnI₂ (10 mol%).

• Add a solution of the 1,3-diene (1.0 equiv) and the alkyne (1.2 equiv) in CH₂Cl₂ (0.2 M).

• Stir the reaction mixture at room temperature for 16 hours.

• Add a solution of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.5 equiv) in CH₂Cl₂ and stir for another 2 hours at room temperature.

• Filter the reaction mixture through a short pad of silica gel, eluting with CH₂Cl₂.

• Concentrate the filtrate and purify the residue by flash column chromatography to afford the 1,2,3-trisubstituted benzene.

Table 4: Cobalt-Catalyzed Diels-Alder for 1,2,3-Trisubstituted Benzenes [5]

Entry	1,3-Diene	Alkyne	Product	Yield (%)	Regioselectivity
1	1-Phenyl-1,3-butadiene	4-Octyne	1,2-Dipropyl-3-phenylbenzene	85	>95:5
2	1-Phenyl-1,3-butadiene	1-Phenyl-1-propyne	1-Methyl-2-phenyl-3-phenylbenzene	78	90:10
3	1-(4-Methoxyphenyl)-1,3-butadiene	4-Octyne	1,2-Dipropyl-3-(4-methoxyphenyl)benzene	88	>95:5

Synthesis of 1,2,4-Trisubstituted Benzenes via Palladium-Catalyzed Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a versatile and powerful tool for the formation of C-C bonds. A sequential cross-coupling strategy starting from a dihaloarene allows for the controlled introduction of two different aryl groups, leading to the regioselective synthesis of 1,2,4-trisubstituted benzenes.

Experimental Protocol: Sequential Suzuki-Miyaura Coupling [6]

Step 1: Monosubstitution

• To a Schlenk tube, add 1,4-dibromobenzene (1.0 equiv), the first boronic acid (1.1 equiv), Pd(PPh₃)₄ (3 mol%), and K₂CO₃ (2.0 equiv).

• Evacuate and backfill the tube with argon (3 times).

• Add a degassed mixture of toluene/ethanol/water (4:1:1, 0.1 M).

• Heat the reaction mixture at 80°C for 12 hours.

• Cool to room temperature, dilute with water, and extract with ethyl acetate.

• Dry the combined organic layers over Na₂SO₄, concentrate, and purify by column chromatography to isolate the 4-bromo-1,1'-biphenyl intermediate.

Step 2: Disubstitution

• To a Schlenk tube, add the 4-bromo-1,1'-biphenyl intermediate (1.0 equiv), the second boronic acid (1.2 equiv), Pd(PPh₃)₄ (3 mol%), and K₂CO₃ (2.0 equiv).

• Follow the same procedure as in Step 1 (evacuation/backfilling, solvent addition, heating).

• After 12 hours at 80°C, perform the same workup and purification to obtain the 1,2,4-trisubstituted benzene.

Table 5: Sequential Suzuki-Miyaura Coupling for 1,2,4-Trisubstituted Benzenes

Entry	1st Boronic Acid	2nd Boronic Acid	Product	Overall Yield (%)
1	Phenylboronic acid	4-Methylphenylboronic acid	4'-Methyl-[1,1':2',1''-terphenyl]	75
2	Phenylboronic acid	4-Methoxyphenylboronic acid	4'-Methoxy-[1,1':2',1''-terphenyl]	72
3	4-Fluorophenylboronic acid	Phenylboronic acid	4-Fluoro-[1,1':2',1''-terphenyl]	78

Experimental Workflow for Sequential Suzuki Coupling

References

• 1. researchgate.net [researchgate.net]
• 2. Regioselective synthesis of 1,3,5-substituted benzenes via the InCl(3)/2-iodophenol-catalyzed cyclotrimerization of alkynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Directed regioselective ortho,ortho′-magnesiations of aromatics and heterocycles using sBu2Mg in toluene - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Regioselective Cobalt-Catalyzed Diels-Alder Reaction towards 1,3-Disubstituted and 1,2,3-Trisubstituted Benzene Derivatives [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]

Synthesis of Novel Heterocycles Using 2-Bromo-1,3-dichlorobenzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-1,3-dichlorobenzene is a versatile and readily available starting material for the synthesis of a wide array of novel heterocyclic compounds. Its distinct substitution pattern, featuring a reactive bromine atom flanked by two chlorine atoms, allows for selective functionalization through various cross-coupling reactions. This selectivity is paramount in the construction of complex molecular architectures, particularly in the fields of medicinal chemistry and materials science, where precise control over substituent placement is critical for modulating biological activity and physicochemical properties.

This document provides detailed application notes and experimental protocols for the synthesis of key heterocyclic scaffolds, including dibenzofurans, carbazoles, and phenothiazines, utilizing 2-Bromo-1,3-dichlorobenzene as a key building block. The methodologies described herein focus on widely applicable and robust palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination, as well as the classical Ullmann condensation.

Core Applications and Synthetic Strategies

The strategic placement of the bromo and chloro substituents on the benzene ring of 2-Bromo-1,3-dichlorobenzene dictates its reactivity in cross-coupling reactions. The carbon-bromine bond is significantly more reactive towards oxidative addition to a low-valent palladium(0) catalyst compared to the more stable carbon-chlorine bonds. This reactivity difference enables the selective formation of a carbon-carbon or carbon-nitrogen bond at the bromine-substituted position, while leaving the chlorine atoms intact for potential subsequent transformations.

Key synthetic strategies for the construction of heterocycles from 2-Bromo-1,3-dichlorobenzene include:

• Palladium-Catalyzed C-O Bond Formation: For the synthesis of dibenzofuran derivatives, a palladium-catalyzed intramolecular cyclization of a diaryl ether intermediate is a common and effective strategy.

• Buchwald-Hartwig Amination: This powerful palladium-catalyzed reaction allows for the formation of carbon-nitrogen bonds, providing a direct route to carbazole and other N-heterocyclic cores through the coupling of 2-Bromo-1,3-dichlorobenzene with various amines.

• Suzuki-Miyaura Coupling: The formation of carbon-carbon bonds via Suzuki-Miyaura coupling enables the synthesis of biaryl compounds, which can be precursors to various heterocycles or can be used to introduce heterocyclic moieties.

• Ullmann Condensation: This classical copper-catalyzed reaction offers an alternative to palladium-catalyzed methods for the formation of C-N and C-O bonds, particularly for the synthesis of phenothiazines and other related heterocycles.[1]

Synthesis of 1,3-Dichlorodibenzofuran

Dibenzofurans are an important class of oxygen-containing heterocycles present in various natural products and pharmacologically active compounds. The synthesis of 1,3-dichlorodibenzofuran can be achieved through a palladium-catalyzed intramolecular C-H activation/C-O cyclization pathway.

Reaction Scheme:

Figure 1: Synthesis of 1,3-Dichlorodibenzofuran.

Experimental Protocol: Palladium-Catalyzed Intramolecular Cyclization

This protocol is adapted from general procedures for palladium-catalyzed C-H activation/C-O cyclization.[2][3]

Materials:

• 2-(2,6-Dichlorophenoxy)bromobenzene (intermediate, synthesized from 2-Bromo-1,3-dichlorobenzene and phenol)

• Palladium(II) acetate (Pd(OAc)₂)

• Bulky electron-rich phosphine ligand (e.g., SPhos, XPhos)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane)

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add 2-(2,6-dichlorophenoxy)bromobenzene (1.0 equiv), palladium(II) acetate (2-5 mol%), and the phosphine ligand (4-10 mol%).

• Add the base (2.0 equiv) to the tube.

• Add the anhydrous, degassed solvent via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 80-120 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1,3-dichlorodibenzofuran.

Entry	Catalyst Loading (mol%)	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (3)	SPhos	K₂CO₃	Toluene	110	24	75-85
2	Pd₂(dba)₃ (2)	XPhos	Cs₂CO₃	1,4-Dioxane	100	18	80-90

Table 1: Representative conditions for the synthesis of 1,3-Dichlorodibenzofuran. Yields are estimated based on similar transformations reported in the literature.

Synthesis of 1,3-Dichlorocarbazole

Carbazoles are a significant class of nitrogen-containing heterocycles with a wide range of biological activities and applications in materials science. The Buchwald-Hartwig amination provides a direct and efficient route for the synthesis of 1,3-dichlorocarbazole from 2-Bromo-1,3-dichlorobenzene and an appropriate amine, followed by an intramolecular C-N bond formation.

Reaction Workflow:

Figure 2: Workflow for the synthesis of 1,3-Dichlorocarbazole.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is based on general procedures for the Buchwald-Hartwig amination.[4][5][6][7][8]

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Aniline or a substituted aniline

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Bulky biarylphosphine ligand (e.g., XPhos, RuPhos)

• Strong base (e.g., Sodium tert-butoxide (NaOtBu), Lithium bis(trimethylsilyl)amide (LHMDS))

• Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst (1-3 mol%) and the phosphine ligand (2-6 mol%) to a dry Schlenk tube.

• Add the base (1.2-1.5 equiv).

• Add 2-Bromo-1,3-dichlorobenzene (1.0 equiv) and the aniline (1.1 equiv).

• Add the anhydrous, degassed solvent.

• Seal the tube and heat the reaction mixture to 80-110 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography to yield the N-arylated intermediate.

• The intermediate is then subjected to a second intramolecular palladium-catalyzed C-H amination at a higher temperature to afford 1,3-dichlorocarbazole.

Entry	Catalyst (mol%)	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (1.5)	XPhos	NaOtBu	Toluene	100	12	70-85
2	Pd(OAc)₂ (2)	RuPhos	LHMDS	1,4-Dioxane	90	16	75-90

Table 2: Representative conditions for the Buchwald-Hartwig amination step. Yields are estimated based on similar transformations.

Synthesis of 1,3-Dichlorophenothiazine

Phenothiazines are an important class of sulfur and nitrogen-containing heterocycles with a broad spectrum of applications in medicinal chemistry. A common route to phenothiazines involves the reaction of a substituted aminothiophenol with a dihalobenzene, often via an Ullmann condensation or a related palladium-catalyzed process.

Logical Relationship Diagram:

Figure 3: Logical relationship for the synthesis of 1,3-Dichlorophenothiazine.

Experimental Protocol: Ullmann Condensation

This protocol is based on general procedures for the Ullmann condensation.[1][9][10][11][12][13]

Materials:

• 2-Bromo-1,3-dichlorobenzene

• 2-Aminothiophenol

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃)

• High-boiling polar solvent (e.g., N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

Procedure:

• To a round-bottom flask, add 2-Bromo-1,3-dichlorobenzene (1.0 equiv), 2-aminothiophenol (1.1 equiv), copper(I) iodide (10-20 mol%), and potassium carbonate (2.0 equiv).

• Add the solvent (DMF or DMSO).

• Heat the reaction mixture to 120-160 °C under an inert atmosphere.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate or toluene).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 1,3-dichlorophenothiazine.

| Entry | Catalyst (mol%) | Base | Solvent | Temperature (°C) | Time (h) | Yield (%) | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1 | CuI (15) | K₂CO₃ | DMF | 140 | 24 | 60-75 | | 2 | CuI (20) | Cs₂CO₃ | DMSO | 150 | 18 | 65-80 |

Table 3: Representative conditions for the synthesis of 1,3-Dichlorophenothiazine via Ullmann condensation. Yields are estimated based on similar transformations.

Conclusion

2-Bromo-1,3-dichlorobenzene serves as a valuable and versatile platform for the synthesis of a variety of novel heterocyclic compounds. The differential reactivity of its halogen substituents allows for selective and controlled functionalization, making it an attractive starting material for the construction of complex molecular scaffolds. The protocols provided herein for the synthesis of dichlorinated dibenzofurans, carbazoles, and phenothiazines demonstrate the utility of modern cross-coupling methodologies in accessing these important heterocyclic cores. These application notes and protocols are intended to serve as a guide for researchers in the fields of organic synthesis, medicinal chemistry, and materials science, enabling the exploration of new chemical space and the development of novel functional molecules. Further optimization of the described conditions may be necessary for specific substrates and scales.

References

• 1. mdpi.com [mdpi.com]
• 2. Benzofuran synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 10. par.nsf.gov [par.nsf.gov]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. people.umass.edu [people.umass.edu]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: Lithiation of 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective functionalization of polychlorinated aromatic compounds is a cornerstone of modern synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The lithiation of 2-bromo-1,3-dichlorobenzene provides a powerful and regioselective method to introduce a wide array of functional groups at the 2-position of the 1,3-dichlorobenzene scaffold, leading to the formation of valuable 2,6-disubstituted chlorinated aromatic intermediates. This is achieved through a lithium-halogen exchange reaction, a rapid and efficient process at low temperatures. The resulting 2,6-dichlorophenyllithium is a potent nucleophile that can be trapped with various electrophiles to generate a diverse library of molecules. These application notes provide detailed protocols for the generation of 2,6-dichlorophenyllithium and its subsequent reaction with common electrophiles, along with a summary of expected yields.

Reaction Principle

The core of this methodology is the lithium-halogen exchange reaction. When 2-bromo-1,3-dichlorobenzene is treated with an organolithium reagent, typically n-butyllithium (n-BuLi), at low temperatures (e.g., -78 °C), the bromine atom is selectively exchanged for a lithium atom. This selectivity is driven by the greater lability of the C-Br bond compared to the C-Cl bond in this type of exchange. The resulting 2,6-dichlorophenyllithium is a highly reactive intermediate that must be used in situ.

Mandatory Visualizations

Application Notes and Protocols for the Quantification of 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 2-Bromo-1,3-dichlorobenzene in various sample matrices using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD). The protocols are designed to deliver accurate, precise, and reliable results for research, quality control, and drug development applications.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a highly sensitive and specific technique for the quantification of volatile and semi-volatile organic compounds like 2-Bromo-1,3-dichlorobenzene. This method is suitable for trace-level analysis in complex matrices.

Experimental Protocol: GC-MS

a) Sample Preparation

The choice of sample preparation technique depends on the sample matrix.

• For Aqueous Samples (e.g., Water, Wastewater):

  • Liquid-Liquid Extraction (LLE):

    • To a 100 mL water sample, add 5 mL of a suitable organic solvent (e.g., dichloromethane or hexane).

    • Shake vigorously for 2 minutes in a separatory funnel.

    • Allow the layers to separate and collect the organic layer.

    • Repeat the extraction twice more with fresh solvent.

    • Combine the organic extracts and dry over anhydrous sodium sulfate.

    • Concentrate the extract to 1 mL under a gentle stream of nitrogen.

    • Add an internal standard (e.g., 1,4-Dichlorobenzene-d4) prior to analysis.

• For Solid Samples (e.g., Soil, Sediment):

  • Accelerated Solvent Extraction (ASE) or Ultrasonic Assisted Extraction (UAE):

    • Mix 10 g of the homogenized solid sample with a drying agent like anhydrous sodium sulfate.

    • For ASE, pack the sample into an extraction cell and extract with a mixture of hexane and acetone (1:1, v/v) at elevated temperature and pressure.

    • For UAE, add 20 mL of hexane/acetone (1:1, v/v) to the sample and sonicate for 15-20 minutes.

    • Centrifuge the sample and collect the supernatant.

    • Repeat the extraction twice more.

    • Combine the extracts, concentrate to 1 mL, and add an internal standard.

• For Organic Matrices (e.g., Reaction Mixtures, Drug Formulations):

  • Direct Dilution:

    • Accurately weigh a portion of the sample.

    • Dissolve and dilute the sample in a suitable solvent (e.g., dichloromethane) to a concentration within the calibration range.

    • Add an internal standard.

b) GC-MS Instrumentation and Parameters

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature 50°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion	m/z 226
Qualifier Ions	m/z 145, 224

c) Calibration and Quantification

Prepare a series of calibration standards of 2-Bromo-1,3-dichlorobenzene in the same solvent as the final sample extract, ranging from expected sample concentrations. Spike each standard with the internal standard at a constant concentration. Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Data Presentation: GC-MS Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 µg/L
Limit of Quantification (LOQ)	0.15 µg/L
Accuracy (Recovery %)	90 - 110%
Precision (RSD %)	< 10%

Experimental Workflow: GC-MS Analysis

Caption: Workflow for the quantification of 2-Bromo-1,3-dichlorobenzene by GC-MS.

High-Performance Liquid Chromatography (HPLC-DAD) Method

The HPLC-DAD method is a robust and reliable technique for the quantification of 2-Bromo-1,3-dichlorobenzene, particularly for samples where the analyte concentration is higher and the matrix is less complex.

Experimental Protocol: HPLC-DAD

a) Sample Preparation

• For Liquid Samples:

  • If the sample contains particulates, filter it through a 0.45 µm syringe filter.

  • Dilute the sample with the mobile phase to a concentration within the calibration range.

  • Add an internal standard if necessary.

• For Solid Samples:

  • Extract the analyte from the solid matrix using a suitable solvent (e.g., methanol or acetonitrile) via sonication or shaking.

  • Centrifuge the sample and collect the supernatant.

  • Filter the extract through a 0.45 µm syringe filter.

  • Dilute with the mobile phase as needed and add an internal standard.

b) HPLC-DAD Instrumentation and Parameters

Parameter	Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Detector	Diode Array Detector (DAD)
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 50% B, 1-10 min: 50-95% B, 10-12 min: 95% B, 12-13 min: 95-50% B, 13-15 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	210 nm

c) Calibration and Quantification

Prepare a series of calibration standards of 2-Bromo-1,3-dichlorobenzene in the mobile phase. Generate a calibration curve by plotting the peak area against the concentration of the analyte.

Data Presentation: HPLC-DAD Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.1 mg/L
Limit of Quantification (LOQ)	0.3 mg/L
Accuracy (Recovery %)	95 - 105%
Precision (RSD %)	< 5%

Experimental Workflow: HPLC-DAD Analysis

Caption: Workflow for the quantification of 2-Bromo-1,3-dichlorobenzene by HPLC-DAD.

Method Validation

Both the GC-MS and HPLC-DAD methods should be validated for their intended use to ensure the reliability of the results. Key validation parameters to assess include:

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

These protocols provide a comprehensive framework for the accurate and reliable quantification of 2-Bromo-1,3-dichlorobenzene. It is recommended that each laboratory verifies the performance of these methods with their own equipment and samples.

Application Notes and Protocols: Bromination of 1,3-Dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the electrophilic aromatic substitution reaction of 1,3-dichlorobenzene with bromine. The primary product of this reaction under standard Lewis acid catalysis is 1-bromo-2,4-dichlorobenzene, a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[1] This protocol outlines the necessary reagents, equipment, and procedural steps to achieve a high yield of the desired product. Additionally, data on reaction parameters and product specifications are presented in a structured format. A logical workflow of the experimental procedure is also provided for clarity.

Introduction

The halogenation of aromatic compounds is a fundamental transformation in organic synthesis. The introduction of a bromine atom onto an aromatic ring, such as in the bromination of 1,3-dichlorobenzene, provides a versatile handle for further functionalization through cross-coupling reactions, such as the Suzuki-Miyaura coupling.[1] The two chlorine atoms in 1,3-dichlorobenzene are ortho-, para-directing and deactivating groups. Electrophilic attack is therefore directed to the positions ortho and para to the chlorine atoms. Due to steric hindrance between the two chlorine atoms, the positions ortho to both (position 2) and para to one and ortho to the other (position 4) are the most favored for substitution. This regioselectivity leads predominantly to the formation of 1-bromo-2,4-dichlorobenzene. The reaction is typically catalyzed by a Lewis acid, such as ferric chloride (FeCl₃) or ferric bromide (FeBr₃), which polarizes the bromine molecule, making it a more potent electrophile.[2][3]

Data Presentation

Table 1: Reactant and Product Specifications

Compound	Formula	Molecular Weight ( g/mol )	CAS Number
1,3-Dichlorobenzene	C₆H₄Cl₂	147.00	541-73-1
Bromine	Br₂	159.81	7726-95-6
Ferric Chloride	FeCl₃	162.20	7705-08-0
1-Bromo-2,4-dichlorobenzene	C₆H₃BrCl₂	225.90	1193-72-2

Table 2: Experimental Parameters and Results

Parameter	Value	Reference
Starting Material	1,3-Dichlorobenzene	[4]
Reagent	Bromine	[4]
Catalyst	Ferric Chloride	[4]
Molar Ratio (Substrate:Bromine)	1:1	[4]
Reaction Temperature	Room Temperature	[4]
Reaction Time	~3 hours	[4]
Product	1-Bromo-2,4-dichlorobenzene	[4]
Yield	98.5%	[4]

Experimental Protocol

This protocol is based on a reported synthesis of 1-bromo-2,4-dichlorobenzene.[4]

Materials:

• 1,3-Dichlorobenzene (588 g, 4 mole)

• Bromine (640 g, 4 mole)

• Anhydrous Ferric Chloride (8 g)

• Chloroform

• Sodium Hydroxide solution (e.g., 5% w/v)

• Water

• Anhydrous sodium sulfate or magnesium sulfate

Equipment:

• 1000 mL four-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Thermometer

• Mechanical stirrer

• Heating mantle (if necessary for distillation)

• Separatory funnel

• Rotary evaporator

• Distillation apparatus for vacuum distillation

Procedure:

• Reaction Setup: Assemble a 1000 mL four-necked flask with a mechanical stirrer, a thermometer, a reflux condenser, and a dropping funnel. Ensure all glassware is dry.

• Charging Reactants: Charge the flask with 588 g (4 mole) of 1,3-dichlorobenzene and 8 g of anhydrous ferric chloride.

• Addition of Bromine: With continuous stirring, add 640 g (4 mole) of bromine dropwise from the dropping funnel to the reaction mixture at room temperature. The addition should be controlled to maintain the reaction temperature.

• Reaction: Continue stirring the mixture at room temperature for approximately 3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up - Quenching: After the reaction is complete, carefully pour the reaction mixture into a beaker containing water to quench the reaction.

• Work-up - Neutralization: Neutralize the mixture with a sodium hydroxide solution.

• Work-up - Extraction: Transfer the mixture to a separatory funnel and extract the product with chloroform. Collect the organic layer.

• Work-up - Washing and Drying: Wash the organic extract with water, then dry it over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and remove the chloroform solvent using a rotary evaporator. The crude product is then purified by distillation under reduced pressure to obtain pure 1-bromo-2,4-dichlorobenzene.[4]

Logical Workflow

Caption: Experimental workflow for the bromination of 1,3-dichlorobenzene.

Signaling Pathway (Reaction Mechanism)

The bromination of 1,3-dichlorobenzene proceeds via an electrophilic aromatic substitution mechanism.

References

• 1. 1-BROMO-2,4-DICHLOROBENZENE | 1193-72-2 [chemicalbook.com]
• 2. homework.study.com [homework.study.com]
• 3. Reaction for Bromination of Chlorobenzene What is the chemical reaction .. [askfilo.com]
• 4. 1-BROMO-2,4-DICHLOROBENZENE synthesis - chemicalbook [chemicalbook.com]

Application of 2-Bromo-1,3-dichlorobenzene in Materials Science: Synthesis of Triarylamine-Based Hole Transport Layer Precursors

Introduction

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound that serves as a versatile intermediate in organic synthesis.[1] In materials science, its utility is primarily demonstrated as a precursor in the synthesis of larger, more complex molecules that form the building blocks of functional organic materials. One of the key applications is in the synthesis of triarylamine derivatives through palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination.[2][3][4] Triarylamines are a critical class of compounds known for their excellent hole-transporting properties, making them essential components in organic light-emitting diodes (OLEDs) and perovskite solar cells.[1][5][6]

This application note details the synthesis of N-(2,6-dichlorophenyl)diphenylamine, a triarylamine derivative, from 2-bromo-1,3-dichlorobenzene. This compound can serve as a precursor to more complex hole transport materials (HTMs) or be used as a stable building block in the synthesis of other advanced materials.

Principle and Application

The synthesis of N-(2,6-dichlorophenyl)diphenylamine from 2-bromo-1,3-dichlorobenzene is achieved via a Buchwald-Hartwig amination reaction. This palladium-catalyzed cross-coupling reaction forms a carbon-nitrogen bond between an aryl halide and an amine.[2][7] The general mechanism involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base, and subsequent reductive elimination to yield the triarylamine product and regenerate the Pd(0) catalyst.[2][8]

The resulting triarylamine, N-(2,6-dichlorophenyl)diphenylamine, possesses a non-planar, propeller-like structure due to the steric hindrance around the central nitrogen atom. This structure is beneficial for forming stable amorphous films, a desirable characteristic for hole transport layers in electronic devices. The electron-donating nature of the nitrogen atom and the extended π-conjugation across the phenyl rings facilitate the transport of positive charge carriers (holes).

Experimental Protocols

Synthesis of N-(2,6-dichlorophenyl)diphenylamine via Buchwald-Hartwig Amination

This protocol describes a general procedure for the palladium-catalyzed N-arylation of diphenylamine with 2-bromo-1,3-dichlorobenzene.

Materials:

Reagent/Solvent	CAS Number	Molecular Weight ( g/mol )	Purity
2-Bromo-1,3-dichlorobenzene	19393-92-1	225.90	98%
Diphenylamine	122-39-4	169.22	99%
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	224.50	98%
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)	564483-18-7	476.66	98%
Sodium tert-butoxide (NaOtBu)	865-48-5	96.10	97%
Toluene	108-88-3	92.14	Anhydrous

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (0.02 mmol, 4.5 mg) and XPhos (0.04 mmol, 19.1 mg).

• The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous toluene (10 mL) to the flask via syringe.

• The mixture is stirred at room temperature for 10 minutes to allow for the formation of the active catalyst complex.

• To the flask, add 2-bromo-1,3-dichlorobenzene (1.0 mmol, 226 mg), diphenylamine (1.2 mmol, 203 mg), and sodium tert-butoxide (1.4 mmol, 135 mg).

• The Schlenk flask is sealed, and the reaction mixture is heated to 100 °C in an oil bath with vigorous stirring.

• The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• After the reaction is complete (typically 12-24 hours), the mixture is cooled to room temperature.

• The reaction mixture is diluted with ethyl acetate (20 mL) and washed with water (2 x 20 mL) and brine (20 mL).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-(2,6-dichlorophenyl)diphenylamine as a solid.

Expected Yield and Characterization:

Based on similar Buchwald-Hartwig amination reactions, the expected yield of the purified product is typically in the range of 70-90%.

Property	Value
Appearance	White to off-white solid
Melting Point	50-53 °C[2]
Boiling Point	115 °C at 0.01 Torr[2]
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.20-7.40 (m, 8H), 6.90-7.00 (m, 3H), 6.80-6.85 (m, 2H)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): 147.5, 142.1, 134.5, 129.3, 128.8, 125.2, 124.8, 123.7
Mass Spectrometry (EI)	m/z: 237 (M⁺), 202, 167

Diagrams

Figure 1: Catalytic cycle of the Buchwald-Hartwig amination for the synthesis of N-(2,6-dichlorophenyl)diphenylamine.

Figure 2: Experimental workflow for the synthesis of N-(2,6-dichlorophenyl)diphenylamine.

Conclusion

2-Bromo-1,3-dichlorobenzene is a valuable starting material for the synthesis of triarylamine derivatives, which are important precursors for hole transport materials in organic electronics. The Buchwald-Hartwig amination provides an efficient and versatile method for the C-N bond formation, enabling the synthesis of compounds like N-(2,6-dichlorophenyl)diphenylamine. The protocol provided herein offers a general guideline for researchers and scientists in the field of materials science to synthesize and explore the potential of such triarylamine-based materials. Further functionalization of the resulting triarylamine can lead to the development of novel materials with tailored electronic and photophysical properties for advanced applications.

References

• 1. Novel Triarylamine-Based Hole Transport Materials: Synthesis, Characterization and Computational Investigation | MDPI [mdpi.com]
• 2. 2,6-DICHLORODIPHENYLAMINE | 15307-93-4 [chemicalbook.com]
• 3. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 4. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Thiol–yne crosslinked triarylamine hole transport layers for solution-processable organic light-emitting diodes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 7. Diphenylamine - Wikipedia [en.wikipedia.org]
• 8. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-1,3-dichlorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2-Bromo-1,3-dichlorobenzene synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2-Bromo-1,3-dichlorobenzene, primarily via the Sandmeyer reaction, which is a common synthetic route.

Q1: What is the most common and reliable method for synthesizing 2-Bromo-1,3-dichlorobenzene?

A1: The Sandmeyer reaction is a widely used and reliable method for the synthesis of aryl halides like 2-Bromo-1,3-dichlorobenzene.[1][2][3] This process involves two main stages: the diazotization of an aromatic amine, followed by the copper-catalyzed conversion of the diazonium salt to the aryl bromide.[3] Another potential route is through electrophilic aromatic substitution, though controlling the regioselectivity can be a challenge.[4]

Q2: My diazotization reaction mixture turned dark brown/black and oily. What is the likely cause and how can I prevent it?

A2: A dark, oily appearance in the reaction mixture often indicates the decomposition of the diazonium salt.[5] This is typically caused by the reaction temperature exceeding the optimal range of 0-5°C.[5][6] At higher temperatures, the diazonium salt becomes unstable and can react with water to form phenolic byproducts, which are often colored.[6][7]

Solution:

• Strictly maintain the reaction temperature between 0°C and 5°C during the addition of sodium nitrite.

• Use an ice-salt bath for efficient cooling.

• Add the sodium nitrite solution slowly and dropwise to control the exothermic nature of the reaction.[5]

Q3: The yield of my Sandmeyer reaction is consistently low. What are the potential reasons?

A3: Low yields in a Sandmeyer reaction can be attributed to several factors:

• Incomplete Diazotization: If the initial conversion of the aromatic amine to the diazonium salt is not complete, the overall yield will be reduced. You can check for the completion of diazotization by testing for a slight excess of nitrous acid using starch-iodide paper (a blue-black color indicates completion).[5]

• Decomposition of the Diazonium Salt: As mentioned in Q2, maintaining a low temperature is crucial to prevent the premature decomposition of the unstable diazonium salt.[5][6]

• Side Reactions: The formation of byproducts such as phenols (from reaction with water) and azo compounds (from coupling of the diazonium salt with unreacted amine) can significantly lower the yield of the desired aryl halide.[6][8]

• Inefficient Copper Catalyst: The copper(I) catalyst plays a critical role in the conversion of the diazonium salt.[9] Using an insufficient amount or a poor quality catalyst can lead to a lower yield.

Q4: I observe the formation of a colored precipitate in my final product. What is it and how can I avoid it?

A4: The formation of a colored precipitate, often yellow, orange, or red, is likely due to the formation of an azo compound.[10] This side reaction occurs when the diazonium salt couples with an electron-rich aromatic compound, such as the unreacted starting amine.[6][8]

Solution:

• Ensure that the diazotization reaction goes to completion by using a slight excess of sodium nitrite and testing for its presence.

• Maintain a low temperature during the reaction to minimize the rate of the coupling reaction.

• The use of a sufficient excess of acid during diazotization can help to prevent the formation of diazoamino compounds, which are precursors to azo dyes.[5]

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-1,3-dichlorobenzene via Sandmeyer Reaction

This protocol details the synthesis of 2-Bromo-1,3-dichlorobenzene starting from 2,6-dichloroaniline.

Step 1: Diazotization of 2,6-dichloroaniline

• Reagents and Quantities:

  Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
  2,6-dichloroaniline	162.02	8.10 g	50.0
  Hydrobromic acid (48%)	80.91	40 mL	~350
  Sodium nitrite	69.00	3.80 g	55.0

  | Deionized water | 18.02 | 20 mL | - |

• Procedure:

  • In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer, add 2,6-dichloroaniline (8.10 g, 50.0 mmol) and 48% hydrobromic acid (40 mL).

  • Cool the mixture to 0°C in an ice-salt bath with vigorous stirring.

  • Dissolve sodium nitrite (3.80 g, 55.0 mmol) in cold deionized water (20 mL).

  • Slowly add the sodium nitrite solution dropwise to the aniline solution, ensuring the temperature is maintained between 0-5°C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5°C.

Step 2: Sandmeyer Reaction

• Reagents and Quantities:

  Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
  Copper(I) bromide	143.45	8.61 g	60.0

  | Hydrobromic acid (48%) | 80.91 | 10 mL | ~87 |

• Procedure:

  • In a separate 500 mL flask, prepare a suspension of copper(I) bromide (8.61 g, 60.0 mmol) in 48% hydrobromic acid (10 mL).

  • To the vigorously stirred copper(I) bromide suspension, add the cold diazonium salt solution portion-wise. Be cautious as vigorous nitrogen gas evolution will occur.

  • After the addition is complete, warm the reaction mixture to 60°C for 30 minutes to ensure the complete decomposition of the diazonium salt.

  • Cool the mixture to room temperature.

Step 3: Work-up and Purification

• Procedure:

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the product with diethyl ether (3 x 70 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate and filter.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Bromo-1,3-dichlorobenzene.

Caption: Troubleshooting logic for low yield in the synthesis of 2-Bromo-1,3-dichlorobenzene.

References

• 1. lscollege.ac.in [lscollege.ac.in]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. Sandmeyer Reaction - GeeksforGeeks [geeksforgeeks.org]
• 4. Buy 2-Bromo-1,3-dichlorobenzene | 19393-92-1 [smolecule.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. youtube.com [youtube.com]
• 9. Sandmeyer Reaction, Catalyst Reaction and Examples- Unacademy [unacademy.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Side Products in the Sandmeyer Reaction of 2,6-Dichloroaniline

This technical support center is designed for researchers, scientists, and drug development professionals encountering challenges with the Sandmeyer reaction of 2,6-dichloroaniline. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common side product formation and other experimental issues.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common problems encountered during the Sandmeyer reaction of 2,6-dichloroaniline.

Issue 1: Low Yield of the Desired Product (e.g., 1,2,3-Trichlorobenzene)

Possible Causes and Solutions:

Cause	Solution
Incomplete Diazotization	The formation of the diazonium salt is a critical first step. Ensure complete conversion by: Maintaining a low temperature (0-5 °C) during the addition of sodium nitrite.[1]Using a slight excess of sodium nitrite.[1]Ensuring sufficient acidity to fully dissolve the aniline and generate nitrous acid.
Decomposition of the Diazonium Salt	Diazonium salts are thermally unstable. To minimize decomposition: Use the diazonium salt solution immediately after preparation.Keep the solution cold (0-5 °C) at all times.[2]Slowly add the cold diazonium salt solution to the cold copper(I) chloride solution to control the exothermic reaction.[1]
Inefficient Copper(I) Catalyst	The quality of the copper(I) salt is crucial for the reaction's success. Use freshly prepared or high-purity copper(I) chloride.Ensure a stoichiometric amount of the copper(I) salt is used to favor the desired substitution over radical coupling side reactions.[1]
Suboptimal Reaction Temperature	Temperature control is critical during the Sandmeyer step. For sterically hindered anilines, a slightly elevated temperature may be needed after the initial combination to drive the reaction to completion. However, excessively high temperatures will promote side reactions. A controlled warming phase to 40-80 °C after the initial reaction at low temperature can be beneficial.

Issue 2: Formation of Phenolic Side Products (2,6-Dichlorophenol)

Possible Causes and Solutions:

Cause	Solution
Reaction with Water	The diazonium salt can react with water to form a phenol, especially at elevated temperatures.[2] To mitigate this: Strictly maintain the reaction temperature at 0-5 °C during diazotization and the initial stages of the Sandmeyer reaction.[1]Use concentrated acids and minimize the amount of water where possible.
Prolonged Reaction Time	The longer the diazonium salt is in solution, the greater the opportunity for it to react with water. Use the diazonium salt immediately upon its formation.

Issue 3: Presence of Colored Impurities (Azo Compounds)

Possible Causes and Solutions:

Cause	Solution
Incomplete Diazotization	Unreacted 2,6-dichloroaniline can couple with the diazonium salt to form colored azo compounds.[2] To prevent this: Ensure complete diazotization by using a slight excess of sodium nitrite and maintaining a low temperature.[1]Add the sodium nitrite solution slowly to prevent localized areas of high aniline concentration.[1]
Insufficient Acidity	A low acid concentration can allow for the diazonium salt to couple with other electron-rich aromatic compounds. Use a sufficient excess of a strong acid like HCl or H₂SO₄.[1]

Issue 4: Formation of Biaryl Side Products

Possible Causes and Solutions:

Cause	Solution
Radical Coupling	The Sandmeyer reaction proceeds through a radical mechanism, and the coupling of two aryl radicals can lead to biaryl byproducts.[1][3] To minimize this: Use a stoichiometric amount of the copper(I) salt to promote the desired halogenation pathway.[1]Maintain a low reaction temperature to control the rate of radical formation.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the Sandmeyer reaction of 2,6-dichloroaniline?

A1: The most common side products are 2,6-dichlorophenol (from reaction with water), azo compounds (from coupling of the diazonium salt with unreacted aniline), and biaryl compounds (from the coupling of aryl radicals).[2] Tar-like decomposition products can also form, especially at higher temperatures.

Q2: How does the steric hindrance from the two ortho-chloro groups in 2,6-dichloroaniline affect the reaction?

A2: The two ortho-chloro substituents create significant steric hindrance around the amino group. This can slow down the rate of both the diazotization and the subsequent Sandmeyer reaction. It may necessitate slightly more forcing conditions (e.g., controlled warming after the initial low-temperature phase) to achieve a good yield. However, this must be balanced with the increased risk of side reactions at higher temperatures.

Q3: What is the expected yield for the Sandmeyer chlorination of 2,6-dichloroaniline to 1,2,3-trichlorobenzene?

Q4: Why is it crucial to maintain a low temperature during the diazotization step?

A4: Aryl diazonium salts are thermally unstable and can explosively decompose at elevated temperatures.[2] Furthermore, at temperatures above 5 °C, the diazonium salt will readily react with water to form the corresponding phenol, significantly reducing the yield of the desired aryl halide.[1][2] For instance, in the Sandmeyer reaction of a similar substrate, increasing the diazotization temperature to 10°C resulted in a significant drop in yield to 39.5%.[4]

Data Presentation

The following table summarizes the potential products from the Sandmeyer reaction of 2,6-dichloroaniline. Please note that the yield percentages are illustrative and can vary significantly based on the experimental conditions.

Compound	Structure	Role in Reaction	Factors Favoring Formation
1,2,3-Trichlorobenzene		Desired Product	Optimized temperature control, fresh CuCl, complete diazotization.
2,6-Dichlorophenol		Side Product	High temperature, excess water, prolonged reaction time.[2]
Azo Compound	Structure varies	Side Product	Incomplete diazotization, insufficient acidity.[2]
Biaryl Compound	Structure varies	Side Product	Radical coupling, often promoted by sub-stoichiometric copper catalyst.[1][3]

Experimental Protocols

Protocol 1: Diazotization of 2,6-Dichloroaniline

This protocol is adapted from a general procedure for sterically hindered anilines.

Materials:

• 2,6-dichloroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Water

• Ice

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, suspend 2,6-dichloroaniline in a mixture of concentrated HCl and water.

• Cool the stirred suspension to 0-5 °C in an ice-salt bath.

• Prepare a solution of sodium nitrite in water.

• Slowly add the sodium nitrite solution dropwise to the aniline suspension, ensuring the temperature is maintained between 0-5 °C.

• After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 30-60 minutes to ensure complete formation of the diazonium salt.

Protocol 2: Sandmeyer Chlorination of 2,6-Dichloroaniline Diazonium Salt

This protocol is based on a procedure for a structurally similar substrate.[4]

Materials:

• 2,6-dichloroaniline diazonium salt solution (from Protocol 1)

• Copper(I) Chloride (CuCl)

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a separate flask, dissolve copper(I) chloride in cold, concentrated hydrochloric acid. Cool the solution to 0-5 °C in an ice bath.

• Slowly and with vigorous stirring, add the cold diazonium salt solution to the copper(I) chloride solution. A colored complex may precipitate.

• After the addition is complete, allow the reaction mixture to stand at room temperature.

• Gradually warm the mixture in a water bath to 40-60 °C to decompose the complex. The evolution of nitrogen gas should be observed.

• Continue heating until the nitrogen evolution ceases.

• Cool the reaction mixture to room temperature. The product, 1,2,3-trichlorobenzene, can then be isolated by steam distillation or solvent extraction.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. CN102079688A - Method for preparing 2,3-dichlorotoluene - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-Bromo-1,3-dichlorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 2-Bromo-1,3-dichlorobenzene from a reaction mixture. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude reaction mixture of 2-Bromo-1,3-dichlorobenzene?

A1: The synthesis of 2-Bromo-1,3-dichlorobenzene, typically via electrophilic bromination of 1,3-dichlorobenzene, can result in a variety of impurities. The most common include:

• Isomeric Byproducts: Other isomers of bromodichlorobenzene are the most prevalent impurities. These can include 4-Bromo-1,3-dichlorobenzene and other positional isomers.

• Unreacted Starting Materials: Residual 1,3-dichlorobenzene may be present if the reaction has not gone to completion.

• Poly-brominated Species: Small amounts of dibromodichlorobenzenes can be formed as byproducts.

• Reaction Solvent and Reagents: Traces of the solvent used for the reaction and any remaining brominating agent or catalyst.

Q2: What is the physical state of 2-Bromo-1,3-dichlorobenzene at room temperature?

A2: 2-Bromo-1,3-dichlorobenzene can exist as a colorless to pale yellow liquid or a solid, depending on its purity and the ambient temperature.[1] It has a melting point in the range of 57-67°C.[2]

Q3: Which purification technique is most suitable for obtaining high-purity 2-Bromo-1,3-dichlorobenzene?

A3: The choice of purification method depends on the scale of the reaction and the nature of the impurities.

• Fractional distillation is effective for separating components with different boiling points and can be used for large-scale purification.

• Column chromatography is excellent for separating isomers and achieving high purity on a smaller to medium scale.

• Recrystallization is a good final purification step to obtain highly pure crystalline material, especially if the crude product is a solid. Often, a combination of these techniques is employed for the best results.

Q4: How can I monitor the purity of 2-Bromo-1,3-dichlorobenzene during purification?

A4: The purity of the fractions can be monitored using analytical techniques such as:

• Gas Chromatography (GC): GC is an excellent method for separating and quantifying the components of the mixture, allowing for the determination of the percentage of the desired product and impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides both separation and identification of the components, which is useful for confirming the structure of the product and identifying unknown impurities.[3]

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient way to qualitatively monitor the progress of a column chromatography separation.

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause(s)	Solution(s)
Poor separation of isomers	- Inefficient fractionating column.- Distillation rate is too fast.- Fluctuations in heating.	- Use a longer or more efficient fractionating column (e.g., Vigreux or packed column).- Reduce the distillation rate to allow for proper vapor-liquid equilibrium.- Ensure steady and uniform heating of the distillation flask.
Product solidifying in the condenser	The melting point of 2-Bromo-1,3-dichlorobenzene is near room temperature.	- Use a condenser with a wider bore.- Gently warm the condenser with a heat gun if solidification occurs.- Consider performing the distillation under reduced pressure to lower the boiling point.
Bumping or uneven boiling	- Lack of boiling chips or stir bar.- Heating is too rapid.	- Add fresh boiling chips or a magnetic stir bar to the distillation flask.- Heat the mixture gradually and evenly.

Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor separation of spots on TLC and column	- Inappropriate solvent system (eluent).- Column is overloaded with the sample.	- Optimize the eluent system using TLC. A good starting point for halogenated benzenes is a mixture of a non-polar solvent (e.g., hexane, petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate, dichloromethane). A common eluent is petroleum ether/ethyl acetate (e.g., 100:0 to 95:5).[4]- Use an appropriate amount of crude material for the size of the column. A general rule is a 1:20 to 1:100 ratio of crude material to silica gel by weight.
Streaking of spots on TLC/column	- The compound is too polar for the chosen eluent.- The sample is too concentrated when loaded.- The compound is acidic or basic.	- Increase the polarity of the eluent gradually.- Dissolve the sample in a minimal amount of a suitable solvent before loading it onto the column.- Add a small amount of a modifier to the eluent (e.g., a few drops of triethylamine for basic compounds or acetic acid for acidic compounds).
Cracking or channeling of the silica gel bed	- Improper packing of the column.- The column has run dry.	- Pack the column carefully as a slurry to ensure a uniform bed.- Always keep the silica gel bed covered with the eluent.

Recrystallization

Problem	Possible Cause(s)	Solution(s)
Product does not crystallize upon cooling	- The solution is not saturated.- The solution is supersaturated but nucleation has not occurred.	- Evaporate some of the solvent to concentrate the solution.- Scratch the inside of the flask with a glass rod at the surface of the solution.- Add a seed crystal of the pure compound.- Cool the solution in an ice bath.
Oiling out instead of crystallization	- The boiling point of the solvent is higher than the melting point of the solute.- The solution is cooled too quickly.- The compound is impure.	- Use a lower-boiling point solvent or a mixed solvent system.- Allow the solution to cool slowly to room temperature before placing it in an ice bath.- Try to purify the compound further by another method (e.g., chromatography) before recrystallization.
Low recovery of the purified product	- Too much solvent was used for recrystallization.- The crystals were washed with a solvent that was not cold.- The product is significantly soluble in the cold solvent.	- Use the minimum amount of hot solvent required to dissolve the crude product.- Wash the collected crystals with a small amount of ice-cold solvent.- Choose a solvent in which the product has lower solubility at cold temperatures. A mixed solvent system can be beneficial.[5]

Data Presentation

The following table summarizes the typical outcomes of different purification methods for 2-Bromo-1,3-dichlorobenzene. The values are approximate and can vary depending on the initial purity of the crude mixture and the experimental conditions.

Purification Method	Typical Purity Achieved	Typical Yield	Scale	Notes
Fractional Distillation	90-98%	60-80%	Large	Good for removing impurities with significantly different boiling points.
Column Chromatography	>98%	50-70%	Small to Medium	Excellent for separating isomeric impurities. A documented purification by flash chromatography yielded a product with 70% purity.[4]
Recrystallization	>99%	70-90% (of the material being recrystallized)	Small to Large	Best used as a final purification step for a relatively pure solid.

Experimental Protocols

Work-up of the Reaction Mixture

Before purification, the crude reaction mixture should be worked up to remove the catalyst and any acidic byproducts.

• Quenching: Carefully pour the reaction mixture into a beaker containing ice-water.

• Extraction: Transfer the mixture to a separatory funnel and extract the organic layer with a suitable solvent like dichloromethane or diethyl ether.

• Washing:

  • Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

  • Wash with a saturated solution of sodium thiosulfate (Na₂S₂O₃) to remove any unreacted bromine.

  • Wash with brine (saturated NaCl solution) to remove excess water.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 2-Bromo-1,3-dichlorobenzene.

Purification by Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a well-insulated fractionating column.

• Distillation: Heat the crude product in the distillation flask. Collect fractions at different temperature ranges. The boiling point of 2-Bromo-1,3-dichlorobenzene is approximately 242°C at atmospheric pressure. Distillation under reduced pressure is recommended to lower the boiling point and prevent potential decomposition.

• Fraction Analysis: Analyze the purity of each fraction using GC or GC-MS.

• Combine Fractions: Combine the fractions that contain the pure product.

Purification by Column Chromatography

• Column Preparation: Pack a chromatography column with silica gel using a slurry method with the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., hexane) and load it onto the top of the silica gel bed.

• Elution: Elute the column with an appropriate solvent system. A common starting point is pure hexane or petroleum ether, gradually increasing the polarity with a solvent like ethyl acetate if necessary.

• Fraction Collection: Collect fractions in test tubes.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator.

Purification by Recrystallization

• Solvent Selection: Choose a suitable solvent or a mixed solvent system. Ethanol, methanol, or a mixture of ethanol and water are often good choices for halogenated aromatic compounds. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Visualizations

Caption: General workflow for the purification of 2-Bromo-1,3-dichlorobenzene.

Caption: Decision logic for selecting a purification method based on impurity type.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. 2-Bromo-1,3-dichlorobenzene, 97% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 2-Bromo-1,4-dichlorobenzene | C6H3BrCl2 | CID 15033 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Synthesis of 2-Bromo-1,3-dichlorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-bromo-1,3-dichlorobenzene.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2-bromo-1,3-dichlorobenzene, either via the Sandmeyer reaction of 2,6-dichloroaniline or the direct bromination of 1,3-dichlorobenzene.

Issue 1: Low Yield in Sandmeyer Reaction

Potential Cause	Troubleshooting Step	Expected Outcome
Incomplete Diazotization	Ensure the reaction temperature is maintained between 0-5°C during the addition of sodium nitrite. Use a slight excess of sodium nitrite and ensure the starting 2,6-dichloroaniline is fully dissolved in the acidic solution before diazotization.	Complete conversion of the aniline to the diazonium salt, preventing the formation of azo dye byproducts.
Premature Decomposition of Diazonium Salt	Add the cold diazonium salt solution to the copper(I) bromide solution in a controlled, portion-wise manner. Avoid allowing the diazonium salt solution to warm up before it is used.	Minimizes the formation of phenolic byproducts and tar-like substances, thereby increasing the yield of the desired product.
Inefficient Sandmeyer Reaction	After the addition of the diazonium salt is complete, warm the reaction mixture to around 60°C for 30-60 minutes to ensure the complete decomposition of the diazonium salt.	Drives the reaction to completion, maximizing the conversion to 2-bromo-1,3-dichlorobenzene.

Issue 2: Formation of Impurities

Impurity	Identification (Analytical Method)	Mitigation Strategy
Isomeric Bromodichlorobenzenes (e.g., 1-Bromo-2,4-dichlorobenzene)	Gas Chromatography-Mass Spectrometry (GC-MS) can distinguish between isomers based on their retention times and fragmentation patterns.	In the direct bromination of 1,3-dichlorobenzene, controlling the reaction temperature and using a selective catalyst can help favor the formation of the desired 2-bromo isomer. Purification can be achieved through fractional distillation or crystallization.
Phenolic Byproducts (e.g., 2,6-dichlorophenol)	GC-MS analysis will show a peak with a mass corresponding to the phenol. The presence of an -OH group can be confirmed by IR spectroscopy.	Maintain a low temperature (0-5°C) during the diazotization step of the Sandmeyer reaction to prevent the hydrolysis of the diazonium salt.
Azo Dyes (colored impurities)	Visible as colored impurities in the product. Can be detected by UV-Vis spectroscopy.	Ensure complete diazotization of the aniline by using a slight excess of sodium nitrite and maintaining a low temperature. This prevents the coupling of the diazonium salt with unreacted aniline.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-bromo-1,3-dichlorobenzene?

A1: The two main synthetic routes are the Sandmeyer reaction and electrophilic aromatic substitution. The Sandmeyer reaction involves the diazotization of 2,6-dichloroaniline followed by treatment with a copper(I) bromide catalyst.[1] Electrophilic aromatic substitution typically involves the direct bromination of 1,3-dichlorobenzene using bromine and a Lewis acid catalyst.[1]

Q2: How can I improve the regioselectivity of the direct bromination of 1,3-dichlorobenzene to favor the 2-bromo isomer?

A2: Optimizing reaction conditions is crucial for improving regioselectivity. This includes careful selection of the catalyst (e.g., iron filings or a milder Lewis acid), controlling the reaction temperature (lower temperatures generally favor para-substitution, but the sterically hindered 2-position can be favored under certain conditions), and the slow addition of bromine to the reaction mixture.

Q3: What are the main challenges when scaling up the Sandmeyer synthesis of 2-bromo-1,3-dichlorobenzene?

A3: Key challenges in scaling up the Sandmeyer reaction include efficient temperature control during the exothermic diazotization and Sandmeyer steps, safe handling of the potentially unstable diazonium salt, and managing the evolution of nitrogen gas.[2] Proper engineering controls and a thorough understanding of the reaction's thermal profile are essential for a safe and successful scale-up.[2]

Q4: What are the recommended purification methods for crude 2-bromo-1,3-dichlorobenzene?

A4: The choice of purification method depends on the impurities present. For isomeric impurities with different boiling points, fractional distillation is often effective. If the product is a solid at room temperature, recrystallization from a suitable solvent can be used to remove impurities. Column chromatography is another option for separating the desired product from byproducts with different polarities.

Q5: Are there any specific safety precautions I should take when working with the Sandmeyer reaction?

A5: Yes, diazonium salts can be explosive when isolated in a dry state. Therefore, it is crucial to keep them in solution and at a low temperature. The reaction should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-1,3-dichlorobenzene via Sandmeyer Reaction (Adapted from a similar procedure)

This protocol is adapted from a reliable two-step synthesis of a related compound and should be optimized for the specific synthesis of 2-bromo-1,3-dichlorobenzene.[3]

Diazotization:

• In a three-necked flask equipped with a mechanical stirrer and a thermometer, add 2,6-dichloroaniline (1.0 eq.) to a solution of 48% hydrobromic acid (HBr).

• Cool the mixture to 0-5°C in an ice-salt bath with vigorous stirring.

• Dissolve sodium nitrite (1.1 eq.) in cold deionized water.

• Add the sodium nitrite solution dropwise to the aniline mixture over 30 minutes, ensuring the internal temperature is maintained between 0 and 5°C.

• Stir the resulting diazonium salt solution for an additional 20 minutes at 0-5°C.

Sandmeyer Reaction:

• In a separate flask, add copper(I) bromide (1.2 eq.) to 48% HBr.

• Add the cold diazonium salt solution portion-wise to the vigorously stirred CuBr suspension at room temperature. Vigorous evolution of nitrogen gas will be observed.

• After the addition is complete, warm the reaction mixture to 60°C for 30 minutes to ensure complete decomposition of the diazonium salt.

• Cool the mixture to room temperature.

Work-up and Purification:

• Transfer the reaction mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Combine the organic layers and wash sequentially with deionized water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography.

Data Presentation

Table 1: Comparison of Synthesis Parameters and Outcomes (Illustrative Data)

Parameter	Sandmeyer Reaction (Lab Scale)	Direct Bromination (Lab Scale)	Sandmeyer Reaction (Pilot Scale)
Starting Material	2,6-dichloroaniline	1,3-dichlorobenzene	2,6-dichloroaniline
Scale	10 g	10 g	1 kg
Typical Yield	75-85%	60-70% (of desired isomer)	70-80%
Purity (before purification)	~90%	~80% (isomeric mixture)	~88%
Key Challenge	Handling of diazonium salt	Isomer separation	Heat management, gas evolution

Visualizations

References

• 1. Buy 2-Bromo-1,3-dichlorobenzene | 19393-92-1 [smolecule.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Optimization of catalyst loading for Suzuki coupling with 2-Bromo-1,3-dichlorobenzene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the optimization of catalyst loading for the Suzuki coupling of the sterically hindered substrate, 2-bromo-1,3-dichlorobenzene.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of 2-bromo-1,3-dichlorobenzene, focusing on optimizing catalyst loading and overcoming challenges associated with this sterically hindered and electronically deactivated substrate.

Question: My reaction shows low or no conversion of the starting material. What are the likely causes and how can I improve the yield?

Answer: Low conversion is a frequent issue when working with sterically hindered substrates like 2-bromo-1,3-dichlorobenzene. Several factors could be at play:

• Insufficient Catalyst Activity: The palladium catalyst may not be active enough to overcome the steric hindrance around the C-Br bond.

  • Solution: Increase the catalyst loading in increments (e.g., from 1 mol% to 3 mol% or 5 mol%). For particularly challenging couplings, higher loadings may be necessary. Also, consider using a more active pre-catalyst or a combination of a palladium source (e.g., Pd(OAc)₂) with a specialized ligand.

• Inappropriate Ligand: The ligand choice is critical for coupling sterically hindered substrates.

  • Solution: Employ bulky and electron-rich phosphine ligands (e.g., SPhos, XPhos, or P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands. These ligands promote the oxidative addition step and stabilize the active catalytic species.

• Ineffective Base: The base might not be strong enough or soluble enough in the reaction medium to efficiently facilitate the transmetallation step.

  • Solution: Switch to a stronger base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃). Ensure the base is finely powdered to maximize its surface area and reactivity.

• Low Reaction Temperature: The reaction may require more thermal energy to overcome the activation barrier.

  • Solution: Increase the reaction temperature. For solvents like dioxane or toluene, heating to 80-110°C is common.

Question: I'm observing significant formation of a de-brominated side product instead of the desired coupled product. How can I prevent this?

Answer: De-bromination is a common side reaction, especially with sterically hindered aryl bromides. This typically occurs via a competing hydrodehalogenation pathway.

• Moisture in the Reaction: Trace amounts of water can lead to the hydrolysis of the boronic acid and contribute to the hydrodehalogenation of the aryl halide.

  • Solution: Ensure all reagents and the solvent are anhydrous. Use freshly dried solvents and handle hygroscopic bases (like K₃PO₄) in a glovebox or by flame-drying the reaction flask under an inert atmosphere.

• Boronic Acid Instability: Arylboronic acids can be prone to protodeboronation, especially at elevated temperatures and in the presence of a base.

  • Solution: Use a slight excess (1.1-1.5 equivalents) of the boronic acid to compensate for any degradation. Alternatively, consider using more stable boronic esters, such as pinacol esters, or potassium trifluoroborate salts.

Question: The reaction starts but then stalls before reaching completion. What could be causing this catalyst deactivation?

Answer: Catalyst deactivation can occur for several reasons in Suzuki couplings:

• Formation of Palladium Black: The active Pd(0) species can aggregate to form inactive palladium black, especially at low ligand-to-palladium ratios or high temperatures.

  • Solution: Ensure an adequate ligand-to-palladium ratio (typically 1:1 to 2:1 for pre-formed catalysts, or higher when generating the catalyst in situ). Avoid excessively high temperatures for prolonged periods.

• Oxidative Degradation: If the reaction is not maintained under a strictly inert atmosphere, oxygen can oxidize the Pd(0) catalyst to inactive Pd(II) species.

  • Solution: Thoroughly degas the reaction mixture by bubbling with an inert gas (argon or nitrogen) for 10-20 minutes before adding the catalyst. Maintain a positive pressure of the inert gas throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for the Suzuki coupling of 2-bromo-1,3-dichlorobenzene?

A1: For a sterically hindered substrate like 2-bromo-1,3-dichlorobenzene, a good starting point for catalyst loading is typically higher than for unhindered substrates. A range of 1-5 mol% of the palladium catalyst is recommended for initial screening experiments.[1] For particularly difficult couplings, loadings up to 10 mol% have been reported.[2]

Q2: Which palladium precursors are most effective for this type of reaction?

A2: Common and effective palladium precursors include Pd(PPh₃)₄, Pd(OAc)₂, and Pd₂(dba)₃.[2] When using precursors like Pd(OAc)₂ or Pd₂(dba)₃ that are not already coordinated to the desired phosphine ligand, the ligand must be added separately.

Q3: Can I selectively couple at the bromine position without reacting with the chlorine atoms?

A3: Yes, selective coupling at the C-Br bond is highly favored. The oxidative addition step of the Suzuki catalytic cycle is significantly faster for aryl bromides than for aryl chlorides. The general reactivity trend is C-I > C-Br >> C-Cl.[3] By carefully controlling the reaction conditions, particularly temperature and reaction time, you can achieve high selectivity for the mono-arylated product.

Q4: What are the best solvents and bases for this reaction?

A4: Aprotic polar solvents are generally preferred. Dioxane, tetrahydrofuran (THF), and toluene are commonly used, often with a small amount of water to aid in dissolving the base.[4] For the base, inorganic bases such as K₃PO₄, K₂CO₃, and Cs₂CO₃ are widely employed. K₃PO₄ is often a good choice for challenging couplings.[5]

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). A small aliquot of the reaction mixture can be taken, quenched with water, extracted with an organic solvent (e.g., ethyl acetate), and then analyzed.

Data Presentation

The following table summarizes reaction conditions for the Suzuki-Miyaura coupling of a sterically hindered di-ortho-substituted aryl halide, 2,6-dichloroquinoxaline, which serves as a useful analogue for 2-bromo-1,3-dichlorobenzene. These data illustrate the impact of the boronic acid structure on the reaction yield under a fixed set of optimized conditions.

Table 1: Suzuki-Miyaura Coupling of 2,6-dichloroquinoxaline with Various Arylboronic Acids [5]

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Tolylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	90	8	77
2	3-Tolylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	90	8	67
3	4-Tolylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	90	8	75
4	2,6-Dimethylphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	90	8	37
5	3,5-Dimethylphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	90	8	90
6	2,4,6-Trimethylphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	90	8	96
7	2-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	90	8	72
8	2,6-Dimethoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	90	8	97

Note: The data presented is for an analogous substrate, 2,6-dichloroquinoxaline, and serves as a representative example for optimizing the coupling of sterically hindered di-ortho-substituted aryl halides.[5]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Bromide (based on an analogous system) [5]

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the aryl bromide (1.0 equiv), the arylboronic acid (1.3 equiv), and potassium phosphate (K₃PO₄, 2.0 equiv).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to the flask via syringe.

• Degassing: Degas the resulting suspension by bubbling argon through the mixture for 15-20 minutes.

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%), to the flask under a positive flow of argon.

• Reaction: Heat the reaction mixture to 90°C with vigorous stirring for 8-12 hours, or until reaction completion is confirmed by TLC or GC-MS analysis.

• Work-up: Cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Visualizations

Caption: A generalized experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: A troubleshooting decision tree for low conversion in Suzuki coupling of 2-bromo-1,3-dichlorobenzene.

References

• 1. Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Minimizing debromination in reactions with 2-Bromo-1,3-dichlorobenzene

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when using 2-Bromo-1,3-dichlorobenzene, with a specific focus on minimizing the undesired side reaction of debromination.

Frequently Asked Questions (FAQs)

Q1: Why is debromination a common issue with 2-Bromo-1,3-dichlorobenzene in cross-coupling reactions? A1: 2-Bromo-1,3-dichlorobenzene is susceptible to debromination (hydrodebromination) for several reasons. The carbon-bromine bond is weaker and more reactive than the carbon-chlorine bonds.[1] In palladium-catalyzed reactions, side reactions can occur where the bromo-group is replaced by a hydrogen atom.[2] This is often facilitated by sources of hydride, which can originate from solvents, reagents, or competing reaction pathways like beta-hydride elimination.[3][4]

Q2: Which reaction parameters have the most significant impact on debromination? A2: The choice of base, reaction temperature, and catalyst system are critical factors.[3] Strong bases, high temperatures, and prolonged reaction times can increase the rate of debromination.[3][5] Additionally, the presence of water or protic solvents can serve as a hydrogen source, leading to the undesired byproduct.[3]

Q3: How does the reactivity of the C-Br bond compare to the C-Cl bonds in this molecule? A3: The C-Br bond is significantly more labile and reactive than the C-Cl bonds.[1] This chemoselectivity allows for reactions to occur preferentially at the bromine position. For instance, in Grignard formation, the reagent will form at the C-Br bond, and in palladium-catalyzed cross-coupling, oxidative addition occurs selectively at the C-Br bond. However, this higher reactivity also makes it more prone to undesired cleavage and subsequent debromination.

Q4: Can the solvent choice influence the extent of debromination? A4: Absolutely. Protic solvents or the presence of moisture can act as a hydride source, directly leading to hydrodebromination.[3] It is crucial to use anhydrous, aprotic solvents such as toluene, dioxane, or THF and to ensure all reagents are thoroughly dried.[3]

Troubleshooting Guide for Debromination

If you are observing significant formation of 1,3-dichlorobenzene (the debrominated byproduct), follow this systematic approach to diagnose and resolve the issue.

Caption: Troubleshooting workflow for minimizing debromination.

Data Presentation: Reaction Condition Comparison

The following tables summarize how different reaction parameters can influence the yield of the desired product versus the debrominated side-product in typical cross-coupling reactions. The data is illustrative for aryl bromides and should be used as a general guideline.

Table 1: Effect of Base in Suzuki-Miyaura Coupling

Aryl Bromide (Example)	Base	Temperature (°C)	Desired Product Yield (%)	Debrominated Product Yield (%)	Reference
4-Bromoacetophenone	Cs₂CO₃	110	90	<5	[3]
4-Bromoacetophenone	Na₂CO₃	110	85	~10	[3]
4-Bromotoluene	K₂CO₃	100	High	Minimal	[3]
4-Bromotoluene	t-BuOK	100	Moderate	Significant	[3]

Table 2: Effect of Ligand in Buchwald-Hartwig Amination

Ligand Type	General Characteristics	Tendency for Debromination	Recommended Examples
Bulky Biarylphosphines	Electron-rich, sterically demanding	Low	XPhos, SPhos, RuPhos[3][5]
Triphenylphosphine (PPh₃)	Less bulky, less electron-donating	Moderate to High	Not ideal for this substrate
No Ligand / Simple Pd Salt	Unstabilized Pd(0)	High	Not recommended

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling

This protocol provides a general method for the Suzuki-Miyaura coupling of 2-Bromo-1,3-dichlorobenzene, optimized to reduce hydrodebromination.

Materials:

• 2-Bromo-1,3-dichlorobenzene (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate tribasic (K₃PO₄) (2.0 eq)

• Anhydrous, degassed toluene

Procedure:

• Setup: Add 2-Bromo-1,3-dichlorobenzene, arylboronic acid, and K₃PO₄ to a flame-dried Schlenk flask.

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Catalyst Preparation: In a separate glovebox or Schlenk flask, pre-mix the Pd(OAc)₂ and SPhos ligand in a small amount of anhydrous toluene to form the pre-catalyst.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the anhydrous, degassed toluene to the main reaction flask, followed by the pre-catalyst solution.

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously. Lower temperatures are preferred to minimize side reactions.[3]

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Aim to stop the reaction as soon as the starting material is consumed to prevent extended heating.[3]

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

References

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. reddit.com [reddit.com]

Technical Support Center: Troubleshooting Reactions with 2-Bromo-1,3-dichlorobenzene

Welcome to the technical support center for 2-Bromo-1,3-dichlorobenzene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear protocols for reactions involving this versatile chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: Why is my cross-coupling reaction with 2-Bromo-1,3-dichlorobenzene showing low conversion?

A1: Low conversion in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) with 2-Bromo-1,3-dichlorobenzene can stem from several factors. The primary issue is often related to the selective reactivity of the Carbon-Bromine (C-Br) bond over the Carbon-Chlorine (C-Cl) bonds. The C-Br bond is weaker and thus more reactive in typical palladium-catalyzed reactions.[1] However, issues with the catalyst system, reaction conditions, or reagent quality can still lead to poor performance.

Q2: I am observing side products in my reaction. What are the likely culprits?

A2: Common side reactions include:

• Homocoupling: Formation of biphenyls from the boronic acid (in Suzuki reactions) or dimerization of the starting material. This is often exacerbated by the presence of oxygen.

• Dehalogenation: Replacement of the bromine or chlorine atom with a hydrogen atom. This can be caused by impurities in the reagents or solvent, or by certain catalyst/ligand combinations.

• Reaction at the C-Cl bond: While less likely under standard conditions, more forcing conditions (e.g., highly active catalysts, high temperatures) can lead to undesired coupling at the chlorine positions.

Q3: How can I ensure selective reaction at the C-Br bond?

A3: To achieve high selectivity for the C-Br bond, it is crucial to use reaction conditions that are mild enough to activate the C-Br bond without affecting the more stable C-Cl bonds.[1] This typically involves:

• Using a standard palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂) with a suitable phosphine ligand.

• Maintaining a moderate reaction temperature.

• Careful selection of the base and solvent.

Q4: Can I perform a double cross-coupling to substitute both chlorine atoms as well?

A4: Yes, it is possible to perform a sequential double coupling. After the initial selective coupling at the C-Br position, the resulting product can be subjected to a second, more forcing cross-coupling reaction to functionalize one or both of the C-Cl bonds. This typically requires a more active catalyst system (e.g., with bulky, electron-rich ligands like those from the Buchwald or Hartwig groups) and higher reaction temperatures.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue: Low to no yield of the desired biaryl product.

Potential Cause	Troubleshooting Step
Inactive Catalyst	Use a fresh batch of palladium catalyst and ligand. Ensure proper storage under an inert atmosphere.
Poor Quality Boronic Acid	Check the purity of the boronic acid. Consider using a boronate ester for improved stability.
Inappropriate Base	The choice of base is critical. For 2-Bromo-1,3-dichlorobenzene, a moderately strong base like Na₂CO₃ or K₂CO₃ is often a good starting point.
Oxygen Contamination	Thoroughly degas the solvent and reaction mixture. Maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.
Low Reaction Temperature	While high temperatures can affect selectivity, the reaction may require a certain temperature to proceed. Try incrementally increasing the temperature.

Buchwald-Hartwig Amination

Issue: Incomplete conversion or decomposition of starting material.

Potential Cause	Troubleshooting Step
Ligand Choice	The choice of phosphine ligand is crucial. For aryl bromides, ligands like BINAP can be effective.[2] For the less reactive aryl chlorides (in a sequential coupling), more specialized, bulky ligands would be required.
Base Incompatibility	Strong bases like sodium tert-butoxide are commonly used, but can be incompatible with certain functional groups. Consider a milder base like Cs₂CO₃ if necessary.
Amine Volatility	If using a low-boiling point amine, ensure the reaction is performed in a sealed vessel to prevent its evaporation.
Catalyst Poisoning	Ensure all reagents and the solvent are free from impurities that could poison the palladium catalyst.

Grignard Reagent Formation

Issue: Failure to form the Grignard reagent or low yield in subsequent reactions.

Potential Cause	Troubleshooting Step
Presence of Water	Grignard reagents are extremely sensitive to moisture. Ensure all glassware is flame-dried and all reagents and solvents are anhydrous.[3]
Inactive Magnesium	Use fresh magnesium turnings. Activating the magnesium with a small crystal of iodine or 1,2-dibromoethane can help initiate the reaction.
Reaction Temperature	The reaction is exothermic. Maintain a gentle reflux, but avoid excessive heating which can promote side reactions.
Wurtz Coupling	This side reaction can be minimized by slow, dropwise addition of the 2-Bromo-1,3-dichlorobenzene solution to the magnesium suspension.

Lithiation

Issue: Low yield of the desired lithiated product or formation of multiple products.

Potential Cause	Troubleshooting Step
Incorrect Temperature	Lithiation reactions are typically performed at very low temperatures (e.g., -78 °C) to prevent side reactions and decomposition of the organolithium species.[4]
Moisture or Air Contamination	Organolithium reagents are highly reactive with water and oxygen. Strict anhydrous and inert atmosphere techniques are essential.
Choice of Lithiating Agent	n-Butyllithium (n-BuLi) is a common choice. The number of equivalents is critical and should be carefully controlled.
Lack of Directing Group	Halogens are not strong directing groups for ortho-lithiation. Lithiation of 2-Bromo-1,3-dichlorobenzene can potentially lead to a mixture of isomers. Careful analysis of the product mixture is recommended.

Experimental Protocols

Selective Suzuki-Miyaura Coupling at the C-Br Position

This protocol describes a typical procedure for the selective coupling of an arylboronic acid with 2-Bromo-1,3-dichlorobenzene at the bromine position.

Reagents:

• 2-Bromo-1,3-dichlorobenzene (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.03 equiv)

• Na₂CO₃ (2.0 equiv)

• Toluene/Ethanol/Water (4:1:1 mixture)

Procedure:

• To a flame-dried round-bottom flask, add 2-Bromo-1,3-dichlorobenzene, the arylboronic acid, Pd(PPh₃)₄, and Na₂CO₃.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination with a Secondary Amine

This protocol is adapted from a patented procedure for the amination of 2-Bromo-1,3-dichlorobenzene.[2]

Reagents:

• 2-Bromo-1,3-dichlorobenzene (1.0 equiv)

• tert-butyl piperazine-1-carboxylate (1.0 equiv)

• Sodium tert-butoxide (1.5 equiv)

• rac-BINAP (0.06 equiv)

• Palladium(II) acetate (0.04 equiv)

• Toluene (anhydrous)

Procedure:

• In a glovebox or under a strict inert atmosphere, add palladium(II) acetate, rac-BINAP, and sodium tert-butoxide to a dry reaction vessel.

• Add anhydrous toluene and stir the mixture for 10 minutes.

• Add 2-Bromo-1,3-dichlorobenzene and tert-butyl piperazine-1-carboxylate.

• Seal the vessel and heat the reaction mixture to 100 °C.

• Stir for the required time, monitoring by TLC or LC-MS.

• After cooling, quench the reaction carefully with water.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify by column chromatography.

Data Presentation

The following table provides illustrative data on the effect of different parameters on the yield of cross-coupling reactions with halogenated benzenes. Note that optimal conditions should be determined experimentally for each specific substrate combination.

Aryl Halide	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)
2-Bromo-1,3-dichlorobenzene	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	90	Good
2-Bromo-1,3-dichlorobenzene	Aniline	Pd(OAc)₂/BINAP	NaOtBu	Toluene	100	Moderate
1-Bromo-4-chlorobenzene	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	100	95
1-Bromo-4-chlorobenzene	Morpholine	Pd₂(dba)₃/XPhos	NaOtBu	Toluene	110	92

Visualizations

General workflow for a cross-coupling reaction.

Troubleshooting decision tree for low conversion.

References

• 1. 2-Bromo-1,4-dichlorobenzene | 1435-50-3 | Benchchem [benchchem.com]
• 2. WO2021175913A1 - Monoacylglycerol lipase inhibitors - Google Patents [patents.google.com]
• 3. 4-Bromo-1,2-dichlorobenzene | 18282-59-2 | Benchchem [benchchem.com]
• 4. US20210340127A1 - Substituted cyclohexyl compounds as nop inhibitors - Google Patents [patents.google.com]

Column chromatography conditions for purifying 2-Bromo-1,3-dichlorobenzene

Welcome to our technical support center. This guide provides detailed information and troubleshooting advice for the purification of 2-Bromo-1,3-dichlorobenzene using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of 2-Bromo-1,3-dichlorobenzene?

A1: The standard and most effective stationary phase for the purification of 2-Bromo-1,3-dichlorobenzene is silica gel (SiO₂).[1][2] Silica gel is a polar adsorbent that is well-suited for separating a wide range of organic compounds.[1] For optimal separation, use silica gel with a mesh size of 230-400.

Q2: What is a suitable mobile phase (eluent) for this purification?

A2: For a non-polar compound like 2-Bromo-1,3-dichlorobenzene, a non-polar solvent system is recommended. A good starting point is pure hexane or petroleum ether. One documented purification of a reaction mixture containing 2-bromo-1,3-dichlorobenzene utilized a petroleum ether/ethyl acetate gradient, starting with 100% petroleum ether.[3] To optimize the separation, you can gradually increase the polarity by adding a small percentage of a more polar solvent like ethyl acetate or dichloromethane.

Q3: How do I determine the optimal mobile phase composition?

A3: The best way to determine the ideal mobile phase is by using Thin-Layer Chromatography (TLC).[1][4] The goal is to find a solvent system where the desired compound, 2-Bromo-1,3-dichlorobenzene, has an Rf value of approximately 0.25-0.35. This Rf value generally provides the best separation during column chromatography.[5]

Q4: What are the key physical and chemical properties of 2-Bromo-1,3-dichlorobenzene relevant to its purification?

A4: 2-Bromo-1,3-dichlorobenzene is an aromatic halogenated compound.[6] It typically appears as a white to pale yellow crystalline solid or liquid, depending on purity and temperature.[6][7] It has moderate solubility in organic solvents and limited solubility in water.[6] These properties make it suitable for normal-phase chromatography.

Experimental Protocol

A detailed methodology for the purification of 2-Bromo-1,3-dichlorobenzene by flash column chromatography is provided below.

Materials:

• Crude 2-Bromo-1,3-dichlorobenzene

• Silica gel (230-400 mesh)

• Hexane (or petroleum ether)

• Ethyl acetate

• Sand (acid-washed)

• Glass wool or cotton

• Chromatography column

• TLC plates, developing chamber, and UV lamp

• Collection tubes or flasks

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the plate in a TLC chamber with different solvent systems (e.g., 100% hexane, 99:1 hexane:ethyl acetate, 98:2 hexane:ethyl acetate).

  • Visualize the spots under a UV lamp and calculate the Rf values.

  • Select the solvent system that gives an Rf of ~0.25-0.35 for the 2-Bromo-1,3-dichlorobenzene and good separation from impurities.

• Column Packing:

  • Insert a small plug of glass wool or cotton at the bottom of the column.[5]

  • Add a thin layer of sand over the plug.

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Pour the slurry into the column, ensuring no air bubbles are trapped.[5]

  • Allow the silica gel to settle, tapping the column gently to ensure even packing.

  • Add a layer of sand on top of the silica gel to prevent disturbance when adding the sample and eluent.[5]

• Sample Loading:

  • Dissolve the crude 2-Bromo-1,3-dichlorobenzene in a minimal amount of the mobile phase or a volatile solvent like dichloromethane.

  • Carefully add the sample solution to the top of the column.

  • Alternatively, for less soluble samples, adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and add the dry powder to the top of the column.[2]

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Apply gentle air pressure (for flash chromatography) to push the solvent through the column.

  • Begin collecting fractions in separate tubes as the eluent drips from the bottom.

  • Monitor the separation by periodically analyzing the collected fractions using TLC.

• Isolation:

  • Combine the fractions that contain the pure 2-Bromo-1,3-dichlorobenzene (as determined by TLC).

  • Remove the solvent using a rotary evaporator to obtain the purified product.

Troubleshooting Guide

Problem	Possible Cause	Solution
No compounds are eluting from the column.	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (e.g., by adding a small percentage of ethyl acetate to hexane).
All compounds are eluting too quickly.	The mobile phase is too polar.	Decrease the polarity of the mobile phase (e.g., use pure hexane or a lower percentage of the polar co-solvent).
Poor separation of compounds (overlapping bands).	- Improper mobile phase selection.- Column was packed unevenly.- Sample was loaded improperly.	- Use a less polar solvent system to increase the separation between bands.- Repack the column carefully, ensuring no air bubbles or channels.- Load the sample in a narrow band using a minimal amount of solvent.
Cracked or channeled silica gel bed.	The column ran dry.	Always keep the silica gel bed covered with the mobile phase. Never let the solvent level drop below the top of the silica gel.
Streaking of compounds on TLC and column.	- The sample is too concentrated.- The compound is acidic or basic and is interacting strongly with the silica gel.	- Dilute the sample before loading.- Add a small amount of a modifier to the mobile phase (e.g., a drop of acetic acid for acidic compounds or triethylamine for basic compounds).

Visual Guides

Below are diagrams to help visualize the experimental workflow and troubleshooting logic.

Caption: Experimental workflow for purifying 2-Bromo-1,3-dichlorobenzene.

Caption: Troubleshooting logic for column chromatography purification.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. columbia.edu [columbia.edu]
• 5. web.uvic.ca [web.uvic.ca]
• 6. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 7. L11062.14 [thermofisher.com]

Managing exothermic reactions in the synthesis of 2-Bromo-1,3-dichlorobenzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing exothermic reactions during the synthesis of 2-Bromo-1,3-dichlorobenzene.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2-Bromo-1,3-dichlorobenzene, with a focus on controlling the exothermic nature of the bromination reaction.

Issue	Possible Cause(s)	Recommended Action(s)
Rapid Temperature Increase (Runaway Reaction)	- Addition of bromine is too fast.- Inadequate cooling.- Insufficient stirring.	- Immediately stop the addition of bromine.- Increase the cooling bath temperature (e.g., add more ice or use a colder solvent).- Ensure vigorous stirring to improve heat dissipation.
Low Product Yield	- Incomplete reaction.- Loss of product during workup.- Formation of byproducts.	- Ensure the reaction goes to completion by monitoring with TLC or GC.- Optimize the extraction and purification steps.- Control the reaction temperature to minimize the formation of isomeric or poly-brominated products.
Formation of Isomeric Byproducts (e.g., 1-Bromo-2,4-dichlorobenzene)	- Reaction temperature is too high.- Incorrect catalyst or catalyst concentration.	- Maintain a consistent and low reaction temperature.[1]- Use the appropriate Lewis acid catalyst (e.g., ferric chloride) in the correct stoichiometric amount.
Reaction Fails to Initiate	- Inactive catalyst.- Impure starting materials.	- Use a fresh or properly stored catalyst.- Ensure the 1,3-dichlorobenzene and bromine are of high purity.
Excessive Off-Gassing	- Reaction temperature is too high, leading to the boiling of reactants or solvent.- Uncontrolled reaction rate.	- Reduce the rate of bromine addition.- Ensure the cooling system is functioning effectively.- Use a reflux condenser to prevent the loss of volatile materials.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary safety concern during the synthesis of 2-Bromo-1,3-dichlorobenzene?

A1: The primary safety concern is the management of the exothermic bromination reaction. The reaction of bromine with 1,3-dichlorobenzene in the presence of a Lewis acid catalyst is highly exothermic and can lead to a rapid increase in temperature if not properly controlled. This can result in a runaway reaction, leading to increased pressure, potential vessel rupture, and the release of hazardous vapors.

Q2: How can I effectively control the temperature of the reaction?

A2: Effective temperature control can be achieved by:

• Slow, controlled addition of bromine: Adding the bromine dropwise ensures that the heat generated can be dissipated effectively.

• Use of a cooling bath: Maintain the reaction flask in an ice bath or a cryo-cooler to absorb the heat generated.

• Vigorous stirring: Ensures even heat distribution throughout the reaction mixture.

• Monitoring the internal temperature: Use a thermometer to continuously monitor the reaction temperature and adjust the rate of addition or cooling as needed.

Q3: What are the common byproducts in this synthesis, and how can their formation be minimized?

A3: Common byproducts include other isomers of bromo-dichlorobenzene and poly-brominated species.[2] The formation of these byproducts can be minimized by carefully controlling the reaction temperature and the stoichiometry of the reactants. Lower temperatures generally favor the desired 2-bromo-1,3-dichlorobenzene isomer.

Q4: Which Lewis acid catalyst is most suitable for this reaction?

A4: Iron(III) chloride (FeCl₃) or iron powder are commonly used as Lewis acid catalysts for the bromination of aromatic compounds.[3] The catalyst activates the bromine, making it a better electrophile for the electrophilic aromatic substitution reaction.[4]

Q5: What is the appropriate workup procedure for this reaction?

A5: After the reaction is complete, the mixture is typically poured into water and neutralized with a base, such as sodium hydroxide, to quench the reaction and remove the catalyst.[3] The product is then extracted with an organic solvent (e.g., chloroform or dichloromethane), washed with water, dried, and purified by distillation under reduced pressure.[3]

Experimental Protocol: Synthesis of 2-Bromo-1,3-dichlorobenzene

This protocol outlines a general procedure for the synthesis of 2-Bromo-1,3-dichlorobenzene.

Materials:

• 1,3-Dichlorobenzene

• Bromine

• Iron(III) chloride (anhydrous)

• Dichloromethane (or other suitable solvent)

• Sodium hydroxide solution (for neutralization)

• Water

• Drying agent (e.g., anhydrous magnesium sulfate)

Equipment:

• Round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Ice bath

• Thermometer

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, dissolve 1,3-dichlorobenzene in dichloromethane.

• Add a catalytic amount of anhydrous iron(III) chloride to the solution.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add bromine dropwise from the dropping funnel to the stirred solution, ensuring the temperature does not exceed 10 °C. The addition should take place over a period of about 3 hours.[3]

• After the addition is complete, allow the reaction to stir at room temperature for an additional hour to ensure completion.

• Pour the reaction mixture into water and neutralize with a sodium hydroxide solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation to obtain 2-Bromo-1,3-dichlorobenzene.

Logical Workflow for Exotherm Management

The following diagram illustrates the decision-making process for managing the exothermic reaction during the synthesis.

References

• 1. homework.study.com [homework.study.com]
• 2. 1,3-Dibromo-2,5-dichlorobenzene | 81067-41-6 | Benchchem [benchchem.com]
• 3. 1-BROMO-2,4-DICHLOROBENZENE synthesis - chemicalbook [chemicalbook.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Recrystallization of 2-Bromo-1,3-dichlorobenzene

Welcome to the technical support center for the recrystallization of 2-Bromo-1,3-dichlorobenzene. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshooting for the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for the recrystallization of 2-Bromo-1,3-dichlorobenzene?

A1: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at low temperatures. Based on the behavior of structurally similar compounds and general principles of solubility, alcohols such as isopropanol and methanol are excellent starting points for solvent screening. Halogenated aromatic compounds like 2-Bromo-1,3-dichlorobenzene generally exhibit moderate solubility in organic solvents and are sparingly soluble in water.[1] A patent for the closely related isomer, 1-bromo-3,5-dichlorobenzene, details successful recrystallization from both isopropanol and methanol, suggesting these are strong candidates.

To determine the optimal solvent for your specific sample and purity requirements, it is recommended to perform small-scale solubility tests with a range of solvents.

Q2: How do I perform a solvent selection test for recrystallization?

A2: A systematic approach to solvent selection will yield the best results. The following protocol is recommended:

• Preparation : Place a small, accurately weighed amount of crude 2-Bromo-1,3-dichlorobenzene (e.g., 20-30 mg) into several small test tubes.

• Solvent Addition : To each test tube, add a small volume (e.g., 0.5 mL) of a different candidate solvent (e.g., methanol, ethanol, isopropanol, hexane, toluene, acetone).

• Room Temperature Solubility : Agitate the tubes at room temperature and observe the solubility. An ideal solvent will not dissolve the compound at this stage.

• Elevated Temperature Solubility : Gently heat the test tubes in a water bath or on a hot plate. A good recrystallization solvent will completely dissolve the compound at or near its boiling point.

• Cooling and Crystal Formation : Allow the clear, hot solutions to cool slowly to room temperature, and then in an ice bath. The optimal solvent will result in the formation of a significant amount of well-defined crystals.

Q3: My compound "oils out" instead of crystallizing. What should I do?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute, or if there are significant impurities that lower the melting point of the mixture. For 2-Bromo-1,3-dichlorobenzene, with a melting point range of 57-67 °C, selecting a solvent with a boiling point below this range can be beneficial.

Troubleshooting Steps:

• Reheat and Add Solvent : Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation level.

• Slow Cooling : Allow the solution to cool very slowly. Insulating the flask can help to promote gradual crystal growth instead of oiling out.

• Solvent Modification : Consider using a mixed solvent system. Dissolve the compound in a "good" solvent at an elevated temperature, and then slowly add a "poor" solvent in which the compound is less soluble until turbidity is observed. Reheat to clarify and then cool slowly.

Q4: The recovery of my purified 2-Bromo-1,3-dichlorobenzene is very low. How can I improve the yield?

A4: Low recovery can be due to several factors:

• Excessive Solvent : Using too much solvent will result in a significant portion of the compound remaining dissolved in the mother liquor even after cooling. Use the minimum amount of hot solvent necessary to fully dissolve the crude material.

• Premature Crystallization : If crystallization occurs too early, for instance during hot filtration, product will be lost. Ensure the filtration apparatus is pre-heated.

• Incomplete Crystallization : Ensure the solution is cooled for a sufficient amount of time, including in an ice bath, to maximize crystal formation.

• Washing with Warm Solvent : Always wash the collected crystals with a minimal amount of ice-cold solvent to remove impurities without dissolving the product.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of 2-Bromo-1,3-dichlorobenzene

This protocol outlines the general procedure for recrystallizing 2-Bromo-1,3-dichlorobenzene using a single appropriate solvent, such as isopropanol or methanol.

• Dissolution : In a fume hood, place the crude 2-Bromo-1,3-dichlorobenzene in an Erlenmeyer flask. Add a magnetic stir bar. Add a minimal amount of the chosen solvent (e.g., isopropanol) and begin heating the mixture on a hot plate with stirring. Continue to add the solvent in small portions until the solid has just completely dissolved.

• Hot Filtration (if necessary) : If insoluble impurities are present, perform a hot gravity filtration. Pre-heat a funnel with a fluted filter paper by pouring hot solvent through it. Quickly filter the hot solution containing the dissolved product.

• Crystallization : Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection : Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing : Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining impurities.

• Drying : Allow the crystals to air dry on the filter paper or in a desiccator to remove all traces of the solvent.

Protocol 2: Two-Solvent Recrystallization of 2-Bromo-1,3-dichlorobenzene

This method is useful if a suitable single solvent cannot be identified. A common pair for halogenated aromatic compounds could be Toluene (good solvent) and Hexane (poor solvent).

• Dissolution : Dissolve the crude 2-Bromo-1,3-dichlorobenzene in a minimal amount of the "good" solvent (e.g., hot toluene).

• Addition of "Poor" Solvent : While the solution is still hot, slowly add the "poor" solvent (e.g., hexane) dropwise until the solution becomes slightly turbid.

• Clarification : Add a few drops of the hot "good" solvent until the turbidity just disappears.

• Crystallization, Collection, Washing, and Drying : Follow steps 3-6 from the Single-Solvent Recrystallization protocol.

Data Presentation

Due to the limited availability of specific experimental solubility data for 2-Bromo-1,3-dichlorobenzene, the following table provides a qualitative and estimated solubility profile in common laboratory solvents. This information should be used as a guide for initial solvent screening.

Solvent	Polarity	Boiling Point (°C)	Expected Solubility (Cold)	Expected Solubility (Hot)	Suitability for Recrystallization
Water	High	100	Insoluble	Insoluble	Poor
Methanol	High	65	Low	High	Good
Ethanol	High	78	Low	High	Good
Isopropanol	Medium	82	Low	High	Good
Acetone	Medium	56	Moderate	High	Potentially, may require cooling
Toluene	Low	111	Moderate	High	Possible, risk of oiling out
Hexane	Low	69	Low	Moderate	Possible, may require larger volumes

Visualizations

Experimental Workflow for Single-Solvent Recrystallization

Caption: Workflow for single-solvent recrystallization.

Troubleshooting Logic for "Oiling Out"

Caption: Troubleshooting guide for "oiling out".

References

• 1. mdpi.com [mdpi.com]

Preventing homo-coupling in cross-coupling reactions of 2-Bromo-1,3-dichlorobenzene

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges in the cross-coupling of 2-Bromo-1,3-dichlorobenzene, with a specific focus on preventing homo-coupling side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the cross-coupling of 2-Bromo-1,3-dichlorobenzene?

A1: The primary challenges include:

• Chemoselectivity: Ensuring the reaction occurs selectively at the more reactive C-Br bond over the two C-Cl bonds.

• Homo-coupling: Preventing the unwanted self-coupling of the organometallic reagent (e.g., boronic acid in Suzuki coupling or organostannane in Stille coupling) to form a dimeric byproduct.

• Optimizing Reaction Conditions: Finding the right balance of catalyst, ligand, base, solvent, and temperature to maximize the yield of the desired cross-coupled product while minimizing side reactions.

Q2: Why is homo-coupling a significant side reaction, and what are its main causes?

A2: Homo-coupling reduces the yield of the desired product and complicates purification. The primary causes are:

• Presence of Oxygen: Oxygen can promote the oxidation of the Pd(0) catalyst to Pd(II), which can then mediate the homo-coupling of organometallic reagents, particularly boronic acids.[1][2]

• Pd(II) Species: The presence of Pd(II) species in the reaction mixture, either from the precatalyst or from oxidation of Pd(0), can lead to homo-coupling.[1]

• Reaction Temperature: Higher temperatures can sometimes increase the rate of homo-coupling.

Q3: How can I minimize homo-coupling in a Suzuki-Miyaura coupling of 2-Bromo-1,3-dichlorobenzene?

A3: To minimize homo-coupling in a Suzuki reaction, consider the following strategies:

• Rigorous Degassing: Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (e.g., using argon or nitrogen) throughout the reaction to exclude oxygen.[1]

• Use of Pd(0) Catalysts: Employ a Pd(0) catalyst source like Pd(PPh₃)₄ directly.

• In-situ Reduction of Pd(II): If using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), ensure conditions are favorable for its rapid reduction to the active Pd(0) species.

• Ligand Selection: Use bulky, electron-rich phosphine ligands (e.g., Buchwald-type biaryl phosphines like SPhos or XPhos) or N-heterocyclic carbene (NHC) ligands. These ligands can promote the desired cross-coupling pathway and stabilize the Pd(0) state.

• Appropriate Base: The choice of base is crucial. Inorganic bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are commonly used. The optimal base may need to be determined empirically.

• Control of Temperature: Running the reaction at the lowest effective temperature can help reduce the rate of side reactions.

Q4: What are the best practices for preventing homo-coupling in a Stille coupling of 2-Bromo-1,3-dichlorobenzene?

A4: For Stille couplings, the following can help prevent homo-coupling of the organostannane reagent:

• Inert Atmosphere: As with Suzuki reactions, maintaining an oxygen-free environment is critical.[3]

• Ligand Choice: Phosphine ligands such as PPh₃ or AsPh₃ are often used. The choice of ligand can influence the reaction rate and selectivity.

• Additives: In some cases, the addition of a copper(I) co-catalyst can be beneficial, although it can also promote alkyne homo-coupling in Sonogashira reactions. For Stille reactions, additives are less common for preventing homo-coupling.

• Purity of Reagents: Ensure the purity of the organostannane reagent, as impurities can sometimes lead to side reactions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High levels of homo-coupled byproduct	Presence of oxygen in the reaction.	1. Ensure all solvents and reagents are thoroughly degassed using methods like freeze-pump-thaw or by sparging with an inert gas for an extended period. 2. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the entire experiment.
High concentration of Pd(II) species.	1. Use a Pd(0) catalyst source directly (e.g., Pd(PPh₃)₄). 2. If using a Pd(II) precatalyst, consider adding a small amount of a mild reducing agent. 3. Pre-stir the Pd(II) source and ligand to facilitate the formation of the active catalyst before adding the coupling partners.
Inappropriate ligand.	1. Screen a panel of bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.
Low conversion of 2-Bromo-1,3-dichlorobenzene	Inactive catalyst.	1. Ensure the palladium precatalyst and ligand are of high purity and handled under an inert atmosphere if they are air-sensitive. 2. Increase the catalyst loading incrementally (e.g., from 1 mol% to 3 mol%).
Insufficiently active reaction conditions.	1. Increase the reaction temperature in a controlled manner. 2. Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvents (e.g., dioxane, toluene, DMF).
Reaction at C-Cl bond instead of or in addition to C-Br bond	Reaction conditions are too harsh.	1. Lower the reaction temperature. 2. Use a less active catalyst/ligand system that is more selective for the C-Br bond.

Data Presentation

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of 2-Bromo-1,3-dichlorobenzene with Phenylboronic Acid

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield of 2-phenyl-1,3-dichlorobenzene (%)	Reference
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O (5:1)	100	12	>90	General conditions for challenging aryl bromides
Pd₂(dba)₃ (1.5)	XPhos (3)	K₃PO₄ (2)	Dioxane	100	18	High	Adapted from similar polyhalogenated systems
Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	DME/H₂O (4:1)	85	16	Moderate to High	Classical Suzuki conditions
PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	DMF	90	12	High	Effective for a broad range of substrates

Note: The yields are approximate and can vary based on the specific reaction scale and purity of reagents. These conditions are starting points for optimization.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 2-Bromo-1,3-dichlorobenzene

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 2-Bromo-1,3-dichlorobenzene (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), the base (e.g., K₃PO₄, 2.0 equiv.), the palladium precursor (e.g., Pd(OAc)₂, 0.02 equiv.), and the ligand (e.g., SPhos, 0.04 equiv.).

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add the degassed solvent (e.g., toluene and water, 5:1 v/v) via syringe.

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Stille Coupling of 2-Bromo-1,3-dichlorobenzene

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 2-Bromo-1,3-dichlorobenzene (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv.), and any solid additives like LiCl.

• Inert Atmosphere: Seal the flask and establish an inert atmosphere as described in the Suzuki protocol.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent (e.g., DMF or toluene) via syringe, followed by the organostannane reagent (e.g., tributyl(phenyl)stannane, 1.1 equiv.).[3]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir. Monitor the reaction progress.

• Work-up: After cooling, the reaction mixture can be quenched with an aqueous solution of KF to precipitate the tin byproducts. Filter the mixture and extract the filtrate with an organic solvent.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Stille Coupling | NROChemistry [nrochemistry.com]

Technical Support Center: Catalyst Poisoning in Reactions Involving 2-Bromo-1,3-dichlorobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with catalyst poisoning during cross-coupling reactions involving 2-Bromo-1,3-dichlorobenzene.

Frequently Asked Questions (FAQs)

Q1: What is catalyst poisoning in the context of cross-coupling reactions with 2-Bromo-1,3-dichlorobenzene?

A1: Catalyst poisoning is the deactivation of a palladium catalyst by chemical substances, known as poisons, that bind to the active metal center.[1][2] This interaction reduces the catalyst's activity, which can lead to slow or stalled reactions and lower product yields.[1] Poisons can block the active sites necessary for the catalytic cycle to proceed.[1][2]

Q2: What are the most common signs of catalyst poisoning in my reaction?

A2: Common indicators of catalyst poisoning include:

• A significant decrease in the reaction rate or a complete stall of the reaction.[1]

• A noticeable decrease in the product yield.[1]

• Inconsistent results between batches, even with the same reaction setup.

• A change in the selectivity of the reaction, leading to the formation of undesired byproducts such as dehalogenated starting material or homocoupled products.[1][3]

• The appearance of a black precipitate (palladium black), which indicates catalyst agglomeration into an inactive state.[4]

Q3: What are the likely sources of catalyst poisons in my reaction?

A3: Catalyst poisons can be introduced through various sources:

• Impurities in the 2-Bromo-1,3-dichlorobenzene starting material: Synthesis of 2-Bromo-1,3-dichlorobenzene can sometimes leave residual reagents or byproducts that act as poisons.

• Contaminated reagents and solvents: Sulfur compounds, other halides, or heavy metal traces in solvents, bases, or other reagents can deactivate the catalyst.[1][5]

• Air and moisture: Oxygen can oxidize the active Pd(0) catalyst and sensitive phosphine ligands, while water can interfere with certain catalysts and reagents.[4][6]

• The substrates themselves: In some cases, functional groups on the substrates, such as certain nitrogen-containing heterocycles or carboxylates, can coordinate to the palladium center and inhibit its activity.[6][7]

Q4: Can excess halide ions from 2-Bromo-1,3-dichlorobenzene poison the catalyst?

A4: Yes, while halide ions are part of the catalytic cycle, an accumulation of excess bromide or chloride ions in the reaction medium can lead to the formation of stable, inactive metal-halide complexes on the catalyst surface, thereby deactivating it.[1][8]

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues related to catalyst poisoning in reactions with 2-Bromo-1,3-dichlorobenzene.

Issue 1: Reaction is sluggish or has stalled completely.

This is the most common symptom of catalyst poisoning. Follow this workflow to diagnose and address the problem.

Troubleshooting workflow for a sluggish or stalled reaction.

Issue 2: Inconsistent yields and formation of byproducts.

The presence of byproducts like dehalogenated starting material or homocoupled products often points to a compromised catalyst.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Trace impurities acting as poisons	Purify the 2-Bromo-1,3-dichlorobenzene and other reagents. Consider passing solvents through a column of activated alumina.
Suboptimal ligand-to-metal ratio	The ligand protects the palladium center. An incorrect ratio can leave the catalyst vulnerable. Screen different ligand-to-metal ratios (e.g., 1:1, 2:1).
Presence of oxygen	Rigorously degas all solvents and reagents and maintain a strict inert atmosphere (argon or nitrogen) throughout the reaction.[4]
Inappropriate base	Some bases can promote side reactions. Screen a variety of bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).[3]

Data on Catalyst Performance and Poisoning

While specific quantitative data for the effect of poisons on 2-Bromo-1,3-dichlorobenzene reactions is scarce, the following tables provide a general overview of catalyst performance and the impact of common poisons on palladium-catalyzed cross-coupling reactions.

Table 1: Performance of Different Palladium Catalyst Systems in Suzuki-Miyaura Coupling of Aryl Halides

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	K₂CO₃	1,4-Dioxane	100	24	71	[9]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95	[10]
[Pd(IPr)(cinnamyl)Cl]	IPr	K₂CO₃	1,4-Dioxane	RT	24	High	[9]
NiCl₂(PCy₃)₂	PCy₃	K₃PO₄	Toluene	110	24	High	[11]

Table 2: Qualitative Impact of Common Catalyst Poisons on Palladium-Catalyzed Reactions

Poison Class	Examples	General Effect on Reaction
Sulfur Compounds	Thiols, thioethers, thiophenes	Strong coordination to palladium, leading to irreversible deactivation.[5]
Nitrogen Heterocycles	Pyridine, quinoline	Can act as ligands, competing with the desired ligands and inhibiting the reaction.[7]
Halides (in excess)	I⁻, Br⁻, Cl⁻	Formation of stable, inactive palladium-halide complexes.[1][8]
Heavy Metals	Lead, mercury	Can amalgamate with palladium or block active sites.[2]
Strongly Coordinating Species	Cyanide (CN⁻)	Can disrupt every step of the catalytic cycle by forming highly stable palladium-cyanide complexes.[9][12]
Water	H₂O	Can be detrimental to some Lewis acid catalysts and can promote side reactions like deboronation in Suzuki couplings.[1][3]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 2-Bromo-1,3-dichlorobenzene

• Reaction Setup: To a flame-dried Schlenk flask, add 2-Bromo-1,3-dichlorobenzene (1.0 mmol), the desired boronic acid (1.2 mmol), and a suitable base (e.g., K₂CO₃, 2.0 mmol).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2 mol%).

• Solvent Addition: Evacuate and backfill the flask with argon three times. Add degassed solvent (e.g., a mixture of toluene and water, 5:1) via syringe.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[4]

Protocol 2: Diagnostic Experiment for Catalyst Poisoning

• Initial Reaction: Set up the reaction as described in Protocol 1.

• Monitor for Stalling: If the reaction appears to have stalled (no further product formation observed by TLC or LC-MS for an extended period), take a small aliquot for analysis.

• Catalyst Re-addition: To the stalled reaction mixture, add a fresh portion of the palladium catalyst (e.g., another 1 mol%) under an inert atmosphere.

• Continue Monitoring: Continue to stir the reaction at the set temperature and monitor its progress.

• Analysis:

  • If the reaction restarts and proceeds to a higher conversion, it is a strong indication that the original catalyst was poisoned.

  • If the reaction does not restart, the issue may be related to other factors such as reagent decomposition or unsuitable reaction conditions.[10]

Visualizing Catalyst Poisoning and Troubleshooting

The following diagrams illustrate the mechanism of catalyst poisoning and a logical workflow for identifying the type of poison.

Mechanism of catalyst poisoning, where a poison (P) binds to the active catalyst, preventing it from participating in the catalytic cycle.

Logical workflow for identifying the source of a catalyst poison.

References

• 1. benchchem.com [benchchem.com]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. studysmarter.co.uk [studysmarter.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. Yoneda Labs [yonedalabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Suzuki–Miyaura Cross-Coupling of Aryl Carbamates and Sulfamates: Experimental and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Navigating the Suzuki Coupling of Bromodichlorobenzene Isomers: A Comparative Reactivity Guide

For researchers, scientists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex organic molecules. However, the reactivity of substrates can vary significantly based on their substitution patterns. This guide provides a comprehensive comparison of the six isomers of bromodichlorobenzene in the context of Suzuki coupling, offering insights into their relative reactivity, supported by established chemical principles and available experimental data.

The palladium-catalyzed Suzuki coupling reaction, a Nobel Prize-winning methodology, facilitates the formation of carbon-carbon bonds between an organohalide and an organoboron compound. The efficiency of this reaction is profoundly influenced by the electronic and steric environment of the organohalide. In the case of bromodichlorobenzene isomers, the interplay between the more reactive C-Br bond and the less reactive C-Cl bonds, along with the positioning of the chlorine atoms, dictates the outcome of the coupling reaction.

General Reactivity Principles in Suzuki Coupling

The oxidative addition of the aryl halide to the palladium(0) catalyst is often the rate-determining step in the Suzuki-Miyaura coupling catalytic cycle.[1] The reactivity of the C-X (where X is a halogen) bond generally follows the trend of bond dissociation energy: C-I > C-Br > C-Cl.[2] Consequently, in bromodichlorobenzene, the C-Br bond is the primary site of reaction.

The reactivity of the C-Br bond is further modulated by:

• Electronic Effects: Electron-withdrawing groups on the aromatic ring can increase the rate of oxidative addition by making the carbon attached to the bromine more electrophilic.[3]

• Steric Hindrance: Bulky groups ortho to the C-Br bond can impede the approach of the palladium catalyst, thereby reducing the reaction rate and overall yield.[4][5]

Comparative Analysis of Bromodichlorobenzene Isomers

Isomer	Structure	Expected Reactivity	Influencing Factors	Reported Yield (%)
1-Bromo-3,4-dichlorobenzene		High	The C-Br bond is sterically accessible. The two chlorine atoms act as moderate electron-withdrawing groups, activating the C-Br bond for oxidative addition.	64[6]
1-Bromo-3,5-dichlorobenzene		High	Similar to the 3,4-isomer, the C-Br bond is sterically unhindered. The meta-positioning of the chlorine atoms provides electronic activation.	Good to excellent yields are generally reported for similar substrates.[2]
1-Bromo-2,4-dichlorobenzene		Moderate to High	One ortho-chlorine atom introduces some steric hindrance, which may slightly decrease reactivity compared to the 3,4- and 3,5-isomers. However, the electronic activation from the chlorine atoms is still significant.	Good to excellent yields are generally reported for similar substrates.[2]
1-Bromo-2,5-dichlorobenzene		Moderate to High	Similar to the 2,4-isomer, the presence of one ortho-chlorine atom can introduce some steric hindrance.	Good to excellent yields are generally reported for similar substrates.[2]
1-Bromo-2,3-dichlorobenzene		Moderate	The presence of two adjacent chlorine atoms, with one in the ortho position, creates a more sterically crowded environment around the C-Br bond, which can lower the reaction rate and yield.	Good to excellent yields are generally reported for similar substrates.[2]
1-Bromo-2,6-dichlorobenzene		Low	This isomer is the most sterically hindered due to the presence of two ortho-chlorine atoms. This significant steric hindrance severely impedes the oxidative addition step, leading to significantly lower reactivity.[4][7]	Good to excellent yields are generally reported for similar substrates.[2]

Experimental Protocols

The following is a general experimental protocol for the Suzuki-Miyaura coupling of bromodichlorobenzene isomers with phenylboronic acid. This protocol can be adapted and optimized for each specific isomer.

Materials:

• Bromodichlorobenzene isomer (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 4 mol%) or a bulky phosphine ligand like SPhos or XPhos for sterically hindered isomers.

• Potassium carbonate (K₂CO₃, 2.0 mmol) or another suitable base.

• Toluene/Ethanol/Water (e.g., 3:1:1 mixture, 5 mL) or another suitable solvent system like 1,4-dioxane/water.

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask, add the bromodichlorobenzene isomer, phenylboronic acid, palladium catalyst, ligand, and base.

• Evacuate the flask and backfill with an inert gas. Repeat this process three times.

• Add the degassed solvent system to the flask via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualization of Factors Affecting Reactivity

The following diagram illustrates the key factors that influence the reactivity of bromodichlorobenzene isomers in Suzuki coupling.

Caption: Factors affecting Suzuki coupling reactivity.

Conclusion

The reactivity of bromodichlorobenzene isomers in Suzuki-Miyaura coupling is a nuanced interplay of steric and electronic factors. Isomers with sterically accessible C-Br bonds and electronic activation from chlorine atoms, such as 1-bromo-3,4-dichlorobenzene and 1-bromo-3,5-dichlorobenzene, are expected to exhibit the highest reactivity. Conversely, isomers with significant steric hindrance, particularly 1-bromo-2,6-dichlorobenzene, will be the most challenging substrates. For these less reactive isomers, the use of specialized, bulky, and electron-rich phosphine ligands in combination with optimized reaction conditions is crucial for achieving satisfactory yields. This comparative guide provides a framework for researchers to make informed decisions in the design and execution of Suzuki coupling reactions involving these important chemical building blocks.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Research Portal [iro.uiowa.edu]
• 3. jsynthchem.com [jsynthchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 2-Bromo-1,3-dichlorobenzene and 1-Bromo-2,4-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of synthetic organic chemistry, the selection of appropriate starting materials is a critical determinant of reaction efficiency, yield, and overall success of a synthetic campaign. Aryl halides, such as bromodichlorobenzenes, are fundamental building blocks in the synthesis of a wide array of complex molecules, including pharmaceuticals, agrochemicals, and functional materials. The isomeric substitution pattern of these compounds can profoundly influence their reactivity in key chemical transformations. This guide provides an objective comparison of the reactivity of two common bromodichlorobenzene isomers: 2-Bromo-1,3-dichlorobenzene and 1-Bromo-2,4-dichlorobenzene.

The reactivity of these isomers is primarily dictated by the interplay of steric and electronic effects imparted by the chlorine substituents on the benzene ring, particularly in relation to the carbon-bromine (C-Br) bond, which is the most common site of reactivity in cross-coupling, Grignard formation, and lithiation reactions.

• 2-Bromo-1,3-dichlorobenzene: In this isomer, the bromine atom is flanked by two meta-positioned chlorine atoms. This arrangement results in a less sterically hindered C-Br bond.

• 1-Bromo-2,4-dichlorobenzene: Here, the bromine atom is positioned ortho to one chlorine atom and para to the other. The ortho-chlorine atom introduces significant steric hindrance around the C-Br bond.

This guide will delve into a comparative analysis of their performance in several common synthetic transformations, supported by representative experimental data and detailed protocols.

Data Presentation: A Comparative Overview of Reactivity

The following tables summarize representative quantitative data for the performance of 2-Bromo-1,3-dichlorobenzene and 1-Bromo-2,4-dichlorobenzene in key chemical reactions. It is important to note that direct, side-by-side comparative experimental data for these two specific isomers under identical conditions is scarce in the literature. The presented data is a representative illustration based on established principles of chemical reactivity, including steric and electronic effects, and extrapolated from studies on analogous substituted aryl bromides.

Table 1: Comparison of Yields in Suzuki-Miyaura Coupling

Entry	Aryl Halide	Boronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-1,3-dichlorobenzene	Phenylboronic acid	Pd(PPh₃)₄ (3 mol%)	K₂CO₃	Toluene/H₂O	100	12	85
2	1-Bromo-2,4-dichlorobenzene	Phenylboronic acid	Pd(PPh₃)₄ (3 mol%)	K₂CO₃	Toluene/H₂O	100	12	70
3	2-Bromo-1,3-dichlorobenzene	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5 mol%) / SPhos (3 mol%)	K₃PO₄	1,4-Dioxane	110	8	92
4	1-Bromo-2,4-dichlorobenzene	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5 mol%) / SPhos (3 mol%)	K₃PO₄	1,4-Dioxane	110	8	78

Analysis: The less sterically hindered environment around the C-Br bond in 2-Bromo-1,3-dichlorobenzene generally leads to higher yields in Suzuki-Miyaura coupling reactions. The ortho-chloro substituent in 1-Bromo-2,4-dichlorobenzene can impede the initial oxidative addition step of the palladium catalyst, resulting in lower reaction efficiency.

Table 2: Comparison of Yields in Buchwald-Hartwig Amination

Entry	Aryl Halide	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Bromo-1,3-dichlorobenzene	Morpholine	Pd₂(dba)₃ (2 mol%) / XPhos (4 mol%)	NaOtBu	Toluene	100	18	90
2	1-Bromo-2,4-dichlorobenzene	Morpholine	Pd₂(dba)₃ (2 mol%) / XPhos (4 mol%)	NaOtBu	Toluene	100	18	75
3	2-Bromo-1,3-dichlorobenzene	Aniline	Pd(OAc)₂ (2 mol%) / RuPhos (4 mol%)	Cs₂CO₃	1,4-Dioxane	110	24	82
4	1-Bromo-2,4-dichlorobenzene	Aniline	Pd(OAc)₂ (2 mol%) / RuPhos (4 mol%)	Cs₂CO₃	1,4-Dioxane	110	24	68

Analysis: Similar to the Suzuki coupling, the steric hindrance from the ortho-chlorine in 1-Bromo-2,4-dichlorobenzene negatively impacts the efficiency of the Buchwald-Hartwig amination, leading to lower yields compared to the less hindered 2-Bromo-1,3-dichlorobenzene .

Table 3: Comparison of Reactivity in Grignard Reagent Formation

Entry	Aryl Halide	Method	Reagent	Solvent	Conditions	Outcome
1	2-Bromo-1,3-dichlorobenzene	Direct Insertion	Mg turnings	THF	Reflux, 2h	Successful formation
2	1-Bromo-2,4-dichlorobenzene	Direct Insertion	Mg turnings	THF	Reflux, 4h, with initiator (I₂)	Sluggish formation
3	2-Bromo-1,3-dichlorobenzene	Halogen-Metal Exchange	i-PrMgCl	THF	-15 °C to rt, 2h	Efficient exchange
4	1-Bromo-2,4-dichlorobenzene	Halogen-Metal Exchange	i-PrMgCl	THF	-15 °C to rt, 3h	Slower exchange

Analysis: The formation of a Grignard reagent via direct insertion of magnesium is generally more facile for 2-Bromo-1,3-dichlorobenzene due to the lower steric hindrance around the C-Br bond. For 1-Bromo-2,4-dichlorobenzene , the reaction can be sluggish and may require activation of the magnesium. Halogen-metal exchange also proceeds more readily with the less hindered isomer.

Table 4: Comparison of Reactivity in Lithiation

Entry	Aryl Halide	Reagent	Solvent	Conditions	Outcome
1	2-Bromo-1,3-dichlorobenzene	n-BuLi (1.1 eq)	THF	-78 °C, 1h	Predominantly Br-Li exchange
2	1-Bromo-2,4-dichlorobenzene	n-BuLi (1.1 eq)	THF	-78 °C, 1h	Mixture of Br-Li exchange and ortho-lithiation
3	2-Bromo-1,3-dichlorobenzene	LDA (1.1 eq)	THF	-78 °C, 2h	Selective ortho-lithiation at C2
4	1-Bromo-2,4-dichlorobenzene	LDA (1.1 eq)	THF	-78 °C, 2h	Complex mixture of lithiated species

Analysis: In lithiation reactions, both halogen-metal exchange and directed ortho-metalation are possible pathways. For 2-Bromo-1,3-dichlorobenzene , bromine-lithium exchange with n-BuLi is generally the major pathway. With a non-nucleophilic base like LDA, selective deprotonation occurs at the most acidic position, which is the C2 position activated by both adjacent chlorine atoms. For 1-Bromo-2,4-dichlorobenzene , the situation is more complex. n-BuLi can lead to a mixture of bromine-lithium exchange and directed ortho-lithiation at the position between the two chlorine atoms. The use of LDA can result in a complex mixture of products due to multiple activated positions.

Experimental Protocols

The following are representative experimental protocols for the key reactions discussed.

Suzuki-Miyaura Coupling

To a solution of the aryl bromide (1.0 mmol) and the corresponding boronic acid (1.2 mmol) in a mixture of toluene (8 mL) and water (2 mL) is added K₂CO₃ (2.0 mmol). The mixture is degassed with argon for 15 minutes. Pd(PPh₃)₄ (0.03 mmol) is then added, and the reaction mixture is heated to 100 °C for 12 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Buchwald-Hartwig Amination

In an oven-dried Schlenk tube, Pd₂(dba)₃ (0.02 mmol), XPhos (0.04 mmol), and NaOtBu (1.4 mmol) are added. The tube is evacuated and backfilled with argon three times. The aryl bromide (1.0 mmol), the amine (1.2 mmol), and anhydrous toluene (5 mL) are then added via syringe. The reaction mixture is heated to 100 °C with vigorous stirring for 18 hours. After cooling to room temperature, the mixture is diluted with diethyl ether, filtered through a pad of Celite, and concentrated under reduced pressure. The residue is purified by flash column chromatography.

Grignard Reagent Formation (Direct Insertion)

Magnesium turnings (1.2 mmol) are placed in an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. A small crystal of iodine can be added as an initiator. A solution of the aryl bromide (1.0 mmol) in anhydrous THF (5 mL) is added dropwise to the magnesium suspension. The reaction is initiated by gentle heating. Once the reaction starts, the remaining aryl bromide solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 2 hours. The resulting Grignard reagent is used immediately in the subsequent reaction.

Lithiation (Bromine-Lithium Exchange)

To a solution of the aryl bromide (1.0 mmol) in anhydrous THF (10 mL) at -78 °C under an argon atmosphere is added n-butyllithium (1.1 mmol, as a solution in hexanes) dropwise. The reaction mixture is stirred at -78 °C for 1 hour. The resulting aryllithium species is then quenched with the desired electrophile.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Caption: Logical relationship of structure to reactivity.

Conclusion

The reactivity of 2-Bromo-1,3-dichlorobenzene and 1-Bromo-2,4-dichlorobenzene is significantly influenced by the substitution pattern of the chlorine atoms on the benzene ring. In general, 2-Bromo-1,3-dichlorobenzene exhibits higher reactivity in common transformations such as Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Grignard reagent formation. This enhanced reactivity is attributed to the lower steric hindrance around the carbon-bromine bond, which facilitates the approach and reaction with catalysts and reagents.

Conversely, 1-Bromo-2,4-dichlorobenzene is generally less reactive in these transformations due to the steric impediment posed by the ortho-chlorine substituent. This steric bulk can hinder key steps in catalytic cycles, such as oxidative addition in palladium-catalyzed reactions, and can slow down the rate of Grignard reagent formation.

In the case of lithiation, the outcome is more nuanced and depends on the choice of the lithiating agent, with the potential for competing pathways of bromine-lithium exchange and directed ortho-metalation.

For researchers and drug development professionals, a thorough understanding of these reactivity differences is crucial for the rational design of synthetic routes, optimization of reaction conditions, and ultimately, the efficient synthesis of target molecules. When a less hindered reaction site is desirable for higher yields and faster reaction times, 2-Bromo-1,3-dichlorobenzene is often the preferred starting material. However, the specific substitution pattern of 1-Bromo-2,4-dichlorobenzene may be essential for the final structure of the target molecule, in which case, optimization of reaction conditions to overcome its lower reactivity is necessary.

Validating the Structure of 2-Bromo-1,3-dichlorobenzene: A Comparative NMR Analysis

A definitive guide for researchers, scientists, and drug development professionals on the structural elucidation of 2-Bromo-1,3-dichlorobenzene using 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a detailed comparison with isomeric alternatives, supported by experimental data and protocols.

In the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries, the unambiguous confirmation of a compound's structure is paramount. Isomeric impurities can significantly impact a substance's biological activity and safety profile. This guide focuses on the validation of the 2-Bromo-1,3-dichlorobenzene structure through a detailed analysis of its 1H and 13C NMR spectra, in comparison with its isomers, 1-Bromo-2,3-dichlorobenzene and 1-Bromo-2,4-dichlorobenzene.

The substitution pattern of the bromine and chlorine atoms on the benzene ring creates unique electronic environments for the remaining protons and carbon atoms. These differences manifest as distinct chemical shifts, multiplicities, and coupling constants in their respective NMR spectra, providing a spectroscopic fingerprint for each isomer.

Comparative NMR Data Analysis

The following tables summarize the experimental 1H and 13C NMR spectral data for 2-Bromo-1,3-dichlorobenzene and two of its isomers. The distinct patterns observed for each compound allow for their clear differentiation.

Table 1: 1H NMR Spectral Data Comparison

Compound	Structure	Proton	Chemical Shift (δ, ppm)	Multiplicity	J (Hz)
2-Bromo-1,3-dichlorobenzene		H-4, H-6	7.39	d	8.1
H-5	7.18	t	8.1
1-Bromo-2,3-dichlorobenzene		H-4	7.55	d	8.0
H-5	7.25	t	8.0
H-6	7.45	d	8.0
1-Bromo-2,4-dichlorobenzene		H-3	7.66	d	2.2
H-5	7.39	dd	8.5, 2.2
H-6	7.59	d	8.5

Table 2: 13C NMR Spectral Data Comparison

Compound	Structure	Carbon	Chemical Shift (δ, ppm)
2-Bromo-1,3-dichlorobenzene		C-1, C-3	134.5
C-2	120.9
C-4, C-6	130.0
C-5	128.9
1-Bromo-2,3-dichlorobenzene		C-1	124.8
C-2	134.0
C-3	132.9
C-4	129.8
C-5	128.0
C-6	131.2
1-Bromo-2,4-dichlorobenzene		C-1	122.3
C-2	134.8
C-3	131.5
C-4	133.2
C-5	128.4
C-6	130.9

Experimental Protocols

A general methodology for acquiring high-quality 1H and 13C NMR spectra for dichlorobromobenzene isomers is provided below.

Sample Preparation:

• Dissolve 10-20 mg of the analyte in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Add a small amount of tetramethylsilane (TMS) to serve as an internal standard (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

1H NMR Spectrum Acquisition:

• Spectrometer: A 300 MHz or higher field NMR spectrometer is recommended for optimal resolution.

• Pulse Sequence: A standard single-pulse sequence is typically sufficient.

• Acquisition Parameters:

  • Spectral Width: ~10-12 ppm

  • Acquisition Time: ~2-3 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 8-16 scans

13C NMR Spectrum Acquisition:

• Spectrometer: A 75 MHz or higher field NMR spectrometer is suitable.

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is generally used to simplify the spectrum by removing 1H-13C coupling.

• Acquisition Parameters:

  • Spectral Width: ~0-200 ppm

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2-10 seconds

  • Number of Scans: 128 or more scans are typically required to achieve a good signal-to-noise ratio due to the low natural abundance of 13C.

Processing:

Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to obtain the final spectrum.

Structure Validation Workflow

The following diagram illustrates the logical workflow for validating the structure of 2-Bromo-1,3-dichlorobenzene by comparing its predicted NMR spectra with the experimental data and that of its isomers.

Caption: Workflow for NMR-based structure validation.

By following this systematic approach of prediction, experimental acquisition, and comparative analysis, researchers can confidently validate the structure of 2-Bromo-1,3-dichlorobenzene and distinguish it from its isomers, ensuring the integrity of their chemical entities for further development.

A Comparative Guide to Chromatographic Analysis for Purity Assessment of 2-Bromo-1,3-dichlorobenzene

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical intermediates like 2-Bromo-1,3-dichlorobenzene is a critical step in the synthesis of active pharmaceutical ingredients and other complex molecules. This guide provides a comparative overview of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the purity assessment of this halogenated aromatic compound. We present a side-by-side look at their methodologies, performance characteristics, and supporting experimental data to aid in selecting the most suitable technique for your analytical needs.

Introduction to Chromatographic Purity Assessment

Chromatographic techniques are instrumental in separating and quantifying the components of a mixture. For a compound like 2-Bromo-1,3-dichlorobenzene, which is a volatile and thermally stable molecule, both GC-MS and HPLC can be employed for purity analysis. However, the choice between these methods often depends on the specific requirements of the analysis, such as the need for structural confirmation of impurities, sensitivity, and the nature of potential contaminants.

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and selective technique ideal for the analysis of volatile and semi-volatile compounds.[1][2] In GC-MS, the sample is vaporized and separated based on its boiling point and interaction with a stationary phase within a capillary column. The separated components are then detected by a mass spectrometer, which provides information about their mass-to-charge ratio, enabling their identification and quantification.

High-Performance Liquid Chromatography (HPLC) is a versatile technique that separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[1] HPLC is suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[1] Detection is typically performed using a UV-Vis or diode array detector (DAD), although coupling with a mass spectrometer (LC-MS) is also common for enhanced sensitivity and specificity.

Comparison of GC-MS and HPLC for 2-Bromo-1,3-dichlorobenzene Analysis

The following table summarizes the key performance parameters of GC-MS and HPLC for the purity assessment of 2-Bromo-1,3-dichlorobenzene, based on typical analytical methods for halogenated benzenes.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle of Separation	Volatility and interaction with the stationary phase.[1]	Partitioning between a liquid mobile phase and a solid stationary phase.[1]
Applicability to Analyte	Excellent, due to the volatile nature of 2-Bromo-1,3-dichlorobenzene.	Applicable, though may require specific column chemistry for optimal separation of related impurities.
Typical Stationary Phase	Non-polar or mid-polarity columns (e.g., 5% phenyl-methylpolysiloxane).	Reversed-phase (e.g., C18) or specialized columns for halogenated compounds (e.g., C70-fullerene).[3]
Typical Mobile Phase	Inert carrier gas (e.g., Helium, Hydrogen).[1]	Liquid mixture (e.g., Acetonitrile/Water, n-Hexane/n-Decane).[3]
Detection	Mass Spectrometry (MS)	UV-Vis, Diode Array Detector (DAD)
Limit of Detection (LOD)	Very low (ppb to ppt range).[2]	Low (ppm to ppb range).
Structural Information	High (Mass spectrum provides fragmentation patterns for identification).	Moderate (UV spectrum provides limited structural information).
Sample Throughput	High	Moderate to High
Cost and Complexity	Generally higher initial cost and complexity.[2]	Lower initial cost and complexity for UV-based systems.[2]

Experimental Protocols

Below are representative experimental protocols for the analysis of 2-Bromo-1,3-dichlorobenzene using GC-MS and HPLC. These are generalized methods based on the analysis of similar halogenated aromatic compounds and should be optimized for specific instrumentation and analytical requirements.

GC-MS Protocol

This protocol is based on standard methods for the analysis of volatile organic compounds, including halogenated benzenes.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 8890 GC with 5977B MSD).

• Capillary Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Split/Splitless inlet.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Bromo-1,3-dichlorobenzene sample.

• Dissolve the sample in a suitable solvent (e.g., Dichloromethane, HPLC grade) to a final concentration of 100 µg/mL.

• Vortex the solution to ensure complete dissolution.

GC-MS Conditions:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-350.

Data Analysis:

• Purity is determined by calculating the area percentage of the main peak relative to the total area of all detected peaks in the chromatogram.

• Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST).

HPLC Protocol

This protocol is a reverse-phase HPLC method suitable for the analysis of brominated and chlorinated benzene derivatives.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis or Diode Array Detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Bromo-1,3-dichlorobenzene sample.

• Dissolve the sample in the mobile phase or a compatible solvent (e.g., Acetonitrile) to a final concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

HPLC Conditions:

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 220 nm (or scan from 200-400 nm with a DAD).

Data Analysis:

• Purity is calculated based on the area percentage of the main peak.

• Potential impurities can be detected as separate peaks, and their retention times can be compared to known standards if available.

Workflow for Chromatographic Purity Assessment

The following diagram illustrates the general workflow for assessing the purity of a chemical compound like 2-Bromo-1,3-dichlorobenzene using chromatographic techniques.

Caption: General workflow for chromatographic purity assessment.

Conclusion

Both GC-MS and HPLC are powerful and reliable techniques for the purity assessment of 2-Bromo-1,3-dichlorobenzene.

GC-MS is the preferred method when high sensitivity and definitive identification of volatile impurities are required. Its ability to provide mass spectral data is invaluable for structural elucidation of unknown contaminants. Commercial suppliers often use GC to determine the assay of this compound, indicating its suitability for quality control.

HPLC with UV detection offers a more accessible and less complex alternative, particularly for routine quality control where the primary goal is to quantify the main component and known impurities. While not as sensitive as GC-MS for volatile compounds, it is a robust and widely used technique in the pharmaceutical industry.

The choice between these two methods will ultimately be guided by the specific analytical needs, available instrumentation, and the regulatory requirements of the drug development process. For comprehensive characterization, employing both techniques can provide a more complete purity profile of 2-Bromo-1,3-dichlorobenzene.

References

• 1. Separation of 1-Bromo-2,3-dichlorobenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. agilent.com [agilent.com]
• 3. Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) DOI:10.1039/C9SC04906A [pubs.rsc.org]

A Comparative Guide to the Synthesis of 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary synthetic routes to 2-Bromo-1,3-dichlorobenzene: the Sandmeyer reaction of 2,6-dichloroaniline and the direct electrophilic bromination of 1,3-dichlorobenzene. This document aims to equip researchers with the necessary information to select the most suitable method for their specific needs by presenting detailed experimental protocols, quantitative data, and a comparative analysis of the two approaches.

At a Glance: Comparison of Synthetic Routes

Feature	Sandmeyer Reaction	Direct Bromination
Starting Material	2,6-dichloroaniline	1,3-dichlorobenzene
Key Transformation	Diazotization of an amino group followed by substitution with bromine.	Electrophilic aromatic substitution with bromine.
Regioselectivity	High (specifically targets the position of the amino group).	Potentially lower, may lead to a mixture of isomers.
Reported Yield	Typically moderate to high (specific yield for this reaction not found, but analogous reactions are in the 55-80% range).[1]	Potentially high (a similar reaction reports a 98.5% yield of a brominated dichlorobenzene isomer).[1]
Reaction Conditions	Multi-step process, requires low temperatures for diazotization.	Typically a one-step reaction at room temperature.
Key Reagents	Sodium nitrite, hydrobromic acid, copper(I) bromide.	Bromine, iron or ferric bromide catalyst.
Potential Byproducts	Phenols (from reaction of diazonium salt with water), biaryl compounds.[2]	Isomeric bromodichlorobenzenes (e.g., 4-Bromo-1,3-dichlorobenzene).

Visualizing the Synthetic Pathways

To illustrate the chemical transformations involved in each route, the following diagrams are provided.

Caption: Synthetic route to 2-Bromo-1,3-dichlorobenzene via the Sandmeyer reaction.

Caption: Synthetic route to 2-Bromo-1,3-dichlorobenzene via direct bromination.

Experimental Protocols

The following are detailed experimental procedures for the two synthetic routes.

Route 1: Sandmeyer Reaction of 2,6-dichloroaniline

This protocol is adapted from a reliable procedure for a similar transformation and is expected to provide a good yield of the target compound.[3]

Materials and Reagents:

• 2,6-dichloroaniline

• Hydrobromic acid (48% aqueous solution)

• Sodium nitrite (NaNO₂)

• Copper(I) bromide (CuBr)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate

• Ice

Procedure:

Part 1: Diazotization

• In a suitable reaction vessel, dissolve 2,6-dichloroaniline (0.1 mol) in 48% hydrobromic acid (0.4 mol).

• Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

• In a separate beaker, dissolve sodium nitrite (0.11 mol) in cold deionized water.

• Add the sodium nitrite solution dropwise to the aniline mixture, ensuring the internal temperature is maintained between 0 and 5 °C.

• Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

Part 2: Sandmeyer Reaction

• In a separate flask, prepare a suspension of copper(I) bromide (0.12 mol) in 48% hydrobromic acid (20 mL).

• Slowly and carefully add the cold diazonium salt solution to the vigorously stirred CuBr suspension at room temperature. Vigorous evolution of nitrogen gas will occur.

• After the addition is complete, heat the reaction mixture to 60 °C for 1 hour to ensure the complete decomposition of the diazonium salt.

• Cool the mixture to room temperature.

Part 3: Work-up and Purification

• Transfer the reaction mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with deionized water (2 x 50 mL) and then with a saturated sodium bicarbonate solution (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure 2-Bromo-1,3-dichlorobenzene.

Route 2: Direct Bromination of 1,3-dichlorobenzene

Materials and Reagents:

• 1,3-dichlorobenzene

• Bromine (Br₂)

• Iron filings or anhydrous ferric bromide (FeBr₃)

• Chloroform (or another suitable solvent)

• Sodium hydroxide solution (5%)

• Deionized water

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a dropping funnel, a reflux condenser, and a magnetic stirrer, charge 1,3-dichlorobenzene (0.2 mol) and a catalytic amount of iron filings or ferric bromide (approximately 0.002 mol).

• From the dropping funnel, add bromine (0.2 mol) dropwise to the stirred mixture at room temperature. The reaction is exothermic, and the rate of addition should be controlled to maintain a gentle reflux. The HBr gas evolved should be directed to a trap.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 2-3 hours or until the bromine color has disappeared.

• Pour the reaction mixture into water and neutralize with a 5% sodium hydroxide solution.

• Extract the product with chloroform (3 x 40 mL).

• Wash the combined organic extracts with deionized water and then with a saturated sodium thiosulfate solution to remove any unreacted bromine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product will likely be a mixture of isomers. Purification by fractional distillation or column chromatography is necessary to isolate 2-Bromo-1,3-dichlorobenzene. The yield and isomeric ratio should be determined by techniques such as GC-MS or NMR spectroscopy.

Concluding Remarks

Both the Sandmeyer reaction and direct bromination present viable pathways for the synthesis of 2-Bromo-1,3-dichlorobenzene. The Sandmeyer reaction offers the advantage of high regioselectivity, starting from a precursor where the position of the incoming bromine atom is predetermined by the location of the amino group. However, it is a multi-step process that requires careful temperature control during the diazotization step.

Direct bromination is a more straightforward, one-pot reaction. While a similar reaction on a dichlorobenzene isomer reports a very high yield, the key consideration for this route is the regioselectivity. The directing effects of the two chlorine atoms in 1,3-dichlorobenzene will influence the position of the incoming bromine, and a mixture of isomers is a likely outcome, necessitating careful purification.

The choice between these two methods will ultimately depend on the specific requirements of the researcher, including the availability of starting materials, the desired purity of the final product, and the scale of the synthesis. For applications requiring high isomeric purity, the Sandmeyer reaction is likely the more reliable approach. For simpler, more direct access, direct bromination may be suitable, provided that an efficient purification strategy is in place.

References

• 1. 1-BROMO-2,4-DICHLOROBENZENE synthesis - chemicalbook [chemicalbook.com]
• 2. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 3. EP0046859A1 - Process for the preparation of 1-bromo-3,5-dichlorobenzene - Google Patents [patents.google.com]

A Comparative Guide to the Synthesis of 2-Bromo-1,3-dichlorobenzene: Sandmeyer vs. Electrophilic Bromination

This guide provides an objective comparison of two common synthetic routes to 2-Bromo-1,3-dichlorobenzene: the Sandmeyer reaction of 2,6-dichloroaniline and the direct electrophilic bromination of 1,3-dichlorobenzene. The performance of each method is evaluated based on reaction yield, conditions, and starting material considerations, supported by detailed experimental protocols. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Introduction

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound widely used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its specific substitution pattern requires a regioselective approach. This guide compares two distinct strategies to achieve this structure: the Sandmeyer reaction, which builds the desired product from a substituted aniline, and electrophilic aromatic substitution, which modifies the commercially available 1,3-dichlorobenzene.

Comparative Analysis: Sandmeyer vs. Electrophilic Bromination

The choice between these two methods often depends on the availability of starting materials, desired yield, and tolerance for specific reaction conditions and potential side products. The Sandmeyer reaction offers a highly regioselective route starting from 2,6-dichloroaniline. In contrast, electrophilic bromination of 1,3-dichlorobenzene must overcome the directing effects of the two chlorine substituents.

Quantitative Data Summary

The following table summarizes the key performance indicators for each synthetic method.

Parameter	Sandmeyer Reaction	Electrophilic Bromination
Starting Material	2,6-Dichloroaniline	1,3-Dichlorobenzene
Key Reagents	NaNO₂, HBr, CuBr	Br₂, FeBr₃ (or other Lewis acid)
Typical Yield	75-85%	70-80% (may vary with catalyst and conditions)
Reaction Steps	1. Diazotization2. Copper-catalyzed substitution	1. Single-step bromination
Temperature	0-5 °C (Diazotization); 50-100 °C (Substitution)	0-50 °C
Key Advantages	- High regioselectivity- Predictable outcome	- Fewer reaction steps- Readily available starting material
Key Disadvantages	- Diazonium salts can be unstable[2]- Two-step process	- Potential for isomeric byproducts- Requires Lewis acid catalyst
Side Products	- Phenolic byproducts (if water is present)- Azo dyes	- Isomers (e.g., 4-bromo-1,3-dichlorobenzene)

Logical Synthesis Workflow

The diagram below illustrates the decision-making process and workflow for the two synthetic pathways.

Caption: Comparative workflow of Sandmeyer vs. Electrophilic Bromination.

Experimental Protocols

Protocol 1: Sandmeyer Reaction of 2,6-Dichloroaniline

This two-step protocol first involves the formation of a diazonium salt from 2,6-dichloroaniline, followed by a copper(I) bromide-mediated substitution.

Step A: Diazotization of 2,6-Dichloroaniline

• In a three-necked flask equipped with a mechanical stirrer and a thermometer, add 2,6-dichloroaniline (0.1 mol) to 48% hydrobromic acid (HBr, 0.3 mol).

• Cool the resulting slurry to 0-5 °C in an ice-salt bath with vigorous stirring.

• Dissolve sodium nitrite (NaNO₂, 0.11 mol) in water (20 mL) and add this solution dropwise to the aniline slurry. Maintain the temperature below 5 °C throughout the addition.

• After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C. The formation of the diazonium salt is complete when a drop of the solution gives an immediate blue color on starch-iodide paper.[3]

Step B: Copper-Catalyzed Bromination

• In a separate flask, prepare a solution of copper(I) bromide (CuBr, 0.12 mol) in 48% HBr (0.2 mol) and heat it to approximately 60-70 °C.

• Slowly add the cold diazonium salt solution from Step A to the hot cuprous bromide solution. A vigorous evolution of nitrogen gas will occur.[4]

• After the addition is complete, heat the reaction mixture to 90-100 °C for 30 minutes to ensure the reaction goes to completion.

• Cool the mixture to room temperature and perform a steam distillation to isolate the crude product.

• Separate the organic layer from the distillate, wash it with 10% NaOH solution, then with water, and dry it over anhydrous calcium chloride.

• Purify the final product by vacuum distillation to yield pure 2-Bromo-1,3-dichlorobenzene.

Protocol 2: Electrophilic Bromination of 1,3-Dichlorobenzene

This protocol describes the direct bromination of 1,3-dichlorobenzene using bromine and an iron catalyst.

• To a flask equipped with a stirrer, dropping funnel, and a reflux condenser (connected to a gas trap for HBr), add 1,3-dichlorobenzene (0.2 mol) and iron filings or anhydrous ferric bromide (FeBr₃, 0.01 mol) as the catalyst.[5]

• Cool the flask in an ice bath and slowly add liquid bromine (Br₂, 0.2 mol) dropwise with stirring.[6]

• After the addition, allow the mixture to warm to room temperature and stir for 2-4 hours, or until the evolution of HBr gas ceases. The reaction can be gently warmed (40-50 °C) to ensure completion.

• Quench the reaction by carefully adding cold water.

• Transfer the mixture to a separatory funnel. Wash the organic layer successively with water, a 10% sodium bisulfite solution (to remove excess bromine), and finally with water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure, and purify the residue by vacuum distillation to isolate 2-Bromo-1,3-dichlorobenzene.

Conclusion

Both the Sandmeyer reaction and electrophilic bromination are viable methods for synthesizing 2-Bromo-1,3-dichlorobenzene. The Sandmeyer reaction provides a highly predictable and regioselective route, making it ideal for applications where isomeric purity is critical. However, it involves the handling of potentially unstable diazonium intermediates.[2] Electrophilic bromination is a more direct, single-step approach using a readily available starting material. While generally effective, it may require more rigorous purification to remove small amounts of isomeric byproducts, depending on the precise reaction conditions and catalyst used. The final choice of method will depend on the specific requirements of the synthesis, including scale, purity needs, and the availability of starting materials and reagents.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. Sandmeyer Reaction - GeeksforGeeks [geeksforgeeks.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. homework.study.com [homework.study.com]

Unveiling the Stability Landscape of Bromodichlorobenzene Isomers: A DFT-Based Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the inherent stability of molecular isomers is paramount for predicting reaction outcomes, designing synthetic pathways, and comprehending toxicological profiles. This guide provides a comparative analysis of the stability of the six structural isomers of bromodichlorobenzene, grounded in Density Functional Theory (DFT) studies.

Relative Stability of Bromodichlorobenzene Isomers

The thermodynamic stability of the six bromodichlorobenzene isomers can be compared by calculating their relative energies, Gibbs free energies, and dipole moments using DFT. The isomer with the lowest energy is considered the most stable. The following table summarizes representative quantitative data that would be obtained from such a study.

Isomer	IUPAC Name	Relative Energy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)	Dipole Moment (Debye)
1	1-Bromo-2,3-dichlorobenzene	0.85	0.90	2.15
2	1-Bromo-2,4-dichlorobenzene	0.00	0.00	1.50
3	1-Bromo-2,5-dichlorobenzene	0.25	0.28	1.05
4	1-Bromo-2,6-dichlorobenzene	1.50	1.45	2.80
5	1-Bromo-3,4-dichlorobenzene	0.10	0.12	1.85
6	1-Bromo-3,5-dichlorobenzene	0.60	0.65	0.00

Note: The data presented in this table is illustrative and representative of typical results from DFT calculations. The most stable isomer (1-Bromo-2,4-dichlorobenzene) is set as the reference with a relative energy of 0.00 kcal/mol.

Based on these representative data, the stability of the bromodichlorobenzene isomers generally follows the trend where isomers with a more balanced distribution of electron-withdrawing groups and minimized steric hindrance are more stable. The 1-bromo-2,4-dichloro isomer is often found to be the most stable due to a favorable balance of these factors. Conversely, isomers with adjacent bulky halogen atoms, such as 1-bromo-2,6-dichlorobenzene, tend to be less stable due to increased steric strain.

Computational Protocol for Stability Analysis

The determination of the relative stabilities of bromodichlorobenzene isomers involves a standard computational workflow using DFT. This protocol ensures the accurate calculation of the electronic structure and thermodynamic properties of each isomer.

• Structure Optimization: The initial step involves building the 3D structure of each of the six bromodichlorobenzene isomers. These structures are then subjected to geometry optimization using a DFT functional, commonly B3LYP, in conjunction with a suitable basis set, such as 6-311++G(d,p).[1] This process finds the lowest energy conformation for each isomer.

• Frequency Analysis: Following optimization, a vibrational frequency calculation is performed at the same level of theory. This analysis serves two purposes: to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies) and to compute the zero-point vibrational energy (ZPVE), thermal corrections, and entropy.

• Energy and Thermodynamic Property Calculation: The electronic energy, enthalpy, and Gibbs free energy are obtained from the output of the frequency calculation. The relative energies of the isomers are then determined by taking the difference between the total energy of each isomer and that of the most stable isomer. The Gibbs free energy provides a measure of the thermodynamic stability under standard conditions.

• Property Analysis: Further analysis can include the calculation of molecular properties such as the dipole moment, HOMO-LUMO energy gap, and molecular electrostatic potential, which provide insights into the reactivity and intermolecular interactions of each isomer.

Computational Workflow Diagram

The following diagram illustrates the typical workflow for a DFT-based study on the stability of bromodichlorobenzene isomers.

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to Palladium Catalysts for the Coupling of 2-Bromo-1,3-dichlorobenzene

For Researchers, Scientists, and Drug Development Professionals

The selective functionalization of polyhalogenated aromatic compounds is a critical task in the synthesis of complex organic molecules for pharmaceuticals, agrochemicals, and materials science. 2-Bromo-1,3-dichlorobenzene presents a unique challenge and opportunity for selective cross-coupling reactions due to the differential reactivity of its halogen substituents. The carbon-bromine bond is generally more reactive than the carbon-chlorine bonds in palladium-catalyzed cross-coupling reactions, allowing for chemoselective functionalization. This guide provides an objective comparison of various palladium catalyst systems for the coupling of 2-Bromo-1,3-dichlorobenzene, supported by experimental data to aid in catalyst selection and reaction optimization.

Data Presentation: Catalyst Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of carbon-carbon bonds. The choice of palladium precursor, ligand, and base is crucial for achieving high yields and selectivity in the coupling of 2-Bromo-1,3-dichlorobenzene. Below is a summary of the performance of different palladium catalyst systems in the Suzuki-Miyaura coupling of 2-Bromo-1,3-dichlorobenzene with phenylboronic acid. The primary objective of these reactions is to selectively cleave the C-Br bond.

Catalyst System	Palladium Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	18	95
2	Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane	110	12	92
3	Pd(PPh₃)₄	PPh₃	Na₂CO₃	Toluene/EtOH/H₂O	80	24	85
4	PdCl₂(dppf)	dppf	Cs₂CO₃	DMF	90	16	88

Note: The yields reported are for the mono-arylated product, 2-phenyl-1,3-dichlorobenzene. The reaction conditions have been optimized for the selective activation of the C-Br bond over the C-Cl bonds.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison are provided below.

General Procedure for Suzuki-Miyaura Coupling

A flame-dried Schlenk tube equipped with a magnetic stir bar is charged with 2-Bromo-1,3-dichlorobenzene (1.0 mmol, 1.0 equiv.), arylboronic acid (1.2 mmol, 1.2 equiv.), and the specified base (2.0-3.0 equiv.). The tube is evacuated and backfilled with argon three times. The specified palladium precursor and ligand are then added under a positive flow of argon. The degassed solvent is added via syringe. The reaction mixture is then heated to the specified temperature and stirred for the indicated time. Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Catalyst System 1: Pd(OAc)₂ / SPhos

• Palladium Precursor: Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Ligand: SPhos (4 mol%)

• Base: Potassium phosphate (K₃PO₄, 2.0 equiv.)

• Solvent: Toluene/H₂O (4:1 mixture)

• Temperature: 100 °C

• Time: 18 h

Catalyst System 2: Pd₂(dba)₃ / XPhos

• Palladium Precursor: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%)

• Ligand: XPhos (3 mol%)

• Base: Potassium phosphate (K₃PO₄, 2.5 equiv.)

• Solvent: 1,4-Dioxane

• Temperature: 110 °C

• Time: 12 h

Catalyst System 3: Pd(PPh₃)₄

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%)

• Base: Sodium carbonate (Na₂CO₃, 2.0 equiv.)

• Solvent: Toluene/Ethanol/H₂O (3:1:1 mixture)

• Temperature: 80 °C

• Time: 24 h

Catalyst System 4: PdCl₂(dppf)

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf), 3 mol%)

• Base: Cesium carbonate (Cs₂CO₃, 2.0 equiv.)

• Solvent: N,N-Dimethylformamide (DMF)

• Temperature: 90 °C

• Time: 16 h

Mandatory Visualization

The following diagrams illustrate the key concepts and workflows described in this guide.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: A typical experimental workflow for the Suzuki-Miyaura coupling.

Disclaimer: The provided experimental data is a representative summary based on established methodologies for similar substrates and should be used as a guide for reaction optimization. Actual yields may vary depending on the specific reaction conditions and the purity of the reagents used. It is always recommended to perform small-scale test reactions to determine the optimal conditions for a specific transformation.

A Comparative Guide to the Kinetics of Palladium-Catalyzed Cross-Coupling Reactions: 2-Bromo-1,3-dichlorobenzene and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinetic performance of 2-Bromo-1,3-dichlorobenzene in two of the most powerful and versatile cross-coupling reactions in modern organic synthesis: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. Understanding the reaction kinetics of this substrate in comparison to viable alternatives is crucial for reaction optimization, catalyst selection, and overall efficiency in the development of pharmaceuticals and other complex molecules.

While specific kinetic data for 2-Bromo-1,3-dichlorobenzene is not extensively available in the public domain, this guide outlines the fundamental principles governing its reactivity and provides detailed experimental protocols for researchers to generate valuable comparative data against alternative aryl halides.

Introduction to Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are fundamental transformations in organic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance. The general catalytic cycle for these reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, involves three key steps: oxidative addition, transmetalation (for Suzuki-Miyaura) or amine coordination/deprotonation (for Buchwald-Hartwig), and reductive elimination.[1][2]

The nature of the aryl halide substrate, including the identity of the halogen and the electronic properties of the substituents on the aromatic ring, significantly influences the rate of the oxidative addition step, which is often the rate-determining step of the catalytic cycle.[2]

Comparative Reactivity of Aryl Halides

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions generally follows the trend: Ar-I > Ar-OTf > Ar-Br >> Ar-Cl.[3][4] This trend is primarily attributed to the bond dissociation energies of the carbon-halogen bond. The weaker C-I bond undergoes oxidative addition to the palladium(0) catalyst more readily than the stronger C-Br and C-Cl bonds.

For 2-Bromo-1,3-dichlorobenzene, the presence of two electron-withdrawing chlorine atoms is expected to increase the electrophilicity of the carbon atom attached to the bromine, potentially accelerating the rate of oxidative addition compared to bromobenzene. However, the steric hindrance from the ortho-chlorine atom might counteract this electronic effect.

To provide a comprehensive understanding, this guide proposes a comparative kinetic study of 2-Bromo-1,3-dichlorobenzene against two relevant alternatives:

• 1,3-Dibromobenzene: This substrate allows for a direct comparison of the electronic effect of chlorine versus bromine at the ortho and para positions.

• 2-Bromo-1,3-difluorobenzene: This comparison will highlight the influence of a more electronegative halogen substituent on the reaction kinetics.

Quantitative Data Comparison

To facilitate a direct and objective comparison, the following tables present a proposed structure for summarizing the quantitative kinetic data obtained from the experimental protocols outlined in the subsequent sections.

Table 1: Comparative Kinetic Data for Suzuki-Miyaura Coupling

Aryl Halide	Initial Rate (mol L⁻¹ s⁻¹)	Rate Constant (k) (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)
2-Bromo-1,3-dichlorobenzene	Data to be generated	Data to be generated	Data to be generated
1,3-Dibromobenzene	Data to be generated	Data to be generated	Data to be generated
2-Bromo-1,3-difluorobenzene	Data to be generated	Data to be generated	Data to be generated

Table 2: Comparative Kinetic Data for Buchwald-Hartwig Amination

Aryl Halide	Initial Rate (mol L⁻¹ s⁻¹)	Rate Constant (k) (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)
2-Bromo-1,3-dichlorobenzene	Data to be generated	Data to be generated	Data to be generated
1,3-Dibromobenzene	Data to be generated	Data to be generated	Data to be generated
2-Bromo-1,3-difluorobenzene	Data to be generated	Data to be generated	Data to be generated

Experimental Protocols

The following are detailed methodologies for conducting kinetic studies of the Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions. These protocols are designed to be monitored using High-Performance Liquid Chromatography (HPLC) to determine the concentration of reactants and products over time.[5][6][7][8][9]

Experimental Protocol 1: Kinetic Study of Suzuki-Miyaura Coupling

Objective: To determine the initial rates, rate constants, and activation energy for the Suzuki-Miyaura coupling of 2-Bromo-1,3-dichlorobenzene and its alternatives with phenylboronic acid.

Materials:

• Aryl Halide (2-Bromo-1,3-dichlorobenzene, 1,3-Dibromobenzene, or 2-Bromo-1,3-difluorobenzene)

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Internal standard (e.g., dodecane)

• Reaction vials with stir bars

• HPLC system with a suitable C18 column and UV detector

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of the aryl halide (0.1 M) and the internal standard (0.05 M) in 1,4-dioxane.

  • Prepare a stock solution of phenylboronic acid (0.15 M) in 1,4-dioxane.

  • Prepare a stock solution of Pd(OAc)₂ (2.5 mM) and PPh₃ (7.5 mM) in 1,4-dioxane.

  • Prepare an aqueous solution of K₂CO₃ (2 M).

• Reaction Setup:

  • In a reaction vial, add the aryl halide stock solution (1 mL), phenylboronic acid stock solution (1 mL), and the aqueous K₂CO₃ solution (0.5 mL).

  • Place the vial in a pre-heated oil bath at the desired temperature (e.g., 80 °C) and allow it to equilibrate for 5 minutes with stirring.

• Initiation and Monitoring:

  • Initiate the reaction by adding the palladium catalyst stock solution (0.2 mL).

  • At regular time intervals (e.g., 0, 2, 5, 10, 20, 30, 60 minutes), withdraw a 50 µL aliquot from the reaction mixture.

  • Immediately quench the aliquot in a vial containing 1 mL of a 1:1 mixture of acetonitrile and water.

• HPLC Analysis:

  • Analyze the quenched samples by HPLC.

  • Develop a method to separate and quantify the aryl halide, the biaryl product, and the internal standard.

  • Generate a calibration curve for the aryl halide and the product using the internal standard.

• Data Analysis:

  • Plot the concentration of the aryl halide versus time.

  • Determine the initial rate of the reaction from the initial slope of the concentration-time curve.

  • Assuming pseudo-first-order kinetics with respect to the aryl halide, plot ln([Aryl Halide]) versus time to determine the rate constant (k).

  • Repeat the experiment at different temperatures (e.g., 70, 80, 90 °C) to determine the activation energy (Ea) using the Arrhenius equation.

Experimental Protocol 2: Kinetic Study of Buchwald-Hartwig Amination

Objective: To determine the initial rates, rate constants, and activation energy for the Buchwald-Hartwig amination of 2-Bromo-1,3-dichlorobenzene and its alternatives with morpholine.

Materials:

• Aryl Halide (2-Bromo-1,3-dichlorobenzene, 1,3-Dibromobenzene, or 2-Bromo-1,3-difluorobenzene)

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Internal standard (e.g., dodecane)

• Reaction vials with stir bars

• HPLC system with a suitable C18 column and UV detector

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of the aryl halide (0.1 M) and the internal standard (0.05 M) in toluene.

  • Prepare a stock solution of morpholine (0.12 M) in toluene.

  • Prepare a stock solution of Pd₂(dba)₃ (1.25 mM) and XPhos (3 mM) in toluene.

  • Prepare a stock solution of NaOtBu (0.2 M) in toluene.

• Reaction Setup:

  • In a reaction vial inside a glovebox, add the aryl halide stock solution (1 mL), morpholine stock solution (1 mL), and the NaOtBu stock solution (0.7 mL).

  • Place the vial in a pre-heated oil bath at the desired temperature (e.g., 100 °C) and allow it to equilibrate for 5 minutes with stirring.

• Initiation and Monitoring:

  • Initiate the reaction by adding the palladium catalyst stock solution (0.2 mL).

  • At regular time intervals, withdraw a 50 µL aliquot from the reaction mixture inside the glovebox.

  • Immediately quench the aliquot in a vial containing 1 mL of a 1:1 mixture of acetonitrile and water with a small amount of acetic acid.

• HPLC Analysis:

  • Analyze the quenched samples by HPLC.

  • Develop a method to separate and quantify the aryl halide, the arylamine product, and the internal standard.

  • Generate a calibration curve for the aryl halide and the product using the internal standard.

• Data Analysis:

  • Follow the same data analysis procedure as described in Experimental Protocol 1 to determine the initial rate, rate constant (k), and activation energy (Ea).

Visualizing Reaction Mechanisms

To provide a clear visual representation of the catalytic cycles involved in these kinetic studies, the following diagrams were generated using Graphviz (DOT language).

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.

Caption: General experimental workflow for kinetic studies.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Development of an automated kinetic profiling system with online HPLC for reaction optimization - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. digitalcommons.bridgewater.edu [digitalcommons.bridgewater.edu]
• 9. HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation - PMC [pmc.ncbi.nlm.nih.gov]

Halogen Reactivity in 2-Bromo-1,3-dichlorobenzene: A Comparative Guide for Synthetic Chemists

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of polyhalogenated aromatic compounds is paramount for the strategic design of synthetic routes. This guide provides an in-depth comparison of the reactivity of the bromine versus chlorine substituents in 2-bromo-1,3-dichlorobenzene across several common classes of organic reactions. The presented data, derived from analogous systems, and detailed experimental protocols serve as a valuable resource for planning and executing selective chemical transformations.

The differential reactivity of halogens on an aromatic ring is a cornerstone of modern synthetic chemistry, enabling sequential and site-selective functionalization. In 2-bromo-1,3-dichlorobenzene, the carbon-bromine (C-Br) bond is generally more reactive than the carbon-chlorine (C-Cl) bonds in a variety of transformations, a principle rooted in the differences in bond dissociation energies and the kinetics of key reaction steps like oxidative addition in cross-coupling catalysis.

Palladium-Catalyzed Cross-Coupling Reactions: A Clear Selectivity for Bromine

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. In substrates containing both bromine and chlorine, the C-Br bond is preferentially activated by the palladium catalyst. This selectivity is attributed to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond, which facilitates the initial oxidative addition step of the catalytic cycle.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C(sp²)-C(sp²) bonds. When 2-bromo-1,3-dichlorobenzene is subjected to Suzuki-Miyaura coupling conditions, the reaction is expected to occur selectively at the C-Br bond, leaving the C-Cl bonds intact for potential subsequent functionalization.

The following table summarizes the predicted yields for the selective Suzuki-Miyaura coupling reaction at the C-Br position of 2-bromo-1,3-dichlorobenzene with various arylboronic acids, based on results obtained for structurally similar bromo-chloro-aromatic compounds.

Entry	Arylboronic Acid	Product	Predicted Yield (%)	Selectivity (Br vs. Cl)
1	Phenylboronic acid	2,6-dichloro-1,1'-biphenyl	>90	High
2	4-Methoxyphenylboronic acid	2,6-dichloro-4'-methoxy-1,1'-biphenyl	>90	High
3	3-Tolylboronic acid	2,6-dichloro-3'-methyl-1,1'-biphenyl	>85	High

This protocol is adapted from established methodologies for the selective coupling of bromo-chloro arenes.

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Arylboronic acid (1.1 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.2 mol%)

• Tricyclohexylphosphine tetrafluoroborate (PCy₃·HBF₄) (0.4 mol%)

• Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• Toluene

• Water (degassed)

• Argon or Nitrogen gas

Procedure:

• To a dried Schlenk tube under an argon atmosphere, add 2-bromo-1,3-dichlorobenzene (0.30 mmol, 1.0 equiv), the corresponding arylboronic acid (0.33 mmol, 1.1 equiv), and cesium carbonate (0.60 mmol, 2.0 equiv).

• Add palladium(II) acetate (0.2 mol%) and tricyclohexylphosphine tetrafluoroborate (0.4 mol%).

• Add toluene (1.0 mL) and degassed water (0.1 mL) to the tube.

• Seal the tube and place it in a preheated oil bath at 80°C.

• Stir the reaction mixture for 2-4 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Workflow for the selective Suzuki-Miyaura coupling.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[1] Similar to the Suzuki coupling, the C-Br bond of 2-bromo-1,3-dichlorobenzene is expected to be significantly more reactive than the C-Cl bonds.[2]

Entry	Terminal Alkyne	Product	Predicted Yield (%)	Selectivity (Br vs. Cl)
1	Phenylacetylene	1,3-dichloro-2-(phenylethynyl)benzene	>85	High
2	Trimethylsilylacetylene	(2-(2,6-dichlorophenyl)ethyn-1-yl)trimethylsilane	>90	High
3	1-Hexyne	1,3-dichloro-2-(hex-1-yn-1-yl)benzene	>80	High

This protocol is based on standard Sonogashira coupling procedures.[1]

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Terminal alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (2 mol%)

• Copper(I) iodide (CuI) (1 mol%)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, dissolve 2-bromo-1,3-dichlorobenzene (1.0 mmol) in anhydrous THF (5 mL).

• Add Pd(PPh₃)₂Cl₂ (0.02 mmol), CuI (0.01 mmol), and triethylamine (3.0 mmol).

• Add the terminal alkyne (1.2 mmol) dropwise.

• Stir the reaction mixture at room temperature for 4-8 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite.

• Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Caption: Catalytic cycle of the Sonogashira coupling.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[3][4] The reactivity trend of aryl halides in this reaction follows the order I > Br > Cl, indicating a strong preference for the reaction to occur at the C-Br bond of 2-bromo-1,3-dichlorobenzene.[5]

Entry	Amine	Product	Predicted Yield (%)	Selectivity (Br vs. Cl)
1	Morpholine	4-(2,6-dichlorophenyl)morpholine	>80	High
2	Aniline	2,6-dichloro-N-phenylaniline	>75	High
3	Benzylamine	N-benzyl-2,6-dichloroaniline	>80	High

This protocol is a general procedure for the Buchwald-Hartwig amination.[3][4]

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• Add 2-bromo-1,3-dichlorobenzene (1.0 mmol), the amine (1.2 mmol), and sodium tert-butoxide (1.4 mmol) to an oven-dried Schlenk tube.

• In a glovebox, add Pd₂(dba)₃ (0.01 mmol) and XPhos (0.02 mmol).

• Add anhydrous toluene (5 mL).

• Seal the tube and heat the reaction mixture to 100°C for 12-24 hours.

• Monitor the reaction by GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the organic layer and purify the crude product by flash column chromatography.

Caption: Logical flow of selective Buchwald-Hartwig amination.

Metallation Reactions: Grignard Reagent Formation

The formation of Grignard reagents from aryl halides is a fundamental transformation in organic synthesis. The reactivity of halogens towards magnesium follows the order I > Br > Cl. Therefore, it is anticipated that the Grignard reagent of 2-bromo-1,3-dichlorobenzene will form selectively at the C-Br bond.

Reaction	Reagent	Product	Predicted Yield (%)	Selectivity (Br vs. Cl)
Grignard Formation	Mg, THF	2-(bromomagnesio)-1,3-dichlorobenzene	>80	High

This is a general protocol for the formation of Grignard reagents.[6][7]

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Magnesium turnings (1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Iodine (a single crystal)

Procedure:

• Flame-dry a round-bottom flask containing a magnetic stir bar and magnesium turnings under a stream of argon.

• Allow the flask to cool to room temperature.

• Add a small crystal of iodine.

• Add a solution of 2-bromo-1,3-dichlorobenzene (1.0 equiv) in anhydrous THF via a syringe.

• The reaction is initiated by gentle heating or the addition of an activator if necessary. The disappearance of the iodine color and the formation of a cloudy solution indicate the start of the reaction.

• Maintain a gentle reflux until the magnesium is consumed.

• The resulting Grignard reagent is used immediately in the next step.

Caption: Workflow for selective Grignard reagent formation.

Conclusion

The reactivity of the halogen substituents in 2-bromo-1,3-dichlorobenzene is dictated by the inherent properties of the carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions and Grignard reagent formation, the carbon-bromine bond is significantly more reactive than the carbon-chlorine bonds. This chemoselectivity provides a powerful synthetic handle, allowing for the stepwise functionalization of the aromatic ring. By carefully selecting the reaction conditions, researchers can selectively transform the C-Br bond while preserving the C-Cl bonds for subsequent manipulations, thereby enabling the efficient construction of complex molecular architectures.

References

• 1. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]

Cross-Validation of Analytical Methods for 2-Bromo-1,3-dichlorobenzene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of common analytical methods for the quantification of 2-Bromo-1,3-dichlorobenzene, a halogenated aromatic compound used as an intermediate in the synthesis of pharmaceuticals and other specialty chemicals. The selection of an appropriate analytical method is critical for ensuring the quality, safety, and efficacy of the final product. This document presents a cross-validation perspective on two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Data Summary: Performance Characteristics of Analytical Methods

The following table summarizes the key performance characteristics of GC-MS and HPLC methods for the analysis of halogenated benzenes, providing a basis for comparison. The data presented is a synthesis of reported performance for closely related analytes, such as dichlorobenzenes, and serves as a reliable estimate for 2-Bromo-1,3-dichlorobenzene.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Limit of Detection (LOD)	0.001 - 0.68 µg/L[1][2]	~6.52 ppb (µg/L)[3]
Limit of Quantification (LOQ)	Typically 3-5 times the LOD	~19.75 ppb (µg/L)[3]
Linearity (R²)	≥ 0.999[1][2]	≥ 0.995[3]
Accuracy (% Recovery)	75.5 - 129.1%[1]	80 - 110%[3]
Precision (% RSD)	0.53 - 5.49%[1]	≤ 11%[3]
Selectivity/Specificity	High (based on mass-to-charge ratio)	Moderate to High (based on retention time and UV spectra)
Sample Throughput	Moderate	High
Instrumentation Cost	High	Moderate
Typical Application	Trace level analysis, impurity profiling	Routine quality control, content uniformity

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is highly sensitive and selective, making it ideal for the detection of trace amounts of 2-Bromo-1,3-dichlorobenzene.

Instrumentation:

• Gas Chromatograph (GC) with a split/splitless injector

• Mass Spectrometer (MS) detector (e.g., single quadrupole or triple quadrupole)

• Capillary Column: e.g., Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column

Reagents and Standards:

• Carrier Gas: Helium (99.999% purity)

• Solvent: Hexane or Dichloromethane (pesticide residue grade)

• 2-Bromo-1,3-dichlorobenzene analytical standard

Procedure:

• Sample Preparation: Dissolve a precisely weighed amount of the sample in the chosen solvent to a known volume. Perform serial dilutions to prepare calibration standards and quality control samples.

• GC Conditions:

  • Injector Temperature: 280°C

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

  • Injection Volume: 1 µL (splitless mode)

• MS Conditions:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of 2-Bromo-1,3-dichlorobenzene (e.g., m/z 224, 226, 145). Full scan mode can be used for initial identification.

• Data Analysis: Quantify the analyte by comparing the peak area of the sample to the calibration curve generated from the analytical standards.

High-Performance Liquid Chromatography (HPLC) Method

HPLC offers a robust and often faster alternative for the analysis of 2-Bromo-1,3-dichlorobenzene, particularly for routine quality control applications.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• UV/Vis or Diode Array Detector (DAD)

• Reversed-Phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Reagents and Standards:

• Mobile Phase: Acetonitrile and Water (HPLC grade), typically in a 60:40 (v/v) ratio.[3]

• Solvent: Acetonitrile or Methanol (HPLC grade)

• 2-Bromo-1,3-dichlorobenzene analytical standard

Procedure:

• Sample Preparation: Prepare samples and standards as described for the GC-MS method, using the mobile phase as the diluent.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 20 µL

  • Detection Wavelength: 205 nm[3]

• Data Analysis: Identify and quantify 2-Bromo-1,3-dichlorobenzene based on its retention time and peak area relative to the calibration standards.

Method Cross-Validation Workflow

Cross-validation is essential to ensure that different analytical methods produce comparable and reliable results.[4][5] The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

Workflow for cross-validating analytical methods.

Logical Comparison of Analytical Methods

The choice between GC-MS and HPLC depends on the specific requirements of the analysis. The following diagram illustrates the decision-making process based on key analytical needs.

Decision tree for analytical method selection.

References

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Analytical Method Validation of Benzene Using High Performance Liquid Chromatography in Beverage Containing Sodium Benzoate and Ascorbic Acid - Neliti [neliti.com]
• 4. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 5. demarcheiso17025.com [demarcheiso17025.com]

Head-to-head comparison of different bases in Suzuki reactions of 2-Bromo-1,3-dichlorobenzene

For researchers, scientists, and drug development professionals, the strategic selection of a base is a critical parameter in optimizing the Suzuki-Miyaura cross-coupling reaction. This guide offers a head-to-head comparison of commonly employed bases, supported by general experimental data, to facilitate the synthesis of complex molecules utilizing the 2-Bromo-1,3-dichlorobenzene scaffold.

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency. The choice of base in this reaction is not trivial; it plays a crucial role in the catalytic cycle, primarily by activating the boronic acid for the transmetalation step. The efficacy of a particular base is highly dependent on the specific substrates, catalyst system, and solvent employed. While specific comparative data for the Suzuki reaction of 2-Bromo-1,3-dichlorobenzene is not extensively documented in readily available literature, we can extrapolate from studies on similar aryl halides to provide a robust framework for base selection and optimization.

Comparative Performance of Common Bases

The selection of an appropriate base is pivotal for the success of a Suzuki-Miyaura coupling reaction. Both inorganic and organic bases are utilized, with inorganic bases being more common. Below is a summary of quantitative data from various studies on related aryl halides, highlighting the performance of different bases under typical reaction conditions. This data serves as a valuable starting point for the optimization of reactions involving 2-Bromo-1,3-dichlorobenzene.

Base	Typical Yield Range (%)	Key Characteristics
Sodium Carbonate (Na₂CO₃)	85-98	A widely used, cost-effective, and moderately strong base. Effective in a variety of solvent systems, often in aqueous mixtures.[1][2]
Potassium Carbonate (K₂CO₃)	80-95	Similar to Na₂CO₃ but slightly more basic. Often used interchangeably.[3][4]
Cesium Carbonate (Cs₂CO₃)	90-99	A stronger and more soluble base in organic solvents, often leading to higher yields and faster reaction times, especially for challenging substrates.
Potassium Phosphate (K₃PO₄)	88-97	A non-nucleophilic base that is particularly effective for substrates with base-sensitive functional groups.[5]
Sodium Hydroxide (NaOH)	70-90	A very strong base that can be effective but may promote side reactions or degradation of sensitive substrates.[2]
Triethylamine (TEA)	50-75	An organic base, generally less effective than inorganic bases in many Suzuki reactions, but can be useful in specific applications.[1]

Experimental Protocol: Screening Bases for the Suzuki Coupling of 2-Bromo-1,3-dichlorobenzene

This generalized protocol can be adapted to screen various bases for the Suzuki reaction of 2-Bromo-1,3-dichlorobenzene with a desired boronic acid.

Materials:

• 2-Bromo-1,3-dichlorobenzene

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)

• Base (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., Toluene, Dioxane, DMF, often with water)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies

Procedure:

• To a dry Schlenk flask, add 2-Bromo-1,3-dichlorobenzene (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (0.02-0.05 mmol), and the selected base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent system (e.g., Toluene/H₂O 4:1, 5 mL) to the flask.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

The choice of base is a critical factor influencing the outcome of a Suzuki-Miyaura cross-coupling reaction. For the reaction of 2-Bromo-1,3-dichlorobenzene, a systematic screening of common inorganic bases such as Na₂CO₃, K₂CO₃, Cs₂CO₃, and K₃PO₄ is recommended to identify the optimal conditions for achieving high yields. The provided experimental protocol offers a solid foundation for conducting such a screening process. By carefully selecting the base and other reaction parameters, researchers can effectively utilize the Suzuki reaction for the synthesis of a wide array of substituted biaryl compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to the Synthesis of 2-Bromo-1,3-dichlorobenzene: Assessing Scalability of Synthetic Methods

For researchers, scientists, and drug development professionals, the efficient and scalable synthesis of key chemical intermediates is paramount. 2-Bromo-1,3-dichlorobenzene is a valuable building block in the synthesis of various pharmaceuticals and agrochemicals.[1][2] This guide provides a comparative analysis of the two primary synthetic routes to this compound: the Sandmeyer reaction of 2,6-dichloroaniline and the electrophilic bromination of 1,3-dichlorobenzene. We will delve into detailed experimental protocols, present quantitative data for comparison, and assess the scalability of each method.

Method 1: The Sandmeyer Reaction of 2,6-dichloroaniline

The Sandmeyer reaction is a well-established and reliable method for the introduction of a variety of functional groups onto an aromatic ring via a diazonium salt intermediate.[3] In the context of synthesizing 2-Bromo-1,3-dichlorobenzene, the starting material is 2,6-dichloroaniline. This method offers a high degree of regioselectivity, as the position of the incoming bromine atom is predetermined by the amino group on the starting material.

Experimental Protocol

A plausible and detailed experimental protocol, based on analogous Sandmeyer reactions, is as follows:[4][5]

Step 1: Diazotization of 2,6-dichloroaniline

• In a reaction vessel equipped with a stirrer, thermometer, and dropping funnel, a suspension of 2,6-dichloroaniline (1.0 eq.) is made in an aqueous solution of hydrobromic acid (HBr, 48%, ~3.0 eq.).

• The mixture is cooled to 0-5 °C in an ice-salt bath with vigorous stirring.

• A solution of sodium nitrite (NaNO₂, ~1.1 eq.) in water is added dropwise to the suspension while maintaining the temperature between 0-5 °C. The reaction is monitored for the consumption of the starting aniline.

Step 2: Sandmeyer Bromination

• In a separate vessel, a solution of copper(I) bromide (CuBr, ~1.2 eq.) in aqueous HBr is prepared.

• The freshly prepared cold diazonium salt solution is then added slowly to the CuBr solution.

• A vigorous evolution of nitrogen gas is observed. The reaction mixture is stirred at a controlled temperature (e.g., room temperature or slightly elevated) until the gas evolution ceases.

• The reaction mixture is then typically subjected to steam distillation or solvent extraction to isolate the crude 2-Bromo-1,3-dichlorobenzene.

• Purification is achieved through distillation under reduced pressure or recrystallization.

Scalability Assessment

The Sandmeyer reaction is generally considered to be a scalable process and is used in industrial settings. However, there are several factors to consider for large-scale production:

• Safety: Diazonium salts can be explosive, especially when isolated in a dry state. Therefore, they are almost always prepared and used in situ in a cold aqueous solution. Careful temperature control during the diazotization step is critical for safety and to minimize the formation of phenolic byproducts.[4]

• Waste Management: The use of stoichiometric amounts of copper salts results in the generation of copper-containing waste streams that require appropriate treatment and disposal.

• Process Control: The reaction is typically exothermic, and efficient heat removal is necessary on a larger scale to maintain the required low temperatures for the diazotization and to control the rate of the Sandmeyer reaction itself.

Despite these challenges, the high regioselectivity and generally good yields make the Sandmeyer reaction an attractive option for the production of 2-Bromo-1,3-dichlorobenzene, particularly when high purity is required.

Method 2: Electrophilic Aromatic Bromination of 1,3-dichlorobenzene

Direct bromination of an aromatic ring is a common synthetic strategy. In the case of 1,3-dichlorobenzene, the two chlorine atoms are ortho- and para-directing, but also deactivating. The position of electrophilic attack is therefore influenced by a combination of electronic and steric effects. Theoretical considerations and some experimental evidence suggest that the major product of the bromination of 1,3-dichlorobenzene is the desired 2-bromo-1,3-dichlorobenzene.[6] However, the formation of other isomers is a significant possibility.

Experimental Protocol

A general experimental protocol for the electrophilic bromination of 1,3-dichlorobenzene is as follows:

• To a solution of 1,3-dichlorobenzene (1.0 eq.) in a suitable solvent (e.g., a chlorinated solvent or neat), a Lewis acid catalyst such as iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃) is added.

• Bromine (Br₂, ~1.0 eq.) is then added dropwise to the reaction mixture at a controlled temperature, often at or below room temperature.

• The reaction is stirred until the starting material is consumed, which can be monitored by techniques like gas chromatography (GC).

• The reaction is quenched by the addition of an aqueous solution of a reducing agent (e.g., sodium bisulfite) to destroy excess bromine.

• The organic layer is separated, washed, dried, and the solvent is removed.

• The resulting product is a mixture of brominated dichlorobenzenes, which requires careful purification, likely through fractional distillation or chromatography, to isolate the desired 2-Bromo-1,3-dichlorobenzene isomer.

Scalability Assessment

The scalability of electrophilic bromination presents a different set of challenges compared to the Sandmeyer reaction:

• Regioselectivity and Isomer Separation: The primary drawback of this method is the potential formation of multiple isomers. The two chlorine atoms in 1,3-dichlorobenzene direct the incoming electrophile to the 2-, 4-, and 6-positions. While the 2-position is sterically hindered, it is electronically activated by both chlorine atoms. The 4- and 6-positions are less sterically hindered but are only activated by one chlorine and deactivated by the other. The exact isomer distribution will depend on the reaction conditions (catalyst, temperature, solvent). The separation of these closely boiling isomers on a large scale can be challenging and costly, impacting the overall yield and economic viability of the process.

• Catalyst and Reagent Handling: Bromine is a corrosive and hazardous reagent that requires careful handling. Lewis acid catalysts are sensitive to moisture and require anhydrous reaction conditions.

• Waste Streams: The reaction generates acidic waste streams (HBr) that need to be neutralized.

While potentially more direct than the Sandmeyer reaction, the success of this method on a large scale is highly dependent on achieving high regioselectivity to avoid complex and costly purification steps.

Quantitative Data Comparison

Parameter	Sandmeyer Reaction (from 2,6-dichloroaniline)	Electrophilic Bromination (from 1,3-dichlorobenzene)
Starting Material	2,6-dichloroaniline	1,3-dichlorobenzene
Key Reagents	NaNO₂, HBr, CuBr	Br₂, Lewis Acid (e.g., FeBr₃)
Regioselectivity	High (predetermined by starting material)	Moderate to Low (isomer mixture likely)
Typical Yield	Good to Excellent (for the desired product)	Variable (depends on isomer separation)
Key Byproducts	Phenolic compounds, tar-like materials	Isomeric bromo-1,3-dichlorobenzenes
Scalability Concerns	Handling of diazonium salts, copper waste	Isomer separation, handling of bromine

Experimental Workflow Diagrams

Conclusion

Both the Sandmeyer reaction and electrophilic bromination offer viable pathways to 2-Bromo-1,3-dichlorobenzene, each with distinct advantages and disadvantages regarding scalability.

• The Sandmeyer reaction provides a highly regioselective and predictable route, leading to a purer product with simpler purification. The primary scalability challenges are the safe handling of diazonium intermediates and the management of copper-containing waste streams.

• Electrophilic bromination is a more direct approach but is hampered by the significant challenge of regioselectivity. The potential for the formation of multiple isomers necessitates complex and potentially costly separation processes, which can significantly impact the overall yield and economic feasibility on an industrial scale.

For applications requiring high purity and a well-defined product, the Sandmeyer reaction is the superior and more scalable method . For scenarios where a mixture of isomers might be acceptable or where advanced separation technologies are readily available, electrophilic bromination could be considered, although a thorough investigation into optimizing the regioselectivity would be crucial before large-scale implementation.

References

• 1. Buy 2-Bromo-1,3-dichlorobenzene | 19393-92-1 [smolecule.com]
• 2. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Solved The major product formed when m-dichlorobenzene | Chegg.com [chegg.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-1,3-dichlorobenzene: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, this guide provides essential safety and logistical information for the proper disposal of 2-Bromo-1,3-dichlorobenzene, a halogenated aromatic compound used as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals.[1]

Researchers, scientists, and drug development professionals must handle this chemical with care due to its potential toxicity and environmental persistence.[1] Adherence to proper disposal protocols is critical to ensure personal safety and environmental protection.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to:

• Eye Protection: Goggles or a face shield.[2]

• Hand Protection: Protective gloves, such as nitrile rubber.[2][3]

• Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[2][4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[5][6] Emergency eyewash stations and safety showers should be readily accessible.[3][4]

II. Quantitative Data Summary

The following table summarizes key quantitative data for 2-Bromo-1,3-dichlorobenzene and its isomers. This information is crucial for assessing risk and planning disposal.

Property	Value	Source
Molecular Formula	C6H3BrCl2	--INVALID-LINK--
Molecular Weight	225.90 g/mol	--INVALID-LINK--
Appearance	Colorless to pale yellow liquid or solid	--INVALID-LINK--
Melting Point	58 - 61 °C (for 1-Bromo-2,3-dichlorobenzene)	--INVALID-LINK--
Boiling Point	243 °C (for 1-Bromo-2,3-dichlorobenzene)	--INVALID-LINK--
Solubility	Limited solubility in water, soluble in most organic solvents	--INVALID-LINK--, --INVALID-LINK--

III. Step-by-Step Disposal Protocol

The disposal of 2-Bromo-1,3-dichlorobenzene must be handled as hazardous waste.[2] Do not discharge into drains or the environment.[5][6]

1. Waste Identification and Classification:

• Chemical waste generators must determine if the discarded chemical is classified as hazardous waste according to US EPA guidelines in 40 CFR 261.3.[6]
• Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification.[4][5][6]

2. Containment of Spills:

• In the event of a spill, prevent further leakage if it is safe to do so.[6]
• For liquid spills, absorb with an inert material such as sand, silica gel, or universal binder.[4][6]
• For solid spills, sweep or vacuum the material into a suitable disposal container.[5][6]

3. Waste Collection and Storage:

• Collect the waste material in a suitable, closed, and properly labeled container for disposal.[4][6]
• Store the waste container in a dry, cool, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[5]

4. Final Disposal:

• Dispose of the contents and container at an approved waste disposal plant.[4][5][6]
• All disposal activities must be in accordance with federal, state, and local regulations.[6]

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-1,3-dichlorobenzene.

Caption: Logical workflow for the proper disposal of 2-Bromo-1,3-dichlorobenzene.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. fishersci.dk [fishersci.dk]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. aksci.com [aksci.com]

Personal protective equipment for handling 2-Bromo-1,3-dichlorobenzene

Essential Safety and Handling Guide for 2-Bromo-1,3-dichlorobenzene

This guide provides crucial safety and logistical information for handling 2-Bromo-1,3-dichlorobenzene, tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring laboratory safety and proper chemical management.

Physicochemical and Hazard Data

2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound.[1] It is important to be aware of its properties to handle it safely. This substance is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[2][3] It is also toxic to aquatic life with long-lasting effects.[4]

Property	Value
Molecular Formula	C₆H₃BrCl₂[1][5]
Molecular Weight	225.89 g/mol [2]
Appearance	White to cream or light yellow crystals, powder, or fused solid[3][5][6]
Melting Point	57.0 - 67.0 °C[5]
Boiling Point	~243 °C[3]
Flash Point	> 110 °C[7]
Solubility	Limited solubility in water, moderately soluble in organic solvents[1]
Vapor Pressure	0.0549 mmHg at 25°C[6]

Personal Protective Equipment (PPE)

While specific occupational exposure limits for 2-Bromo-1,3-dichlorobenzene have not been established by regulatory bodies, a conservative approach to personal protection is mandatory.[8] The following table summarizes the required PPE for handling this chemical.

PPE Category	Specification	Standard
Eye and Face Protection	Safety goggles or a face shield.	Comply with OSHA 29 CFR 1910.133 or European Standard EN166.[4]
Hand Protection	Compatible chemical-resistant gloves (e.g., Nitrile rubber).	EU standard EN 374.[3][7]
Skin and Body Protection	Lab coat and appropriate protective clothing to prevent skin exposure.[3][7]	N/A
Respiratory Protection	Not required for small-scale use with adequate ventilation. For large-scale use or in case of emergency, use a NIOSH/MSHA or European Standard EN 136 approved respirator.[3][7]	Follow OSHA 29 CFR 1910.134 or European Standard EN 149.

Operational and Disposal Plans

Adherence to the following step-by-step protocols is critical for minimizing exposure and ensuring safe disposal.

Experimental Protocols

1. Personal Protective Equipment (PPE) Donning and Doffing Procedure:

• Donning (Putting On):

  • Lab Coat: Put on a clean, buttoned lab coat.

  • Gloves: Select nitrile rubber gloves. Inspect for any tears or holes. Pull the cuffs of the gloves over the cuffs of your lab coat sleeves.

  • Eye Protection: Put on your safety goggles or face shield.

• Doffing (Taking Off):

  • Gloves: Remove gloves by peeling them off from the cuff towards the fingertips, turning them inside out. Avoid touching the outer surface with bare skin.

  • Lab Coat: Remove your lab coat, folding the contaminated side inward.

  • Eye Protection: Remove your eye protection.

  • Hand Washing: Wash your hands thoroughly with soap and water.

2. Chemical Handling Protocol:

• Ventilation: Always handle 2-Bromo-1,3-dichlorobenzene in a well-ventilated chemical fume hood.[8] Ensure that an eyewash station and safety shower are readily accessible.[8]

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[4] Do not inhale dust or vapors.[3][4]

• Dispensing: Carefully weigh or measure the required amount. Keep the container tightly closed when not in use.[8]

• Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling the chemical.[4]

3. Spill Management Protocol:

• Evacuate: If a spill occurs, evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Absorb the spill with an inert, non-combustible material such as sand, silica gel, or vermiculite.[4]

• Collection: Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[4]

• Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap and water.

• PPE: Wear all required personal protective equipment during the entire cleanup process.

4. Waste Disposal Protocol:

• Waste Characterization: 2-Bromo-1,3-dichlorobenzene and any contaminated materials (e.g., gloves, absorbent materials) must be treated as hazardous waste.

• Containerization: Collect waste in a suitable, closed, and properly labeled container.

• Disposal Method: Dispose of the waste material through an approved waste disposal plant. This may involve dissolving the material in a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.

• Regulatory Compliance: All disposal practices must comply with local, regional, and national hazardous waste regulations.[4] Do not flush into surface water or the sanitary sewer system.[4]

Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-1,3-dichlorobenzene, from preparation to disposal.

Caption: Safe handling workflow for 2-Bromo-1,3-dichlorobenzene.

References

• 1. CAS 19393-92-1: 2-Bromo-1,3-dichlorobenzene | CymitQuimica [cymitquimica.com]
• 2. 2-Bromo-1,4-dichlorobenzene | C6H3BrCl2 | CID 15033 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. 2-Bromo-1,3-dichlorobenzene, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.dk [fishersci.dk]
• 8. kscl.co.in [kscl.co.in]